Histamine bisphosphate monohydrate

• CAS: 23297-93-0; 51-74-1

Core Science & Biosynthesis

CAS number 51-74-1 histamine bisphosphate technical data

[1][2][3][4][5]

Executive Summary

Histamine Bisphosphate (CAS 51-74-1), also known as Histamine Acid Phosphate, is the stable diphosphate salt form of the biogenic amine histamine.[1] Unlike the unstable, hygroscopic free base, this salt is the standard for preparation of clinical diagnostic solutions and pharmacological research reagents.

Its primary utility lies in Bronchial Provocation Tests (BPT) for asthma diagnosis and Gastric Acid Secretion studies (augmented histamine test).[2] As a Senior Application Scientist, it is critical to note that experimental reproducibility hinges on the precise stoichiometric conversion between the salt form and the active histamine base—a frequent source of calculation error in laboratory settings.

Part 1: Chemical Identity & Physicochemical Profile[1]

The bisphosphate salt is selected for commercial distribution due to its superior stability compared to histamine dihydrochloride or the free base.

Core Data Table

Property	Technical Specification
CAS Number	51-74-1
Chemical Name	Histamine Bisphosphate; 1H-Imidazole-4-ethanamine, phosphate (1:[2][1][3]2)
Molecular Formula
Molecular Weight	307.14 g/mol (Anhydrous) / ~325.15 g/mol (Monohydrate)
Appearance	White crystalline powder
Solubility	Freely soluble in water (>100 mg/mL); soluble in ethanol.[2]
pH (Aqueous)	Acidic (pH 3.0–4.0 in 5% solution) due to phosphate groups.[2]
Stability	Light sensitive; Hygroscopic.[2][4] Store at -20°C. Solutions degrade if autoclaved; use filtration.[2]

Critical Formulation Insight: The "Base-Equivalent" Calculation

Researchers often fail to account for the phosphate counter-ions when calculating molarity.

• Histamine Base MW: ~111.15 g/mol [2]

• Histamine Bisphosphate MW: ~307.14 g/mol [2][1][5]

• Conversion Factor: 2.76 mg of Histamine Bisphosphate

  1 mg of Histamine Base.[2]

Scientist-to-Scientist Note: Clinical protocols (e.g., ATS Guidelines) often specify doses in mg/mL of histamine base.[2] If you weigh 1.0 mg of CAS 51-74-1, you are only delivering ~0.36 mg of active histamine.[2] Always verify if your protocol requires "salt weight" or "base weight."[2]

Part 2: Pharmacodynamics & Mechanism of Action

Histamine bisphosphate acts as a non-selective agonist across four G-protein coupled receptors (GPCRs).[2] In diagnostic applications, we primarily exploit the H1 and H2 pathways.

Receptor Signaling Cascade

• H1 Receptor (Gq-coupled): Located on bronchial smooth muscle and endothelium.[2] Activation triggers Phospholipase C (PLC), increasing intracellular

  , leading to bronchoconstriction (asthma challenge) and vascular permeability (wheal/flare).[2]

• H2 Receptor (Gs-coupled): Located on gastric parietal cells.[2] Activation stimulates Adenylyl Cyclase (AC), raising cAMP, which activates Protein Kinase A (PKA) to drive the

  -ATPase pump, causing gastric acid secretion .

Pathway Visualization

The following diagram illustrates the divergent signaling pathways utilized in respiratory and gastrointestinal applications.

Figure 1: Divergent signaling cascades of Histamine Bisphosphate in respiratory (H1-mediated) and gastric (H2-mediated) tissues.[2]

Part 3: Experimental Protocols

Protocol A: Bronchial Provocation Test (BPT)

Objective: Determine the

(Provocative Concentration causing a 20% fall in FEV1).[2] Standard: Modified Cockcroft Method / ATS Guidelines.

1. Solution Preparation (Self-Validating Step)

Prepare a stock solution equivalent to 16 mg/mL Histamine Base .

• Reagent: Histamine Bisphosphate (CAS 51-74-1).[2][1][4][3]

• Calculation: Target 16 mg/mL base

  2.76 (Salt/Base ratio) = 44.16 mg/mL of Histamine Bisphosphate salt.[2]

• Vehicle: Phosphate Buffered Saline (PBS) with 0.4% phenol (preservative) if storing, or sterile saline for immediate use.[2]

• Serial Dilution: Create doubling dilutions: 0.03, 0.06, 0.125, 0.25, 0.5, 1, 2, 4, 8, 16 mg/mL.

2. Challenge Workflow

This workflow ensures safety and data integrity.

Figure 2: Step-by-step logic flow for Histamine Bronchial Challenge, incorporating safety stops.

Protocol B: Gastric Acid Secretion (Augmented Histamine Test)

Note: Largely superseded by Pentagastrin, but Histamine Bisphosphate remains the reference standard for maximal parietal cell output.

• Fasting: Subject fasts for 12 hours.

• Basal Collection: Nasogastric tube inserted; basal secretion collected for 1 hour.[2]

• Protection: Administer an H1-antagonist (e.g., Chlorpheniramine) IM 30 mins prior.[2] Crucial: This blocks the respiratory/vascular side effects (H1) while leaving the gastric acid effects (H2) uninhibited.[2]

• Stimulation: Inject Histamine Bisphosphate subcutaneously.[2]

  • Dose: 0.04 mg/kg body weight (Salt weight).[2]

• Collection: Aspirate gastric juice every 15 mins for 1 hour.

• Analysis: Titrate against NaOH to determine Peak Acid Output (PAO).

Part 4: Safety, Handling & Stability

Hazard Identification

• Signal Word: DANGER

• H-Statements: H334 (Allergy/Asthma symptoms), H315 (Skin Irritation), H319 (Eye Irritation).[2]

• PPE: N95 respirator is mandatory when weighing the powder to prevent inhalation of dust, which can trigger immediate bronchospasm in sensitized individuals.

Storage & Degradation[1][6][7]

• Hygroscopicity: The bisphosphate salt absorbs moisture rapidly.[2] Weigh quickly and reseal.

• Oxidation: Aqueous solutions oxidize over time, turning yellow.[2] Discard if colored.[2]

• Sterilization: Do not autoclave histamine solutions; heat can cause degradation.[2] Use 0.22

  membrane filtration.[2]

References

• American Thoracic Society (ATS). "Guidelines for Methacholine and Exercise Challenge Testing-1999."[2] Am J Respir Crit Care Med, 2000.[2] Link[2]

• Cockcroft, D. W., et al. "Bronchial reactivity to inhaled histamine: a method and clinical survey." Clinical & Experimental Allergy, 1977.[2] Link[2]

• PubChem. "Histamine Phosphate Compound Summary (CID 6274)."[2] National Center for Biotechnology Information.[2] Link

• Kay, A. W. "Effect of large doses of histamine on gastric secretion of HCl; an augmented histamine test."[6] British Medical Journal, 1953. Link

• European Respiratory Society (ERS). "Technical standard on bronchial challenge testing." European Respiratory Journal, 2017.[2] Link

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An In-Depth Technical Guide to Histamine Bisphosphate Monohydrate for Researchers and Drug Development Professionals

This guide serves as a comprehensive technical resource on histamine bisphosphate monohydrate, a critical reagent in immunology, pharmacology, and neuroscience. Designed for researchers, scientists, and drug development professionals, this document moves beyond basic specifications to provide field-proven insights into its application, the causality behind its experimental use, and self-validating protocols for its implementation in the laboratory.

Foundational Understanding: The Molecular and Physicochemical Landscape

Histamine bisphosphate monohydrate is the salt form of histamine, complexed with two molecules of phosphoric acid and one molecule of water. This specific formulation is favored in research settings over histamine free base due to its enhanced stability and solubility in aqueous solutions, which are critical for ensuring accuracy and reproducibility in experimental assays.[1]

The phosphate salt form ensures that the compound is readily dissolved in physiological buffers, making it ideal for in vitro cell-based assays and in vivo studies where precise concentration and bioavailability are paramount. Its crystalline nature and defined hydration state contribute to a consistent molecular weight, which is fundamental for accurate molar concentration calculations.

Core Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a reagent is the bedrock of reliable experimental design. The key specifications for histamine bisphosphate monohydrate are summarized below.

Property	Specification	Source(s)
Molecular Formula	C₅H₉N₃·2H₃PO₄·H₂O or C₅H₁₇N₃O₉P₂	[1][2][3][4]
Molecular Weight	325.15 g/mol	[1][2][3][4]
CAS Number	51-74-1	[1][3][4]
Appearance	White to off-white crystalline powder	[1][5]
Purity	≥99% (typically by HPLC)	[1][4]
Melting Point	128-132 °C	[1]
Solubility	Soluble in water	[5]
Storage Temperature	2-8 °C or -20°C	[1][6]
Stability	Stable under recommended storage conditions; Hygroscopic	[5][7][8]

Mechanism of Action: The Role as a Histamine Receptor Agonist

Histamine bisphosphate monohydrate functions as a potent, non-selective agonist for all four subtypes of histamine receptors (H1, H2, H3, and H4).[5] These receptors are G-protein coupled receptors (GPCRs) that mediate a wide array of physiological and pathological processes, including allergic inflammation, gastric acid secretion, and neurotransmission.[9] The choice to use this compound in an experiment is a decision to activate these specific pathways to study their downstream consequences.

Histamine Receptor Signaling Pathways

The activation of each receptor subtype initiates a distinct intracellular signaling cascade. Understanding these pathways is crucial for interpreting experimental results and for developing targeted therapeutics.

• H1 Receptor (H1R): Primarily coupled to Gαq/11 proteins. Activation leads to the stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC). This pathway is central to allergic responses, mediating effects like smooth muscle contraction and increased vascular permeability.[3][10]

• H2 Receptor (H2R): Coupled to Gαs proteins. Activation stimulates adenylyl cyclase (AC), leading to an increase in intracellular cyclic adenosine monophosphate (cAMP). cAMP, in turn, activates Protein Kinase A (PKA). This pathway is famously involved in the secretion of gastric acid by parietal cells.[3][10]

• H3 Receptor (H3R): Coupled to Gαi/o proteins. Its activation inhibits adenylyl cyclase, leading to a decrease in cAMP levels. The H3R primarily functions as a presynaptic autoreceptor in the central nervous system, regulating the release of histamine and other neurotransmitters.[9]

• H4 Receptor (H4R): Also coupled to Gαi/o proteins, leading to cAMP inhibition and mobilization of intracellular Ca²⁺. The H4R is highly expressed on cells of the immune system, such as mast cells, basophils, and eosinophils, and plays a significant role in chemotaxis and cytokine production, making it a key target in inflammatory and allergic diseases.[2][9]

Diagram: Histamine Receptor Signaling Cascades

Caption: Simplified signaling pathways for Histamine H1 and H2 receptors.

Field-Proven Experimental Protocols

The following protocols are designed as self-validating systems. They incorporate standard controls and clear endpoints, reflecting best practices in pharmacological and immunological research.

Protocol: In Vitro Histamine Receptor Activation Assay (Calcium Flux)

This workflow is designed to quantify the activation of the H1 receptor by measuring downstream intracellular calcium mobilization.

Causality: The H1 receptor signals through the Gαq pathway, making the measurement of intracellular calcium flux a direct and reliable readout of receptor activation.[11][12] The use of a fluorescent calcium indicator provides a high-throughput, sensitive, and quantitative method to assess agonist-induced receptor activity.

Methodology:

• Cell Culture: Plate HEK293 cells stably expressing the human H1 receptor in a black, clear-bottom 96-well plate at a density of 50,000 cells/well. Culture overnight.

• Dye Loading: Aspirate the culture medium. Add 100 µL of a calcium-sensitive fluorescent dye loading buffer (e.g., Fluo-4 AM) to each well. Incubate for 45-60 minutes at 37°C.

• Compound Preparation: Prepare a 10x stock solution of Histamine Bisphosphate Monohydrate in an appropriate assay buffer (e.g., HBSS). Perform a serial dilution to create a dose-response curve (e.g., from 10 µM to 0.1 nM final concentration). Include a buffer-only control (vehicle) and a positive control antagonist (e.g., Mepyramine).

• Assay Execution: Place the 96-well plate into a fluorescence plate reader equipped with an automated injection system (e.g., FLIPR, FlexStation).

• Data Acquisition:

  • Establish a stable baseline fluorescence reading for 15-20 seconds.

  • Inject 20 µL of the 10x histamine solution (or controls) into the wells.

  • Immediately begin kinetic measurement of fluorescence intensity for 90-120 seconds.

• Data Analysis: Calculate the change in fluorescence (ΔF) from baseline. Plot the peak ΔF against the logarithm of the histamine concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ value.

Diagram: Calcium Flux Assay Workflow

Caption: Step-by-step workflow for a histamine-induced calcium flux assay.

Protocol: Mast Cell Degranulation Assay

This assay quantifies the release of granular contents (as a proxy for histamine release) from mast cells following stimulation.

Causality: Mast cell activation is a hallmark of the allergic inflammatory response.[13] Histamine, stored in granules, is a primary mediator released upon degranulation.[14] While direct histamine measurement is possible (e.g., via ELISA), assaying for co-released, stable enzymes like β-hexosaminidase provides a robust and cost-effective colorimetric method to quantify the extent of degranulation.[15]

Methodology:

• Cell Culture: Culture a suitable mast cell line (e.g., RBL-2H3 or MC/9) in 24-well plates until they reach 80-90% confluency. For primary mast cells (e.g., BMMCs), sensitize them with IgE overnight if studying IgE-mediated degranulation.

• Wash and Resuspend: Gently wash the cells twice with a Tyrode's buffer (or similar physiological buffer). Resuspend the cells in 200 µL of buffer.

• Stimulation:

  • Negative Control: Add 20 µL of buffer only (spontaneous release).

  • Positive Control: Add 20 µL of a known degranulating agent (e.g., Calcium Ionophore A23187 to 1 µM final concentration).[14]

  • Test Article: Add 20 µL of histamine bisphosphate monohydrate at various concentrations to test its direct effect or co-stimulation potential.

• Incubation: Incubate the plate for 30-60 minutes at 37°C.

• Pellet Cells: Centrifuge the plate at 400 x g for 5 minutes to pellet the cells.

• Collect Supernatant: Carefully collect 50 µL of the supernatant from each well and transfer it to a new 96-well plate. This contains the released granular enzymes.

• Cell Lysis (Total Release): To the remaining cells in the 24-well plate, add 220 µL of buffer containing 0.5% Triton X-100 to lyse the cells. This represents the total amount of enzyme. Collect 50 µL of this lysate.

• Enzyme Assay:

  • Add 50 µL of substrate solution (p-nitrophenyl-N-acetyl-β-D-glucosaminide, p-NAG) to each well of the 96-well plate containing supernatant or lysate.

  • Incubate for 60-90 minutes at 37°C.

  • Stop the reaction by adding 150 µL of a stop buffer (e.g., 0.1 M carbonate/bicarbonate buffer, pH 10).

• Data Acquisition and Analysis: Read the absorbance at 405 nm. Calculate the percentage of degranulation using the formula: % Degranulation = [(Abs_Sample - Abs_Spontaneous) / (Abs_Total - Abs_Spontaneous)] * 100

Conclusion: Ensuring Experimental Integrity

Histamine bisphosphate monohydrate is an indispensable tool for probing the complex biology of histamine receptors. Its superior stability and solubility make it the reagent of choice for achieving reproducible and reliable results. By grounding experimental design in a firm understanding of its physicochemical properties, mechanism of action, and the specific signaling pathways it activates, researchers can ensure the integrity and impact of their findings. The protocols provided herein offer a validated framework for investigating histamine-mediated cellular responses, empowering scientists in their drug discovery and development efforts.

References

• PubChem. (n.d.). Histamine bisphosphate monohydrate. National Center for Biotechnology Information. Retrieved February 23, 2026, from [Link]

• Assay Genie. (2024, March 15). Histamine Receptors: Gatekeepers of Immunological and Neurological Responses. Retrieved February 23, 2026, from [Link]

• Jutel, M., Akdis, M., & Akdis, C. A. (2009). Histamine, Histamine Receptors, and their Role in Immunomodulation: An Updated Systematic Review. The Open Immunology Journal. Retrieved February 23, 2026, from [Link]

• News-Medical. (2019, July 23). A Review of Histamine Receptors. Retrieved February 23, 2026, from [Link]

• Oxford Lab Fine Chem. (n.d.). MATERIAL SAFETY DATA SHEET - Histamine bisphosphate monohydrate. Retrieved February 23, 2026, from [Link]

• Otto Chemie Pvt. Ltd. (n.d.). Histamine acid phosphate, 99%. Retrieved February 23, 2026, from [Link]

• MP Biomedicals. (n.d.). Histamine Diphosphate Monohydrate. Retrieved February 23, 2026, from [Link]

• Innoprot. (n.d.). Histamine H1 Receptor Assay. Retrieved February 23, 2026, from [Link]

• Creative Biolabs. (n.d.). Hi-Affi™ In Vitro Cell based Histamine Receptor Functional Assay Service. Retrieved February 23, 2026, from [Link]

• Lebsa. (n.d.). Histamine Diphosphate Monohydrate. Retrieved February 23, 2026, from [Link]

• Millipore. (n.d.). Mast Cell Degranulation Assay Kit. Retrieved February 23, 2026, from [Link]

• Wilson, J. M., et al. (2015). A Mast Cell Degranulation Screening Assay for the Identification of Novel Mast Cell Activating Agents. Journal of Immunological Methods. Retrieved February 23, 2026, from [Link]

• Min, J. Y., & Kim, Y. (2023). Degranulation of Mast Cells as a Target for Drug Development. International Journal of Molecular Sciences. Retrieved February 23, 2026, from [Link]

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An In-Depth Technical Guide to the Pharmacological Mechanism of Histamine Bisphosphate in Bronchoprovocation

This guide provides a comprehensive overview of the pharmacological mechanisms underpinning the use of histamine bisphosphate in bronchial provocation testing (BPT). It is intended for researchers, scientists, and drug development professionals engaged in the study of airway hyperresponsiveness and the development of novel respiratory therapeutics. This document delves into the molecular signaling pathways, the physiological responses of the airways, and the practical application of histamine challenge tests as a self-validating system for assessing bronchial reactivity.

Introduction: Histamine as a Keystone Mediator of Airway Hyperresponsiveness

Histamine is a biogenic amine that plays a pivotal role in immediate allergic reactions and serves as a key inflammatory mediator in the pathophysiology of asthma.[1][2] It is synthesized and stored in high concentrations within the granules of mast cells and basophils and is released upon immunological stimulation, such as an allergen cross-linking IgE antibodies on the mast cell surface.[1][3] The subsequent release of histamine into the airway microenvironment triggers a cascade of events that culminate in the characteristic symptoms of an asthmatic response, including bronchoconstriction, mucosal edema, and mucus secretion.[1][2]

Bronchial provocation testing with an exogenous histamine formulation, such as histamine bisphosphate, is a standardized clinical and research tool used to assess airway hyperresponsiveness (AHR), a hallmark feature of asthma.[4][5] By exposing the airways to gradually increasing concentrations of histamine, we can quantify the degree of airway narrowing and thereby gain insight into the underlying inflammatory state of the lungs.

The Pharmacology of Histamine Bisphosphate in the Airways

Histamine Receptor Subtypes in the Lungs

The physiological effects of histamine are mediated by its interaction with four distinct G-protein coupled receptors (GPCRs): H1, H2, H3, and H4.[6] All four receptor subtypes have been identified in the airway and pulmonary tissues, each with a specific role:

• H1 Receptors: These are the predominant receptors on airway smooth muscle cells.[7] Their activation is the primary driver of histamine-induced bronchoconstriction.[6][8][9] H1 receptors are also expressed on endothelial cells, where they mediate increased vascular permeability, leading to plasma exudation and tissue edema.[9][10]

• H2 Receptors: While H1 receptor activation leads to bronchoconstriction, H2 receptors can mediate a weaker bronchodilatory effect.[7][11] They are also involved in vasodilation and mucus secretion.[8]

• H3 Receptors: These receptors primarily function as auto-receptors on presynaptic nerve terminals, modulating the release of various neurotransmitters, including acetylcholine. This can indirectly influence cholinergic nerve-mediated bronchoconstriction.[8]

• H4 Receptors: Primarily expressed on immune cells like eosinophils, mast cells, and T-cells, H4 receptors are involved in immunomodulation and chemotaxis, contributing to the inflammatory cell infiltrate seen in allergic asthma.[12]

For the purpose of bronchoprovocation testing, the bronchoconstrictive effect is almost entirely attributable to the activation of H1 receptors on airway smooth muscle.

The H1 Receptor Signaling Cascade

The binding of histamine to the H1 receptor initiates a well-defined intracellular signaling cascade that leads to smooth muscle contraction. This process is a classic example of Gq-protein coupled receptor activation:

• Gq Protein Activation: Histamine binding induces a conformational change in the H1 receptor, leading to the activation of the heterotrimeric G-protein, Gq.

• Phospholipase C (PLC) Activation: The activated alpha subunit of Gq stimulates the membrane-bound enzyme, phospholipase C.

• Second Messenger Generation: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[13]

• Calcium Mobilization: IP3 diffuses through the cytoplasm and binds to IP3 receptors on the sarcoplasmic reticulum, triggering the release of stored calcium (Ca2+) ions into the cytosol.

• Smooth Muscle Contraction: The rapid increase in intracellular Ca2+ concentration leads to the binding of Ca2+ to calmodulin. The Ca2+-calmodulin complex then activates myosin light chain kinase (MLCK), which phosphorylates the myosin light chains, enabling the cross-bridge cycling of actin and myosin filaments and resulting in smooth muscle cell contraction and airway narrowing.

The following diagram illustrates this critical signaling pathway:

// Nodes Histamine [label="Histamine", fillcolor="#FBBC05", fontcolor="#202124"]; H1R [label="H1 Receptor", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=septagon]; Gq [label="Gq Protein", fillcolor="#EA4335", fontcolor="#FFFFFF"]; PLC [label="Phospholipase C\n(PLC)", fillcolor="#34A853", fontcolor="#FFFFFF"]; PIP2 [label="PIP2", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; IP3 [label="IP3", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; DAG [label="DAG", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; SR [label="Sarcoplasmic\nReticulum", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Ca [label="Ca²⁺", shape=circle, fillcolor="#FBBC05", fontcolor="#202124"]; Contraction [label="Smooth Muscle\nContraction\n(Bronchoconstriction)", shape=parallelogram, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Histamine -> H1R [label="Binds to"]; H1R -> Gq [label="Activates"]; Gq -> PLC [label="Activates"]; PIP2 -> PLC [dir=none, style=dashed]; PLC -> IP3 [label="Generates"]; PLC -> DAG [label="Generates"]; IP3 -> SR [label="Binds to receptor on"]; SR -> Ca [label="Releases"]; Ca -> Contraction [label="Initiates"]; }

Caption: H1 Receptor signaling pathway leading to bronchoconstriction.

Choice of Histamine Salt: Bisphosphate vs. Dihydrochloride

In clinical and research settings, histamine is administered as a salt to improve its stability and solubility. The two most commonly used forms are histamine bisphosphate (also known as histamine diphosphate) and histamine dihydrochloride. While both are effective, there are key chemical differences to consider:

Feature	Histamine Bisphosphate Monohydrate	Histamine Dihydrochloride
Molecular Weight	~325.15 g/mol [14][15][16]	~184.07 g/mol [17][18]
Active Histamine	Contains approximately 34% histamine by weight.	Contains approximately 60% histamine by weight.
Solution pH	Solutions can be acidic, which may slightly enhance the bronchial response.[1][3]	Generally closer to neutral pH.

Causality Behind the Choice: The choice of salt is critical for accurate and reproducible dosing. As the molecular weights differ significantly, concentrations must be calculated based on the histamine base or expressed in molarity to ensure comparability between studies using different salts. The acidic nature of unbuffered histamine bisphosphate solutions can, in itself, be a mild bronchial irritant, potentially lowering the measured provocative concentration.[3] For this reason, preparing solutions in a buffered saline is a critical step to isolate the specific effect of histamine receptor activation.

The Histamine Challenge Test: A Self-Validating Protocol

The histamine challenge test is a dose-response study performed in a controlled environment. The primary endpoint is the provocative concentration of histamine that causes a 20% fall in the Forced Expiratory Volume in one second (FEV1), denoted as the PC20.[8][19] A lower PC20 value indicates greater airway hyperresponsiveness.

Essential Preparations and Quality Control

The validity of a histamine challenge rests on meticulous preparation and adherence to a standardized protocol.

Patient Preparation: This is a crucial first step to prevent false-negative results. A schedule for withholding medications that can interfere with the test must be strictly followed.

Medication Class	Withholding Period
Short-Acting β2-Agonists (e.g., Albuterol)	6-8 hours
Long-Acting β2-Agonists (e.g., Salmeterol)	48 hours
Antihistamines	At least 4 days
Inhaled Corticosteroids	Continue as prescribed (acute effects are minimal)
Caffeine-containing products	24 hours[5]

This table is a general guide; specific laboratory protocols may vary.[13][20]

Histamine Bisphosphate Solution Preparation: The preparation of sterile, accurate histamine solutions is paramount.

• Stock Solution: Prepare a high-concentration stock solution (e.g., 32 mg/mL of histamine bisphosphate) in sterile, buffered saline (pH 7.4).

• Serial Dilutions: Perform serial (doubling) dilutions from the stock solution to create the range of concentrations to be used in the test (e.g., 0.03, 0.06, 0.125, 0.25, 0.5, 1, 2, 4, 8, 16 mg/mL).

• Storage and Stability: Histamine bisphosphate solutions are sensitive to light and bacterial contamination.[8][19] Store solutions in sterile, airtight containers, protected from light, at 4°C for up to 3 months.[6] Frozen solutions (-20°C) can be stable for up to 12 months.[8] Before use, solutions should be allowed to reach room temperature.[6]

Step-by-Step Experimental Workflow

The following protocol is based on established guidelines, such as those from the American Thoracic Society (ATS) and European Respiratory Society (ERS), for bronchial challenge testing.[15][16]

• Baseline Spirometry: Establish a stable baseline FEV1. The patient should perform at least three acceptable spirometry maneuvers, with the two largest FEV1 values varying by less than 150 mL.

• Diluent Control: The patient inhales an aerosol of the buffered saline diluent for 2 minutes. This step confirms that the patient does not react to the nebulization process or the diluent itself.

• Post-Diluent Spirometry: Repeat spirometry 30 and 90 seconds after the diluent inhalation. The highest FEV1 value obtained becomes the control value for calculating the percent fall during the histamine challenge.

• Incremental Histamine Dosing: Begin with the lowest histamine concentration. The patient inhales the aerosolized histamine solution, typically for 2 minutes of tidal breathing.

• Post-Histamine Spirometry: Repeat spirometry at 30 and 90 seconds after each histamine dose.

• Progression: If the FEV1 fall is less than 20%, proceed to the next highest histamine concentration, repeating steps 4 and 5.

• Endpoint: The test is terminated when the FEV1 has fallen by ≥20% from the control value, or the highest concentration has been administered without a significant response.

• Recovery: Following a positive test, a short-acting bronchodilator is administered to reverse the bronchoconstriction, and a final spirometry is performed to ensure the patient's FEV1 has returned to within 10% of their baseline value.

The workflow is visualized in the diagram below:

// Nodes Start [label="Start: Patient Preparation", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Baseline_Spiro [label="1. Baseline Spirometry\n(Establish FEV1_baseline)", fillcolor="#F1F3F4", fontcolor="#202124"]; Diluent [label="2. Inhale Diluent\n(Buffered Saline)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Post_Diluent_Spiro [label="3. Post-Diluent Spirometry\n(Establish FEV1_control)", fillcolor="#F1F3F4", fontcolor="#202124"]; Histamine_Dose [label="4. Inhale Histamine\n(Concentration X)", fillcolor="#FBBC05", fontcolor="#202124"]; Post_Histamine_Spiro [label="5. Post-Histamine Spirometry\n(Measure FEV1_X)", fillcolor="#F1F3F4", fontcolor="#202124"]; Decision [label="FEV1 Fall ≥ 20%?", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Next_Dose [label="6. Increase Histamine Concentration\n(Concentration X+1)", fillcolor="#FBBC05", fontcolor="#202124"]; Recovery [label="7. Administer Bronchodilator", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="End Test", shape=ellipse, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Start -> Baseline_Spiro; Baseline_Spiro -> Diluent; Diluent -> Post_Diluent_Spiro; Post_Diluent_Spiro -> Histamine_Dose; Histamine_Dose -> Post_Histamine_Spiro; Post_Histamine_Spiro -> Decision; Decision -> Recovery [label="Yes"]; Decision -> Next_Dose [label="No"]; Next_Dose -> Histamine_Dose; Recovery -> End; }

Caption: Standardized workflow for a histamine bronchoprovocation test.

Data Analysis and Interpretation

The primary outcome, PC20, is calculated by interpolating between the last two histamine concentrations on a logarithmic dose-response curve.

Interpretation of PC20 Values:

PC20 (mg/mL)	Interpretation
> 16	Normal airway responsiveness; asthma unlikely.
4 - 16	Borderline airway hyperresponsiveness.
1 - 4	Mild airway hyperresponsiveness; consistent with asthma.
< 1	Moderate to severe airway hyperresponsiveness; highly indicative of asthma.

These values are generally accepted but may vary slightly between laboratories.[21]

The histamine challenge test demonstrates high sensitivity, meaning a negative result (PC20 > 16 mg/mL) is very effective at ruling out a diagnosis of current asthma. Its specificity increases at lower PC20 values, with a PC20 < 1 mg/mL being almost diagnostic for current asthma.

Conclusion: A Rigorous Tool for Respiratory Science

The use of histamine bisphosphate in bronchoprovocation is a powerful and well-characterized method for investigating airway hyperresponsiveness. Its pharmacological mechanism is rooted in the specific activation of H1 receptors on airway smooth muscle, leading to a predictable and quantifiable physiological response. When conducted with strict adherence to standardized protocols for solution preparation, patient management, and data acquisition, the histamine challenge test serves as a robust, self-validating system. For researchers and drug development professionals, a thorough understanding of this mechanism is essential for the accurate assessment of AHR and the evaluation of novel therapeutic agents designed to modulate airway function.

References

• Sterk, P.J., Fabbri, L.M., Quanjer, P.H., et al. (1993). Standardized challenge testing with pharmacological, physical and sensitizing stimuli in adults. European Respiratory Journal, 6(Suppl 16), 53-83. [Link]

• Fell, J.T. & Calvert, R.T. (1990). Stability of Solutions of Histamine Acid Phosphate After Sterilization by Heating in an Autoclave. Journal of Clinical Pharmacy and Therapeutics, 15(1), 41-44. [Link]

• Rosenfeld, J.M., Geller, R.J., & Moss, R.B. (1987). Stability of stored histamine diphosphate solutions. Clinically useful information. Chest, 91(4), 588-591. [Link]

• Marshik, P.L., Moghaddam, S., Tebbett, I.R., & Hendeles, L. (1997). Degradation of histamine solutions used for bronchoprovocation. Chest, 111(4), 988-992. [Link]

• Cockcroft, D.W. & Berscheid, B.A. (1982). Effect of pH on bronchial response to inhaled histamine. Thorax, 37(2), 133-136. [Link]

• UZ Leuven. (2025, January 28). Histamine provocation test. [Link]

• Cockcroft, D.W., Murdock, K.Y., Berscheid, B.A., & Gore, B.P. (1992). Sensitivity and specificity of histamine PC20 determination in a random selection of young college students. The Journal of Allergy and Clinical Immunology, 89(1 Pt 1), 23-30. [Link]

• Cockcroft, D.W. & Berscheid, B.A. (1982). Effect of pH on bronchial response to inhaled histamine. Thorax, 37(2), 133–136. [Link]

• Medscape. (2025, October 1). What are the guidelines for provocative testing in asthma diagnosis and treatment?. [Link]

• Leff, A.R. (2003). H1-receptors: localization and role in airway physiology and in immune functions. Allergy and Asthma Proceedings, 24(5), 303-307. [Link]

• University of Tennessee Medical Center. (n.d.). Bronchial Provocation Challenge Test (Histamine Challenge) How to prepare for your test. [Link]

• Takakoji, Y., Ogasawara, M., Yamauchi, K., et al. (2019). The Role of Histamine in the Pathophysiology of Asthma and the Clinical Efficacy of Antihistamines in Asthma Therapy. International Journal of Molecular Sciences, 20(7), 1733. [Link]

• Royal Brompton & Harefield Hospitals. (n.d.). Histamine challenge (provocation) test. [Link]

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• Pixorize. (n.d.). H1 (Histamine) Receptors Mnemonic for USMLE. [Link]

• Wikipedia. (n.d.). Bronchial challenge test. [Link]

• NICE. (2024, November). Evidence review H for bronchial challenge with histamine and methacholine for the diagnosis of asthma. [Link]

• Braman, S. S. (1987). Histamine receptors in the lung. New England and Regional Allergy Proceedings, 8(2), 116-120. [Link]

• My Lungs My Life. (n.d.). The Histamine/Methacholine Challenge Test. [Link]

• National Center for Biotechnology Information. (n.d.). Histamine Dihydrochloride. PubChem Compound Summary for CID 5818. [Link]

• Dehaut, P., Rachiele, A., Martin, R.R., & Malo, J.L. (1985). Histamine dose-response curves in asthma: reproducibility and sensitivity of different indices to assess response. Thorax, 40(8), 599-604. [Link]

• Woolcock, A.J., Salome, C.M., & Yan, K. (1984). The shape of the dose-response curve to histamine in asthmatic and normal subjects. The American Review of Respiratory Disease, 130(1), 71-75. [Link]

• Malo, J.L., Pineau, L., Cartier, A., & Martin, R.R. (1985). Histamine dose-response curves in asthma: relevance of the distinction between PC20 and reactivity in characterising clinical state. Thorax, 40(9), 729-734. [Link]

• Peninsula Respiratory Group. (2023, March 2). How to prepare for your bronchial challenge test (Histamine, Saline, Mannitol test). [Link]

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Technical Guide: Histamine Bisphosphate Monohydrate Solubility in Water vs. Saline

Executive Summary

Histamine Bisphosphate Monohydrate (CAS 51-74-1) exhibits high solubility in both Purified Water and Normal Saline (0.9% NaCl) , readily exceeding concentrations required for standard clinical and experimental applications (typically ≤16 mg/mL histamine base equivalent).[1]

While the saturation limits are comparable, the physicochemical implications of the solvent choice are critical.[1] Water yields a hypotonic, acidic solution (pH 3.0–6.[1]0) that may induce non-specific bronchoconstriction or tissue irritation.[1] Normal saline provides isotonicity but lacks buffering capacity against the acidic phosphate salt.[1] For rigorous bronchoprovocation or physiological assays, Phosphate Buffered Saline (PBS) is the gold standard to isolate histamine-receptor-mediated effects from pH or osmolarity artifacts.[1]

Chemical Fundamentals & Stoichiometry

Researchers often face calculation errors due to the mismatch between the "Histamine Base" target concentration and the "Histamine Bisphosphate Monohydrate" raw material.[1]

Molecular Identity

• IUPAC Name: 2-(1H-imidazol-4-yl)ethanamine; phosphoric acid; hydrate[1]

• Formula: ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  [1][2][3][4][5]

• Molecular Weight (Monohydrate): 325.15 g/mol [1][2][3][4][5]

• Molecular Weight (Base): 111.15 g/mol

• pKa: Nitrogen (imidazole ring) ~6.0; Side chain amine ~9.7.[1]

The "Base-Equivalent" Conversion Factor

Most protocols specify concentration in terms of Histamine Base .[1] You must apply a conversion factor when weighing the salt.[1]

Form	Molecular Weight ( g/mol )	Conversion Factor (Mass Salt / Mass Base)
Histamine Base	111.15	1.00
Histamine Bisphosphate (Anhydrous)	307.14	2.76
Histamine Bisphosphate Monohydrate	325.15	2.93

Critical Note: If your protocol calls for "2.75 mg/mL Histamine Phosphate," it likely refers to the anhydrous weight (USP standard).[1] If you are using the monohydrate reagent (common from Sigma/Merck), you must weigh 2.93 mg to deliver 1 mg of active base.[1]

Solubility Profile: Water vs. Saline

Solubility Data

Solvent	Solubility Rating	Estimated Limit (20°C)	pH of 1% Solution	Physiological Impact
Purified Water	Freely Soluble	> 100 mg/mL	3.0 – 4.5 (Acidic)	Hypotonic; may cause cell lysis or irritation.[1]
0.9% Saline (NaCl)	Freely Soluble	> 50 mg/mL	3.5 – 5.0 (Acidic)	Isotonic; minimizes osmotic stress.[1]
PBS (pH 7.4)	Soluble	> 20 mg/mL	7.2 – 7.4 (Neutral)	Isotonic & Buffered; Ideal for bioassays.[1]

Mechanistic Comparison

• In Water: The diphosphate salt dissociates completely.[1] The phosphate anions (

  / ) act as a weak acid, lowering the pH.[1] The high polarity of water solvates the ionic species efficiently.[1]

• In Saline: The presence of

  and ions introduces a "Common Ion Effect" only if sodium phosphate were insoluble (which it is not).[1] In reality, the high ionic strength of saline might theoretically slightly reduce solubility ("salting out"), but for clinical concentrations (0.1 – 20 mg/mL), this effect is negligible.[1] The primary concern in saline is the lack of buffering ; the solution remains acidic unless a buffer (like PBS) is used.[1]

Dissolution Dynamics Visualization

Caption: Dissolution mechanism showing the generation of acidic species in both solvents, highlighting the tonicity difference.[1]

Preparation Protocol for Bronchoprovocation

This protocol creates a Stock Solution equivalent to 10 mg/mL Histamine Base, suitable for serial dilution.[1]

Reagents & Equipment

• Histamine Bisphosphate Monohydrate (High Purity, stored at -20°C).[1][4]

• Diluent: Sterile Phosphate Buffered Saline (PBS) pH 7.4 (Recommended) OR Sterile Normal Saline (0.9% NaCl).[1]

• Filtration: 0.22 µm sterile syringe filter (PES or PVDF membrane).

• Storage: Amber glass vials (Light sensitive).

Step-by-Step Workflow

• Calculate Mass: To prepare 10 mL of 10 mg/mL (base) stock:

  [1]

• Weighing: Weigh 293 mg of Histamine Bisphosphate Monohydrate.

• Dissolution: Add powder to a volumetric flask. Add approx. 8 mL of diluent. Swirl gently. The powder should dissolve instantly.[1]

• QS to Volume: Add diluent to exactly 10 mL.

• Sterilization: Pass through a 0.22 µm syringe filter into a sterile amber vial.

• Labeling: Label clearly as "Histamine Base Equiv. 10 mg/mL".

Serial Dilution Workflow (Graphviz)

Caption: Serial dilution workflow for generating doubling concentrations typically used in bronchoprovocation challenges.

Stability & Storage

• Light Sensitivity: Solutions degrade rapidly under fluorescent light.[1] Always use amber vials.

• Temperature:

  • Room Temp (20°C): Unstable.[1] Use within 6 hours.

  • Refrigerated (2-8°C): Stable for ~8 weeks if protected from light.[1]

  • Frozen (-20°C): Stable for up to 12 months.[1]

• Microbial Growth: Histamine solutions are prone to bacterial contamination, which rapidly degrades the histamine.[1] If no preservative (e.g., 0.4% phenol) is added, strict aseptic technique and 0.22 µm filtration are mandatory.[1]

References

• United States Pharmacopeia (USP). Histamine Phosphate Monograph.[1][6] USP-NF.[1] [1]

• Cockcroft, D. W., et al. "Standardization of inhalation provocation tests.[1] Dose vs concentration of histamine." Chest, 1984.[1]

• Marshik, P. L., et al. "Degradation of histamine solutions used for bronchoprovocation."[1] Chest, 1999.[1]

• PubChem. Histamine Bisphosphate Monohydrate Compound Summary. National Center for Biotechnology Information.[1] [1]

• Simons, F. E., et al. "Suppression of the early and late cutaneous allergic responses using fexofenadine and montelukast."[1] Annals of Allergy, Asthma & Immunology, 2001.[1]

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A Senior Application Scientist's Guide to Histamine Base and Histamine Bisphosphate Salts in Research and Development

Abstract

Histamine, a pivotal biogenic amine, serves as a fundamental tool in immunology, pharmacology, and neuroscience research. Its function as an agonist at four distinct G protein-coupled receptors (H1, H2, H3, and H4) allows for the investigation of a vast array of physiological and pathological processes, from allergic reactions to gastric acid secretion and neurotransmission.[1][2][3] However, the success and reproducibility of such investigations hinge on a critical, yet often overlooked, decision: the choice between using histamine as a free base or as a salt, most commonly histamine bisphosphate. This technical guide provides an in-depth analysis of the core chemical, physical, and practical differences between these two forms. It is designed to equip researchers, scientists, and drug development professionals with the expertise to make informed decisions, ensuring the integrity and validity of their experimental outcomes. We will explore the causal relationships behind experimental choices, from stock solution preparation to storage and handling, grounded in the distinct physicochemical properties of each compound.

Introduction: The Biological Significance of Histamine

First synthesized in 1907, histamine is an organic nitrogenous compound derived from the decarboxylation of the amino acid histidine.[4][5][6][7] In the body, it is primarily synthesized and stored in the granules of mast cells and basophils, as well as in enterochromaffin-like (ECL) cells of the stomach and specific neurons in the brain.[4][5] Its release triggers a wide range of effects by activating four receptor subtypes:

• H1 Receptors: Primarily mediate allergic and inflammatory responses, leading to smooth muscle contraction, increased vascular permeability, and itching.[3][5][8]

• H2 Receptors: Mainly found on parietal cells in the stomach, where they stimulate the secretion of gastric acid.[3][5][8]

• H3 Receptors: Act as autoreceptors in the central nervous system, modulating the release of histamine and other neurotransmitters.[3][8]

• H4 Receptors: Predominantly expressed on immune cells, playing a role in chemotaxis and cytokine production.[1][3][8]

This pleiotropic activity makes histamine an indispensable agonist for studying these pathways and for screening novel antagonist drug candidates.[2]

The Fundamental Difference: Chemical Structure and Stoichiometry

The choice between histamine base and its salt form is rooted in fundamental chemistry. A salt is an ionic compound formed from the neutralization reaction of an acid and a base.[9][10] In this case, the organic base (histamine) is reacted with an acid (phosphoric acid) to produce a salt (histamine bisphosphate).

• Histamine Base (C₅H₉N₃): This is the pure, unprotonated molecule. It is a lipophilic, oily substance in its purest form but is typically supplied as a solid or crystalline powder.[4]

• Histamine Bisphosphate (C₅H₉N₃ · 2H₃PO₄): Also known as histamine diphosphate, this is the salt form where the histamine molecule is associated with two molecules of phosphoric acid.[11][12] This association significantly alters its physical properties.

The formation of the salt is a straightforward acid-base reaction that increases the compound's polarity and aqueous solubility.

Caption: Decision workflow for selecting the correct form of histamine.

Standardized Protocol: Preparation of a Histamine Stock Solution

This protocol describes a self-validating system for preparing a reliable and reproducible histamine stock solution for use in biological assays.

Objective: To prepare a 100 mM Histamine stock solution using Histamine Bisphosphate Monohydrate.

Materials:

• Histamine Bisphosphate Monohydrate (MW = 325.15 g/mol , verify with supplier CoA)

• Sterile, nuclease-free water or 1X Phosphate Buffered Saline (PBS)

• Calibrated analytical balance

• Sterile 15 mL conical tube

• Sterile 1.5 mL amber or opaque microcentrifuge tubes

• Sterile 0.22 µm syringe filter and syringe

• Calibrated P1000 and P200 micropipettes with sterile tips

Methodology:

• Pre-Calculation (Self-Validation Step 1):

  • Determine the mass required for 10 mL of a 100 mM (0.1 M) solution.

  • Mass = Volume (L) × Molarity (mol/L) × MW ( g/mol )

  • Mass = 0.010 L × 0.1 mol/L × 325.15 g/mol = 0.32515 g = 325.2 mg

• Weighing (Handle with Care):

  • Allow the histamine bisphosphate container to equilibrate to room temperature before opening.

  • On a calibrated analytical balance, carefully weigh out 325.2 mg of histamine bisphosphate onto weighing paper.

  • Promptly transfer the powder into the sterile 15 mL conical tube. Minimize exposure to air and light.

• Dissolution:

  • Using a P1000 pipette, add approximately 8 mL of sterile water or PBS to the conical tube.

  • Vortex thoroughly until all powder is completely dissolved. The solution should be clear and colorless.

  • Add sterile water or PBS to bring the final volume to exactly 10.0 mL. Invert several times to mix.

• Sterilization and Aliquoting (Integrity Step):

  • Draw the entire solution into a sterile syringe.

  • Attach the sterile 0.22 µm syringe filter.

  • Dispense the solution into sterile, light-protected 1.5 mL microcentrifuge tubes in appropriate single-use volumes (e.g., 100 µL aliquots).

  • Rationale: Filtering removes any potential bacterial contamination, which can degrade the histamine over time. [13]Aliquoting prevents contamination of the entire stock and avoids damaging freeze-thaw cycles.

• Labeling and Storage (Traceability Step):

  • Clearly label each aliquot with: "Histamine, 100 mM, [Date], [Initials]".

  • Store immediately at -20°C or -80°C, protected from light. [14]The stock is stable for at least 12 months when stored frozen. [14]

• Quality Control (Self-Validation Step 2):

  • On a new, working dilution, confirm the biological activity in a standard assay (e.g., calcium mobilization in a cell line expressing H1 receptors). The EC50 should be consistent with historical data.

  • For GMP or advanced drug development applications, the concentration can be analytically verified via a validated HPLC method. [15][16][17]

Overview of Histamine Receptor Signaling

When histamine is used in an assay, it initiates a cascade of intracellular events. The choice of the correct form and concentration ensures that the observed effects are genuinely receptor-mediated. The H1 and H2 receptors are the most commonly studied in peripheral systems.

• H1 Receptor Pathway: Couples to Gq/11 proteins, activating Phospholipase C (PLC). PLC cleaves PIP2 into IP3 and DAG. IP3 triggers calcium release from intracellular stores, while DAG activates Protein Kinase C (PKC). [1][18][19]* H2 Receptor Pathway: Couples to Gs proteins, activating Adenylate Cyclase (AC). AC converts ATP to cyclic AMP (cAMP), which in turn activates Protein Kinase A (PKA). [1]

Caption: Simplified signaling pathways for H1 and H2 histamine receptors.

Conclusion

While chemically similar, histamine base and histamine bisphosphate are not interchangeable in a research setting. The superior aqueous solubility, stability in solid form, and ease of handling make histamine bisphosphate the unequivocally preferred choice for the vast majority of biological and pharmaceutical development applications. The critical takeaway for any scientist is the imperative to use the correct molecular weight in all calculations to ensure accurate, reproducible, and valid data. By adhering to the principles and protocols outlined in this guide, researchers can confidently employ histamine as a reliable tool, advancing our understanding of its complex role in health and disease.

References

• Histamine - Wikipedia.
• Histamine receptors | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY.

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• Kaever, V., et al. (2017). Analytical Methods for the Quantification of Histamine and Histamine Metabolites. Methods in Molecular Biology, 1593, 1-13. [Link]

• Pharmacology of Histamine, Histamine receptors and Anti-histamine Drugs : Part 1. (2018). Dr. G Bhanu Prakash. [Link]

• Histamine receptor - Wikipedia. [Link]

• Pharmacology Histamine and Histamine receptor Antagonists. [Link]

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• Rosenfeld, L., et al. (1985). Stability of stored histamine diphosphate solutions. Clinically useful information. American Review of Respiratory Disease, 132(5), 1130-1131. [Link]

• Visciano, P., et al. (2019). Rapid Methods for Histamine Detection in Fishery Products. International Journal of Current Microbiology and Applied Sciences, 8(3), 1836-1851. [Link]

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Operational Safety and Pharmacological Handling of Histamine Bisphosphate Monohydrate

Topic: Content Type: Technical Safety Guide / Whitepaper Audience: Research Scientists, Lab Managers, and Drug Development Professionals

Executive Summary & Critical Directive

Histamine Bisphosphate Monohydrate (CAS: 51-74-1) is not merely a chemical reagent; it is a potent vasoactive amine salt used primarily as a positive control in allergology and as a pharmacological standard. While its acute oral toxicity in rodents appears moderate, its danger to laboratory personnel lies in its physiological potency and sensitization potential .

Core Safety Thesis: The primary risk is not systemic poisoning via ingestion, but rather respiratory sensitization (H334) and anaphylactoid reactions upon inhalation or accidental injection. Handling protocols must be designed to prevent aerosolization, as microgram quantities can trigger bronchospasm in sensitized individuals.

Chemical Identity & Physical Profile[1][2][3]

This compound is the diphosphate salt form of histamine, stabilized as a monohydrate. It is highly hygroscopic and sensitive to light, requiring strict storage controls to maintain pharmacological integrity.

Parameter	Specification
IUPAC Name	2-(1H-imidazol-4-yl)ethanamine; phosphoric acid; hydrate
CAS Number	51-74-1 (General); Specific hydrates may vary
Molecular Formula
Molecular Weight	325.15 g/mol
Appearance	White to off-white crystalline powder
Solubility	Freely soluble in water (exothermic dissolution possible)
Storage	-20°C, Desiccated, Protect from Light

Pharmacological & Toxicological Mechanism

To understand the safety risks, one must understand the mechanism. Histamine does not kill cells via cytotoxicity; it overstimulates physiological pathways.

The H1 Receptor Signaling Cascade

Upon exposure (inhalation or dermal absorption), histamine binds primarily to H1 receptors on endothelial and smooth muscle cells. This is a G-protein coupled receptor (GPCR) event that triggers a rapid calcium influx, leading to the symptoms of exposure: bronchoconstriction and vasodilation.

Mechanistic Pathway:

• Ligand Binding: Histamine binds H1 Receptor (Gq-coupled).

• Transduction: Activation of Phospholipase C (PLC).

• Second Messengers: Hydrolysis of PIP2 into IP3 and Diacylglycerol (DAG).

• Effect: IP3 triggers

  release from the ER Smooth Muscle Contraction (Bronchospasm).

Visualization of Mechanism

The following diagram illustrates the intracellular cascade that results in the critical respiratory hazard (H334).

Figure 1: The Gq-coupled H1 signaling pathway leading to respiratory compromise.

Hazard Matrix (GHS Classification)

Researchers must treat this substance as a Respiratory Sensitizer .

Hazard Code	Description	Operational Implication
H302	Harmful if swallowed	Do not eat/drink in lab. Wash hands thoroughly.
H315	Causes skin irritation	Corrosive nature of the phosphate salt.
H317	May cause allergic skin reaction	Double-glove recommended.
H318	Causes serious eye damage	Chemical Splash Goggles are mandatory.
H334	May cause allergy or asthma symptoms	NO OPEN BENCH WORK. Use Fume Hood.

Operational Risk Management: The "Zero-Dust" Protocol

Because the primary risk is aerosol inhalation, the handling workflow must be a closed or semi-closed system.

Engineering Controls & PPE

• Primary Barrier: Class II Biological Safety Cabinet (BSC) or Chemical Fume Hood.

• Respiratory Protection: If weighing outside a hood is unavoidable (not recommended), use a P100/N95 respirator .

• Dermal Protection: Nitrile gloves (0.11 mm min thickness). If dissolving large quantities, use extended cuff gloves to prevent wrist exposure.

Handling Workflow

The following protocol ensures containment of the powder form, which is the highest risk state.

Figure 2: "Zero-Dust" handling workflow to prevent respiratory sensitization.

Specific Protocol: Solubilization

• Calculations: Histamine bisphosphate is a salt.[1][2][3][4] To achieve a specific molarity of histamine base, you must account for the salt and hydration weight (MW 325.15).

  • Example: To prepare 10 mM Histamine base, weigh 3.25 mg/mL.

• Dissolution: Add the powder to the vessel first, then gently pipette the solvent (PBS or Saline) down the side of the tube to prevent lofting dust.

• Exotherm: No significant heat generation is expected at milligram scales, but the solution will be acidic due to the phosphate groups. Adjust pH if used for cell culture (target pH 7.2–7.4 using NaOH).

Emergency Response Protocols

In the event of exposure, speed is critical to prevent anaphylaxis in sensitized individuals.

• Inhalation (Critical):

  • Immediately move victim to fresh air.

  • If wheezing or difficulty breathing occurs, seek emergency medical attention immediately .

  • Medical Note: This is a direct H1 agonist; standard rescue inhalers (Albuterol) or Epinephrine may be indicated by medical professionals.

• Skin Contact:

  • Wash with soap and water for 15 minutes.

  • Monitor for "Triple Response of Lewis" (Redness, Flare, Wheal). If systemic flushing occurs, seek medical aid.

• Eye Contact:

  • Flush with water for 15 minutes. The phosphate salt is acidic and can cause corneal damage.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 65513, Histamine phosphate. Source:[Link]

• Hill, S. J., et al. "International Union of Pharmacology. XIII. Classification of histamine receptors." Pharmacological Reviews 49.3 (1997): 253-278. (Mechanistic grounding for H1 signaling). Source:[Link]

• European Chemicals Agency (ECHA). Registration Dossier: Histamine dihydrogen phosphate. Source:[Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 二磷酸组胺 一水合物 ≥99.0% (NT) | Sigma-Aldrich [sigmaaldrich.com]
• 3. Histamine bisphosphate monohydrate | CAS 51-74-1 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. scbt.com [scbt.com]

The Lynchpin of Allergic Response: A Technical Guide to Histamine Bisphosphate as a Positive Control in Research

For researchers, scientists, and drug development professionals navigating the complexities of allergy and immunology, the establishment of robust and reproducible assay systems is paramount. Within this landscape, the appropriate use of controls is not merely a matter of best practice, but the very foundation of data integrity. This technical guide provides an in-depth exploration of histamine bisphosphate's critical role as a positive control in allergy research, offering both the theoretical underpinnings and practical, field-proven insights to ensure the validity and reliability of your experimental outcomes.

The Central Mediator: Understanding Histamine's Role in Allergic Inflammation

Histamine, a biogenic amine synthesized from the amino acid histidine, is a pivotal player in the orchestration of allergic and inflammatory responses.[1] Stored predominantly within the granules of mast cells and basophils, its release is a hallmark of Type 1 hypersensitivity reactions.[2][3] This release is triggered when an allergen cross-links Immunoglobulin E (IgE) antibodies bound to the high-affinity FcεRI receptors on the surface of these cells.[4]

Once released, histamine exerts its pleiotropic effects by binding to four distinct G protein-coupled receptors (GPCRs): H1, H2, H3, and H4.[5][6][7][8] For the purposes of allergy research, the H1 and H4 receptors are of primary interest.

• H1 Receptors: Widely distributed on smooth muscle, endothelial cells, and neurons, their activation leads to the classic symptoms of allergy: smooth muscle contraction (bronchoconstriction), increased vascular permeability (wheal and flare), and sensory nerve stimulation (itching and pain).[5][6][7]

• H4 Receptors: Primarily expressed on immune cells, including mast cells, eosinophils, and T cells, H4 receptor activation is implicated in immune cell chemotaxis and cytokine production, contributing to the inflammatory cascade.[3][5][6][7]

The well-characterized signaling pathways initiated by histamine binding to its receptors provide a reliable and reproducible biological response, making it an ideal positive control to validate the functional integrity of cellular and in vivo allergy models.

Why Histamine Bisphosphate? A Matter of Chemistry and Practicality

While both histamine dihydrochloride and histamine bisphosphate are used in research, the choice of the bisphosphate salt often comes down to practical considerations of stability and solubility in physiological buffers and cell culture media. Although direct comparative studies on their stability in cell culture media are not extensively published, the bisphosphate form is widely utilized in commercially available solutions for allergy testing. Histamine bisphosphate monohydrate is noted for its stability and solubility, which are advantageous for in vitro and in vivo studies.

In Vivo Application: The Skin Prick Test (SPT)

The most common in vivo application of histamine as a positive control is the skin prick test (SPT), a cornerstone of allergy diagnostics.[9]

The Principle of the Histamine-Induced Wheal and Flare

When introduced into the skin, histamine directly activates H1 receptors on endothelial cells and sensory nerves. This leads to a characteristic biphasic response:

• Wheal: A central, raised, and blanched papule resulting from localized edema due to increased vascular permeability.

• Flare: A surrounding area of redness (erythema) caused by vasodilation and stimulation of axon reflexes.

The magnitude of this response serves as a benchmark against which the patient's reaction to specific allergens is compared. A robust wheal and flare response to the histamine positive control confirms the integrity of the cutaneous mast cell response and the absence of interfering substances, such as antihistamines.[10]

Recommended Concentrations and Interpretation

The concentration of histamine used as a positive control in SPT is critical for accurate interpretation.

Test Type	Histamine Base Concentration (mg/mL)	Typical Interpretation of a Valid Positive Control
Scratch, Prick, or Puncture	1.0 - 10.0	Mean wheal diameter ≥ 3 mm larger than the negative control.[11][12]
Intradermal	0.1	Wheal of at least 5mm, or any reaction larger than the negative control.[12]

Note: The optimal concentration can vary depending on the testing device and patient population.[11][13] Studies have shown that a 1 mg/mL histamine concentration may not always elicit a positive response, and concentrations of 5 to 10 mg/mL may yield more reliable results without significant adverse effects.[11]

Experimental Workflow: Skin Prick Testing

The following is a generalized workflow for performing a skin prick test using histamine as a positive control.

Caption: Generalized workflow for skin prick testing.

In Vitro Applications: Modeling the Allergic Response in the Laboratory

Histamine bisphosphate serves as an indispensable positive control in a variety of in vitro assays designed to investigate the cellular mechanisms of allergy and to screen for novel therapeutics.

Mast Cell and Basophil Degranulation Assays

These assays quantify the release of granular contents, such as histamine and β-hexosaminidase, from mast cells or basophils upon stimulation. Histamine itself can induce degranulation in some mast cell types, particularly through the H4 receptor, making it a relevant positive control.[3]

This protocol provides a framework for assessing mast cell degranulation by measuring the activity of the granule-associated enzyme β-hexosaminidase.

Materials:

• Mast cell line (e.g., LAD2, HMC-1) or primary mast cells

• Histamine bisphosphate

• Tyrode's buffer or other suitable physiological buffer

• p-nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG) substrate

• Stop solution (e.g., 0.1 M carbonate/bicarbonate buffer, pH 10.5)

• Triton X-100 (for cell lysis to determine total β-hexosaminidase)

• 96-well plates

• Microplate reader (405 nm)

Procedure:

• Cell Preparation: Culture and sensitize mast cells with IgE if required for your experimental design. Wash and resuspend the cells in buffer to the desired concentration.

• Plating: Add 50 µL of the cell suspension to each well of a 96-well plate.

• Stimulation:

  • Negative Control: Add 50 µL of buffer.

  • Positive Control: Add 50 µL of histamine bisphosphate solution to achieve a final concentration in the range of 1-100 µM. A dose-response curve is recommended to determine the optimal concentration for your specific cell type.

  • Test Compound: Add 50 µL of your test compound.

  • Total Release: Add 50 µL of 0.1% Triton X-100.

• Incubation: Incubate the plate at 37°C for 30-60 minutes.

• Reaction: Add 50 µL of pNAG substrate solution to each well and incubate at 37°C for 60-90 minutes.

• Stopping the Reaction: Add 100 µL of stop solution to each well.

• Measurement: Read the absorbance at 405 nm using a microplate reader.

• Calculation:

  • Percent degranulation = [(Absorbance of sample - Absorbance of negative control) / (Absorbance of total release - Absorbance of negative control)] x 100

Caption: Workflow for a mast cell degranulation assay.

Cytokine Release Assays

Beyond the immediate release of pre-formed mediators, activated mast cells and basophils also synthesize and secrete a range of cytokines, such as Interleukin-4 (IL-4), IL-5, and IL-13, which are crucial for the late-phase allergic reaction and chronic allergic inflammation.[12] Histamine can modulate the production of these cytokines, making it a relevant, albeit complex, positive control.[3]

• Cell Type Specificity: The effect of histamine on cytokine production can be cell-type specific. For example, histamine has been shown to enhance IL-4 and IL-13 secretion from human basophils in conjunction with IgE-mediated activation.[6]

• Receptor Expression: The expression profile of histamine receptors (H1, H2, H4) on the target cells will determine the nature of the response.

• Kinetics: Cytokine production is a slower process than degranulation, typically requiring incubation times of 4 to 24 hours.[6]

This protocol outlines a general procedure for assessing the effect of histamine on cytokine release from isolated human basophils or peripheral blood mononuclear cells (PBMCs).

Materials:

• Isolated human basophils or PBMCs

• Histamine bisphosphate

• Cell culture medium (e.g., RPMI-1640 with supplements)

• Stimulating agent (e.g., anti-IgE, IL-3)

• ELISA kits for the cytokines of interest (e.g., IL-4, IL-13)

• 24- or 48-well cell culture plates

Procedure:

• Cell Preparation: Isolate basophils or PBMCs from whole blood.

• Plating: Seed the cells in a 24- or 48-well plate at an appropriate density.

• Stimulation:

  • Unstimulated Control: Add cell culture medium only.

  • Primary Stimulus Control: Add the primary stimulating agent (e.g., anti-IgE or IL-3).

  • Histamine Positive Control: Add the primary stimulating agent along with histamine bisphosphate (e.g., 1-10 µM).

  • Test Compound: Add the primary stimulating agent and your test compound.

• Incubation: Incubate the plate at 37°C in a humidified CO2 incubator for 4-24 hours, depending on the cytokine of interest.

• Supernatant Collection: Centrifuge the plate and carefully collect the cell-free supernatants.

• Cytokine Quantification: Measure the concentration of the target cytokines in the supernatants using specific ELISA kits, following the manufacturer's instructions.

Caption: Workflow for a histamine-modulated cytokine release assay.

Data Interpretation and Troubleshooting

A successful experiment hinges on the correct interpretation of the positive control.

• No Response to Histamine Positive Control: This indicates a fundamental issue with the assay system.

  • In Vivo (SPT): The patient may be taking antihistamines or other medications that suppress the skin response. A thorough patient history is crucial.

  • In Vitro: The cells may have low viability, be unresponsive, or there may be an issue with the histamine bisphosphate solution or other reagents.

• High Background in Negative Control: This can obscure the specific response to the positive control and test agents. Potential causes include spontaneous cell degranulation due to mishandling or contamination.

Conclusion: The Unwavering Importance of a Reliable Positive Control

References

• Thangam, E. B., Jemima, E. A., Singh, H., Baig, M. S., Khan, M., Mathias, C. B., ... & Saluja, R. (2018). The role of histamine and histamine receptors in mast cell-mediated allergy and inflammation: the hunt for new therapeutic targets. Frontiers in immunology, 9, 1873.
• Branco, A. C. C. C., Yoshikawa, F. S. Y., Pietrobon, A. J., & Sato, M. N. (2018). Role of histamine in modulating the immune response and inflammation.
• O'Mahony, L., Akdis, M., & Akdis, C. A. (2011). Regulation of the immune response and inflammation by histamine and histamine receptors. Journal of Allergy and Clinical Immunology, 128(6), 1153-1162.
• Visitsunthorn, N., et al. (2011). Comparison of different local and imported histamine concentrations used as a skin prick test positive control. Asian Pacific Journal of Allergy and Immunology, 29(2), 154-159.
• MacGlashan Jr, D. W., et al. (1997). Recombinant histamine-releasing factor enhances IgE-dependent IL-4 and IL-13 secretion by human basophils. The Journal of Immunology, 158(3), 1331-1339.
• Redrup, A. C., et al. (1998). Differential regulation of IL-4 and IL-13 secretion by human basophils: their relationship to histamine release in mixed leukocyte cultures. The Journal of Immunology, 160(4), 1957-1964.

• Wikipedia. (2023, December 27). Histamine receptor. In Wikipedia. [Link]

• Togias, A. (2003). H1-receptors: localization and role in airway physiology and in allergic rhinitis. Immunology and Allergy Clinics, 23(3), 415-427.
• Jutel, M., Blaser, K., & Akdis, C. A. (2005). Histamine in allergic inflammation and immune modulation. International archives of allergy and immunology, 137(1), 82-92.

• HollisterStier Allergy. (n.d.). POSITIVE SKIN TEST CONTROL – HISTAMINE. Retrieved from [Link]

• Drugs.com. (2022, August 29). Positive Skin Test Control - Histamine: Package Insert / Prescribing Info. Retrieved from [Link]

• Extractopedia. (n.d.). Positive & Negative Controls. Retrieved from [Link]

• Cleveland Clinic. (2023, March 28). What Is Histamine?. Retrieved from [Link]

• Doral Health & Wellness. (2023, December 1). How Histamines Cause An Allergic Response: The Mechanism. Retrieved from [Link]

• MedlinePlus. (2019, April 1). Histamine: The Stuff Allergies are Made of. Retrieved from [Link]

• StatPearls. (2023, July 24). Allergy Testing. NCBI Bookshelf. Retrieved from [Link]

• Krystal, G., et al. (2013). A Mast Cell Degranulation Screening Assay for the Identification of Novel Mast Cell Activating Agents. Journal of visualized experiments : JoVE, (80), e50672.
• Jensen, B. M., Falkencrone, S., & Skov, P. S. (2014). Measuring histamine and cytokine release from basophils and mast cells. Methods in molecular biology (Clifton, N.J.), 1192, 135–145.

• ResearchGate. (n.d.). How to know the stability of drugs and reagents in the cell culture media?. Retrieved from [Link]

• Thangam, E. B., et al. (2018). The Role of Histamine and Histamine Receptors in Mast Cell-Mediated Allergy and Inflammation: The Hunt for New Therapeutic Targets. Frontiers in Immunology, 9, 1873.
• Hossini, A. M., et al. (2017). A. Effects of histamine and 4-MH induced degranulation in human mast...
• Lagunoff, D., & Benditt, E. P. (1960). MAST CELL DEGRANULATION AND HISTAMINE RELEASE. OBSERVED IN A NEW IN VITRO SYSTEM. The Journal of experimental medicine, 112(3), 571–580.
• Gilfillan, A. M., & Beaven, M. A. (2011). Measuring Mast Cell Mediator Release. Current protocols in immunology, CHAPTER, Unit-7.38.
• Roy, S., et al. (2021). role of histamine and histamine intolerance, a review.
• Stojković, N., Cekić, S., & Ristov, M. (2015). Histamine and Antihistamines. Scientific Journal of the Faculty of Medicine in Niš, 32(1), 7-22.

• Australasian Society of Clinical Immunology and Allergy (ASCIA). (2012). Skin prick testing - for the diagnosis of allergic disease. Retrieved from [Link]

• World Allergy Organization. (2016). Risk and safety requirements for diagnostic and therapeutic procedures in allergology: World Allergy Organization Statement. Retrieved from [Link]

• Hong Kong Institute of Allergy. (n.d.). Guidelines on Allergy Diagnosis. Retrieved from [Link]

• Finkelman, F. D. (2007). Anaphylaxis: lessons from mouse models. The Journal of allergy and clinical immunology, 120(3), 506–515.

• ALK. (n.d.). 12421 Rev 10 08 Prf2 Ripped. Retrieved from [Link]

• Johns Hopkins University. (2018, January 15). Reliability of allergy skin testing. Retrieved from [Link]

• Patel, P., & Kobernick, D. (2023). Histamine. In StatPearls.
• Kjellman, N. I. M. (1976). A new in vitro allergy test. Allergy, 31(4), 237-247.
• Kujur, V. R., et al. (2020). Mast cell degranulation and de novo histamine formation contribute to sustained postexercise vasodilation in humans.
• Cox, L., et al. (2012). Effect of histamine strength and devices on skin prick test (SPT) response following antihistamine inhibition. Allergy, Asthma, and Clinical Immunology, 8(1), 1-8.

• Extractopedia. (n.d.). Positive & Negative Controls. Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
• 3. The Role of Histamine and Histamine Receptors in Mast Cell-Mediated Allergy and Inflammation: The Hunt for New Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative correlation between degranulation and histamine release following exposure of rat mast cells to compound 48-80 in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Recombinant histamine-releasing factor enhances IgE-dependent IL-4 and IL-13 secretion by human basophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]
• 8. mdpi.com [mdpi.com]
• 9. Comparison of histamine assay methods in measuring in vitro-induced histamine release in patients with allergic rhinitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chemimpex.com [chemimpex.com]
• 11. Effects of phosphodiesterase inhibitors on interleukin-4 and interleukin-13 generation from human basophils - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Differential regulation of IL-4 and IL-13 secretion by human basophils: their relationship to histamine release in mixed leukocyte cultures - PubMed [pubmed.ncbi.nlm.nih.gov]

The Augmented Histamine Test: A Technical Retrospective on Gastric Acid Secretion Methodologies

Executive Summary & Historical Context

The transition from crude physiological observation to precision diagnostics. [1]

For much of the early 20th century, the quantification of gastric acid secretion was a chaotic field. While Leon Popielski identified histamine as a direct gastric secretagogue in 1920—challenging Pavlov’s prevailing theory of "nervism"—it wasn't until the mid-century that a standardized, reproducible protocol emerged.

This guide analyzes the Augmented Histamine Test , perfected by A.W. Kay in 1953 .[2][3][4] This protocol became the gold standard for assessing Parietal Cell Mass (PCM) by utilizing a supramaximal dose of histamine bisphosphate (histamine acid phosphate) protected by an H1-receptor antagonist.

This document serves as a technical reconstruction of that methodology, the pharmacological logic behind it, and its pivotal role in the discovery of H2-receptor antagonists.

Chemical & Pharmacological Basis

Why Histamine Bisphosphate?

In historical literature and laboratory protocols, the terms "histamine acid phosphate" and "histamine bisphosphate" are often used interchangeably. For the researcher, the distinction between the salt and the base is the single most critical calculation parameter.

• Stability: Histamine base is hygroscopic and unstable. The bisphosphate salt (

  ) provides a stable, crystalline form for precise weighing.

• Stoichiometry: The molecular weight difference dictates the dosing.

  • Histamine Base MW: ~111.15 g/mol

  • Histamine Bisphosphate MW: ~307.14 g/mol [5]

  • Conversion Factor: 2.75 mg of Histamine Bisphosphate

    1 mg of Histamine Base.

Critical Protocol Note: Kay’s Augmented Test specifically calls for 0.04 mg/kg of histamine acid phosphate . This is equivalent to roughly 0.0145 mg/kg of the active histamine base. Confusing these two values resulted in historical dosing errors of nearly 3x magnitude.

Mechanism of Action: The H2 Pathway

At the time of Kay's work (1953), the "H2 receptor" had not yet been named. However, the physiological effect was clear: histamine acted directly on parietal cells to stimulate the proton pump (

-ATPase). We now understand this pathway as a cAMP-dependent cascade, distinct from the H1 pathways that cause systemic anaphylaxis (vasodilation, bronchoconstriction).

Figure 1: The signaling cascade activated by histamine bisphosphate in the parietal cell. Note that H1 antagonists used in the test do NOT block this pathway.

The Augmented Histamine Test (Kay's Protocol)

Methodology for Maximal Acid Output (MAO)

The "Augmented" aspect refers to the use of an antihistamine (H1 blocker) to protect the patient from systemic toxicity, allowing for a massive (augmented) dose of histamine that saturates all available parietal cell receptors.

Pre-Experimental Setup

• Patient Status: Fasting for at least 12 hours. All H2-blockers or PPIs (if performing a modern reproduction) must be withheld for 48-72 hours.

• Intubation: A radiopaque Levin tube (12-16 Fr) is passed nasogastrically.

• Positioning: Fluoroscopic verification is required to place the tip in the gastric antrum. The patient lies in the left lateral decubitus position to minimize pyloric loss.

The Step-by-Step Workflow

Figure 2: The temporal workflow of Kay's Augmented Histamine Test.

Detailed Execution

• Basal Collection (BAO):

  • Continuous aspiration for 1 hour.

  • Divide into four 15-minute aliquots.

  • Purpose: Establishes the Basal Acid Output (BAO) to detect Zollinger-Ellison syndrome (gastrinoma).

• Systemic Blockade:

  • Administer Mepyramine Maleate (50-100 mg IM) or Promethazine.

  • Wait 30 minutes. This blocks H1 receptors in the vasculature and bronchi but leaves gastric H2 receptors exposed.

• Stimulation:

  • Administer Histamine Acid Phosphate 0.04 mg/kg subcutaneously.

• Post-Stimulation Collection (MAO):

  • Aspirate continuously for 1 hour post-injection.

  • Segregate into four 15-minute aliquots.

  • The "Peak Acid Output" (PAO) is often calculated from the two highest consecutive 15-minute periods x 2.

Data Interpretation & Reference Values

Differentiating Pathology via Acid Output

The power of the Augmented Histamine Test lay in its ability to differentiate Duodenal Ulcer (DU) disease from Gastric Ulcer (GU) and Carcinoma.

Table 1: Historical Reference Values for Acid Secretion (mEq/hr)

Clinical Condition	Basal Acid Output (BAO)	Maximal Acid Output (MAO)	Ratio (BAO/MAO)
Normal Subject	2 - 5	15 - 20	< 0.20
Duodenal Ulcer (DU)	5 - 15	30 - 60	0.20 - 0.40
Gastric Ulcer (GU)	1 - 3	10 - 15	Normal/Low
Zollinger-Ellison	> 15	> 60	> 0.60
Gastric Carcinoma	0 - 2	< 10 (often achlorhydric)	N/A

• Duodenal Ulcers: Characterized by a high parietal cell mass, leading to a massive MAO response.

• Gastric Carcinoma: Often presents with true achlorhydria (pH stays > 6.0 even after histamine stimulation).

Safety, Limitations, and Evolution

Why we no longer use this test.

The Safety Paradox

Despite the use of H1 antagonists, the Augmented Histamine Test was not without risk. H1 blockers do not prevent all side effects.

• Adverse Events: Flushing, throbbing headache, and palpitations were common because high-dose histamine can overwhelm the competitive H1 blockade.

• Contraindications: Patients with a history of severe asthma were excluded, as breakthrough bronchoconstriction could be fatal.

The Transition to Pentagastrin

In the 1960s, Pentagastrin (a synthetic peptide containing the C-terminal tetrapeptide of gastrin) replaced histamine.[6]

• Dose: 6 µg/kg SC.

• Advantage: It stimulated parietal cells as effectively as histamine but without the systemic cardiovascular or respiratory side effects, eliminating the need for H1 premedication.

The Legacy: Discovery of Cimetidine

The most significant outcome of histamine research was not the test itself, but the realization by Sir James Black that antihistamines (like mepyramine) failed to block gastric acid. This confirmed the existence of a second receptor subtype.

• Black used the histamine stimulation model to screen compounds that could block acid secretion.[7]

• This led to the synthesis of Burimamide , Metiamide , and finally Cimetidine (Tagamet) in the 1970s, revolutionizing ulcer therapy.

References

• Popielski, L. (1920). β-imidazolylethylamin und die Organextrakte; erster Teil: β-imidazolylethylamin als mächtiger Erreger der Magendrüsen. Pflügers Archiv für die gesamte Physiologie des Menschen und der Tiere.

• Kay, A. W. (1953).[2][4] Effect of large doses of histamine on gastric secretion of HCl; an augmented histamine test. British Medical Journal, 2(4827), 77–80.

• Black, J. W., et al. (1972).[8] Definition and antagonism of histamine H2-receptors. Nature, 236, 385–390.[8]

• Baron, J. H. (1963). The relationship between basal and maximum acid output in normal subjects and patients with duodenal ulcer. Clinical Science, 24, 357.

• Drugs.com (2025). Histamine Phosphate Monograph - Chemistry and Dosing.

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• 4. The Augmented Histamine Test with Special Reference to Achlorhydria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. drugs.com [drugs.com]
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• 7. acs.org [acs.org]
• 8. Definition and antagonism of histamine H 2 -receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for the Preparation and Quality Control of Histamine Bisphosphate Solutions for Skin Prick Testing

An Application Note from the Office of the Senior Application Scientist

Abstract

Skin prick testing (SPT) is a cornerstone in the diagnosis of IgE-mediated allergic diseases. The reliability of SPT hinges on the use of standardized reagents, including a positive control to validate the skin's physiological capacity to react. Histamine is the universally accepted positive control, directly inducing a wheal-and-flare reaction that mimics an allergic response. This document provides a comprehensive, field-proven protocol for the preparation, quality control, and storage of histamine bisphosphate solutions intended for use as positive controls in skin prick testing. Tailored for researchers, scientists, and drug development professionals, this guide emphasizes the scientific principles behind each step to ensure the production of stable, accurate, and reliable testing solutions.

Scientific Principles and Rationale

The Role of the Histamine Positive Control

The primary purpose of a histamine positive control in allergy testing is to assess the patient's skin reactivity.[1] A positive reaction to histamine confirms that the cutaneous mast cells are functional and that the patient is not under the influence of medications that could suppress an allergic reaction, such as antihistamines.[1][2] An absent or diminished reaction to the histamine control may invalidate the results of the allergen tests, preventing a false-negative diagnosis.[1] Therefore, the preparation of a histamine solution with a precise and stable concentration is of paramount importance for the accuracy of diagnostic allergy testing.[3][4]

Pharmacology of the Wheal-and-Flare Response

When introduced into the epidermis, histamine acts as a potent vasodilator by binding to H1 receptors on endothelial cells of post-capillary venules.[5][6] This action increases vascular permeability, leading to the leakage of plasma into the surrounding tissue and the formation of a central, raised, and blanched wheal.[6][7] Histamine also stimulates sensory nerve endings, causing the sensation of itching and an axon reflex that results in arteriolar dilation, producing the surrounding erythema or "flare".[8] This visible, dual-component reaction provides a measurable endpoint for assessing skin reactivity.

Selection of Histamine Salt and Formulation Excipients

Histamine is commercially available in several salt forms, most commonly as histamine bisphosphate (also known as histamine diphosphate) and histamine dihydrochloride.[9][10] It is critical to prepare solutions based on the concentration of the histamine base (the active moiety), as the different salt forms have different molecular weights.

• Histamine Base: C₅H₉N₃, Molecular Weight (MW) = 111.15 g/mol [5]

• Histamine Bisphosphate: C₅H₉N₃·2H₃PO₄, MW = 307.14 g/mol [9][11]

• Histamine Dihydrochloride: C₅H₉N₃·2HCl, MW = 184.07 g/mol

The protocol herein specifies the use of Histamine Phosphate, which is detailed in the United States Pharmacopeia (USP).[9][11]

Common excipients are included to ensure solution stability, usability, and safety:

• Glycerin (50% v/v): Acts as a viscosity agent to prevent the test droplet from spreading on the skin, ensuring a localized reaction. It also serves as a preservative.[7][12]

• Phenol (0.4%): A common preservative used to prevent microbial contamination in multi-dose vials.[7][12]

• Saline or Buffered Diluent: Provides an isotonic vehicle for the histamine, minimizing irritation from the solution itself. The negative control should consist of this same diluent.[2][5][6]

Quantitative Data Summary

The following table summarizes the recommended concentrations and critical parameters for histamine positive control solutions.

Parameter	Value & Units	Rationale & Reference
Form	Histamine Phosphate (USP Grade)	Meets established purity and quality standards for pharmaceutical use.[9][11]
Target Concentration (Prick/Puncture)	1.0 mg/mL (histamine base)	Standard concentration for percutaneous testing.[1][7][12]
Equivalent Histamine Phosphate Conc.	2.75 mg/mL	This amount of histamine phosphate provides 1.0 mg/mL of active histamine base.[7][12]
Target Concentration (Intradermal)	0.1 mg/mL (histamine base)	A lower, 10-fold dilution is used for the more sensitive intradermal testing method.[7][12][13]
Glycerin Concentration	50% (v/v)	Increases viscosity for optimal drop formation during prick testing.[7][12]
Preservative	Phenol 0.4%	Ensures sterility in multi-dose preparations.[12]
pH of Final Solution	3.0 - 6.0	The acceptable pH range for histamine phosphate injections, ensuring stability.[14][15]
Storage Temperature	2°C to 8°C (Refrigerated)	Essential for maintaining long-term stability and preventing degradation.[12][16]
Shelf-Life	At least 6 months at 2-8°C	Studies have shown histamine solutions are stable under these conditions.[16]

Experimental Workflow Diagram

The following diagram outlines the comprehensive workflow for the preparation of a sterile, quality-controlled histamine bisphosphate solution for skin prick testing.

Caption: Workflow for Histamine Solution Preparation.

Detailed Experimental Protocol

This protocol describes the preparation of 100 mL of a 1.0 mg/mL (histamine base) solution, equivalent to 2.75 mg/mL histamine bisphosphate.

Required Materials and Equipment

• Reagents:

  • Histamine Phosphate, USP Grade (MW: 307.14 g/mol )

  • Glycerin, USP Grade (50% v/v final concentration)

  • Phenol, USP Grade (0.4% final concentration)

  • Sodium Chloride, USP Grade

  • Water for Injection (WFI)

• Equipment:

  • Analytical balance (readable to 0.1 mg)

  • Calibrated pH meter

  • Sterile glassware (volumetric flasks, beakers, graduated cylinders)

  • Magnetic stirrer and stir bars

  • Sterile 0.22 µm syringe or vacuum filtration unit

  • Sterile, depyrogenated glass vials and stoppers

  • Laminar flow hood or biological safety cabinet

Preparation of Sterile Saline with Phenol (0.8%)

Causality Note: A double-strength phenolic saline is prepared initially, which will be diluted by half upon the addition of 50% (v/v) glycerin to achieve the final target concentration of 0.4% phenol.

• Weigh 0.9 g of Sodium Chloride and 0.8 g of Phenol.

• Dissolve in approximately 80 mL of WFI in a sterile beaker with stirring.

• Once fully dissolved, transfer the solution to a 100 mL sterile volumetric flask.

• Rinse the beaker with WFI and add the rinsing to the flask.

• Bring the solution to the final volume of 100 mL with WFI. This is your 2X Phenolic Saline diluent.

Protocol for Histamine Solution (1.0 mg/mL Histamine Base)

• Calculation:

  • Target: 1.0 mg/mL of histamine base in 100 mL = 100 mg of histamine base.

  • Conversion Factor: (MW of Histamine Phosphate) / (MW of Histamine Base) = 307.14 / 111.15 = 2.763.

  • Mass to Weigh: 100 mg (base) * 2.763 = 276.3 mg of Histamine Phosphate.

  • For practical use, commercial preparations often use a rounded value of 2.75 mg/mL of Histamine Phosphate to achieve 1 mg/mL of base, which is an accepted standard.[7][12] We will proceed with 275 mg .

• Preparation (perform in a laminar flow hood):

  • Accurately weigh 275 mg of USP-grade Histamine Phosphate on an analytical balance.

  • Transfer the powder to a sterile 100 mL beaker containing a sterile stir bar.

  • Add approximately 40 mL of the prepared 2X Phenolic Saline diluent. Stir until the histamine phosphate is completely dissolved.

  • Carefully measure 50 mL of sterile Glycerin in a sterile graduated cylinder and add it to the beaker.

  • Continue stirring until the solution is homogenous. The solution will be viscous.

  • Transfer the solution to a 100 mL sterile volumetric flask.

  • Rinse the beaker with the remaining 2X Phenolic Saline and add it to the flask, bringing the final volume to exactly 100 mL.

  • Stopper and invert the flask multiple times to ensure thorough mixing.

• Sterilization and Dispensing:

  • Draw the final solution into a large sterile syringe.

  • Attach a sterile 0.22 µm syringe filter to the outlet.

  • Aseptically dispense the solution into sterile, depyrogenated vials.

  • Securely seal the vials with sterile stoppers and crimp caps.

Quality Control and Validation

• pH Measurement: Test the pH of an aliquot of the final solution. It should be within the range of 3.0 to 6.0.[14][15]

• Visual Inspection: Inspect each vial against a light and dark background for any particulate matter or discoloration. The solution should be clear and colorless.[5][7]

• Sterility Testing: Submit a sample from the batch for sterility testing according to USP <71> standards to confirm the absence of microbial contamination.

• Labeling: Label each vial clearly with "Histamine Phosphate Positive Control," the concentration (1.0 mg/mL Histamine Base), lot number, preparation date, and expiration date (e.g., 6 months from preparation).

• In-Use Validation: The ultimate validation is its performance in a clinical or research setting. When used in SPT, the solution should produce a wheal of at least 3 mm in diameter larger than the negative control (the glycerin/phenolic saline diluent without histamine) in a non-medicated, reactive individual.[2]

Stability and Storage

To ensure the integrity and biological activity of the prepared solution, adhere to the following storage guidelines:

• Storage: Store vials refrigerated at 2°C to 8°C.[12][16]

• Light Protection: Keep vials in their original box or in a dark location to protect them from light.[12][15]

• Stability: When stored correctly, the solution is stable for at least 6 months.[16] Studies have shown that repeated freezing and thawing does not significantly alter the biological activity of histamine solutions, providing an alternative for long-term storage if needed.[17][18] However, refrigeration is standard for routine use.

References

• AAAAI. JTF Practice Parameters and Guidelines. American Academy of Allergy, Asthma & Immunology. 19

• AAAAI. Practice Parameters for Allergy Diagnostic Testing. American Academy of Allergy, Asthma & Immunology. 20

• AAAAI. Allergy Diagnostic Testing: An Updated Practice Parameter. American Academy of Allergy, Asthma & Immunology. 3

• Drugs.com. Positive Skin Test Control - Histamine: Package Insert / Prescribing Info. 5

• Kofler, L., & Kofler, H. (2012). Histamine 50-Skin-Prick Test: A Tool to Diagnose Histamine Intolerance. ISRN Allergy, 2012, 353045. 21

• U.S. Pharmacopeia. USP Monographs: Histamine Phosphate. USP29-NF24. 9

• Prylutskyi, A. S., et al. (2020). Possibilities of preparation and storage of standard histamine solutions. ResearchGate. 17

• ASCIA. Skin Prick Testing Guide for the Diagnosis of Allergic Disease. Australasian Society of Clinical Immunology and Allergy. 2

• AAAAI. Use of histamine control in intradermal allergy skin testing. American Academy of Allergy, Asthma & Immunology. (2018). 13

• Extractopedia. Positive & Negative Controls. 1

• AAAAI/ACAAI. Welcome to the AAAAI/ACAAI Allergy Practice Parameters. 4

• Nielsen, N. H., et al. (1988). Stability of histamine dihydrochloride in solution. Allergy, 43(6), 454-457. 16

• Prylutskyi, A. S., et al. (2020). Possibilities of preparation and storage of standard histamine solutions. Wiadomości Lekarskie, 73(3), 535-538. 18

• ALK-Abelló. Histamine Phosphate Product Information. 12

• Trakultivakorn, M., & Nuglor, S. (2016). Comparison of different local and imported histamine concentrations used as a skin prick test positive control. Asian Pacific Journal of Allergy and Immunology, 34(4), 333-337. 22

• HollisterStier Allergy. POSITIVE SKIN TEST CONTROL – HISTAMINE Package Insert. 6

• USP. Histamine Phosphate Injection. The United States Pharmacopeial Convention. 14

• Pharmacopeia.cn. Histamine Phosphate Injection - Definition, Identification, Assay - USP 2025. 15

• Geneesmiddeleninformatiebank. Public Assessment Report: Histamine dihydrochloride 10 mg/ml, solution for skin-prick test. 10

• DailyMed. Histamine Phosphate - histamine phosphate solution. 7

• HollisterStier Allergy. Why We Use 10 mg/mL Histamine Dihydrochloride. 23

• Heinzerling, L., et al. (2013). The skin prick test - European standards. Clinical and Translational Allergy, 3(1), 3. 8

• USP. Histamine Phosphate - USP-NF. 11

• Sigma-Aldrich. Histamine European Pharmacopoeia (EP) Reference Standard.

• ALK-Abelló. Soluprick Positive control, 10 mg/ml, Solution for skin-prick test - Summary of Product Characteristics. 24

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• 4. Welcome to the AAAAI/ACAAI Allergy Practice Parameters [allergyparameters.org]
• 5. drugs.com [drugs.com]
• 6. hsallergy.com [hsallergy.com]
• 7. Histamine Phosphate [dailymed.nlm.nih.gov]
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• 9. ftp.uspbpep.com [ftp.uspbpep.com]
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Calculation of histamine base equivalent from bisphosphate monohydrate

Application Note & Protocol

Topic: Accurate Determination of Histamine Free Base Concentration from Histamine Bisphosphate Monohydrate Salt

Audience: Researchers, scientists, and drug development professionals.

Abstract & Core Principle

In pharmacological, physiological, and toxicological research, the biological activity of an agent is attributable to its active moiety. Histamine, a critical biogenic amine, is frequently supplied as a salt, such as histamine bisphosphate monohydrate, to enhance its stability and handling characteristics. However, the phosphate and water components contribute to the total mass without possessing the pharmacological activity of histamine itself. Consequently, for accurate, reproducible, and comparable experimental results, it is imperative to calculate and report concentrations in terms of the histamine free base.

This guide provides the fundamental principles, a detailed calculation workflow, and a laboratory protocol for accurately preparing solutions of known histamine base concentration starting from the histamine bisphosphate monohydrate salt form. The core principle is the use of a gravimetric conversion factor derived from the ratio of the molecular weights of the active moiety and the salt form.[1]

The Inaccuracy of Not Converting

Failing to account for the mass of the salt counter-ions and water of hydration leads to significant errors in dosing. An experiment designed for a 10 µM concentration of histamine would be erroneously underdosed if the calculation were based on the mass of the histamine salt. This directly impacts the validity of dose-response curves, IC50/EC50 determinations, and the overall reproducibility of scientific findings. Regulatory bodies like the FDA now emphasize expressing drug strength in terms of the active moiety to prevent such confusion and enhance safety.[2][3][4]

Molecular & Gravimetric Data

The foundation of an accurate conversion lies in the precise molecular weights (MW) of the compounds involved. The values below are derived from authoritative chemical databases.

Compound	Chemical Formula	Molecular Weight ( g/mol )	Source
Histamine (Free Base)	C₅H₉N₃	111.15	[PubChem CID: 774][5][6]
Histamine Bisphosphate Monohydrate	C₅H₉N₃ · 2H₃PO₄ · H₂O	325.15	[Sigma-Aldrich][7]

Calculation of the Conversion Factor

To determine the mass of histamine base in a given mass of the salt, a conversion factor is calculated. This factor represents the fraction of the total salt mass that is the active histamine base.

Formula:

Conversion Factor = (Molecular Weight of Histamine Base) / (Molecular Weight of Histamine Bisphosphate Monohydrate)

Calculation:

Conversion Factor = 111.15 g/mol / 325.15 g/mol = 0.34184

This factor is the cornerstone of all subsequent calculations. It signifies that only 34.184% of the mass of histamine bisphosphate monohydrate is active histamine.

Logical Workflow for Concentration Calculation

The following diagram illustrates the logical steps from weighing the salt form to obtaining a final solution with a known concentration of histamine free base.

Caption: Workflow for converting salt mass to free base concentration.

Protocol: Preparation of a 1 mg/mL Histamine Base Stock Solution

This protocol details the steps to prepare a stock solution where the final concentration of the active histamine moiety is precisely 1 mg/mL.

6.1 Objective

To prepare a stock solution containing 1 mg/mL of histamine free base using histamine bisphosphate monohydrate as the starting material.

6.2 Materials

• Histamine Bisphosphate Monohydrate (CAS 51-74-1)[8]

• Analytical Balance (readable to at least 0.1 mg)

• Volumetric flask (e.g., 10 mL, Class A)

• Spatula

• Weighing paper/boat

• Appropriate solvent (e.g., deionized water, PBS). Histamine is soluble in water.[9]

• Pipettes

6.3 Step-by-Step Methodology

Step 1: Calculate the Required Mass of the Salt

To obtain a final concentration of 1 mg/mL histamine base, we must calculate the corresponding mass of the histamine bisphosphate monohydrate salt needed.

• Formula: Mass of Salt = (Desired Mass of Base) / (Conversion Factor)

• Calculation for a 10 mL Stock Solution (Target: 10 mg of Histamine Base): Mass of Salt = 10 mg / 0.34184 = 29.25 mg

  Therefore, you must weigh 29.25 mg of histamine bisphosphate monohydrate to get 10 mg of active histamine.

Step 2: Weighing the Compound

• Place a clean weighing boat on the analytical balance and tare the balance to zero.

• Carefully add histamine bisphosphate monohydrate powder to the weighing boat until the balance reads as close as possible to 29.25 mg. Record the exact mass weighed.

  • Self-Validation: It is critical to record the actual mass weighed. If you weigh 29.50 mg, this exact value must be used to recalculate the final concentration for maximum accuracy.

Step 3: Dissolution

• Carefully transfer the weighed powder into a 10 mL volumetric flask.

• Add approximately 7-8 mL of the chosen solvent (e.g., deionized water) to the flask.

• Agitate the flask gently (swirl or use a vortex mixer on a low setting) until the solid is completely dissolved.

• Once dissolved, carefully add more solvent until the bottom of the meniscus reaches the 10 mL calibration mark on the flask.

• Cap the flask and invert it several times (10-15) to ensure the solution is homogeneous.

Step 4: Final Concentration & Labeling

The resulting solution now has a histamine base concentration of 1 mg/mL (or will be recalculated based on the exact mass from Step 2).

• Label the container clearly:

  • Name of Compound: Histamine Stock Solution

  • Concentration: 1.0 mg/mL (as Free Base)

  • Solvent: Deionized Water

  • Date of Preparation

  • Storage: Store at -20°C for long-term stability.[9]

Causality and Experimental Integrity

• Why Stoichiometry Matters: The use of a salt form for a drug is a common practice in pharmaceutical development to improve properties like solubility, stability, and bioavailability.[10][11][12] However, the therapeutic or biological effect is derived from the active moiety. The stoichiometric relationship, defined by the molecular weights, is the only way to bridge the gap between the weighed mass of the salt and the effective dose of the active compound.[13]

• Ensuring Protocol Validity: The accuracy of this protocol is contingent upon the purity of the starting material and the calibration of the laboratory equipment. Always consult the Certificate of Analysis (CoA) provided by the supplier for the specific lot of histamine bisphosphate monohydrate to confirm its purity. The final calculated concentration should be adjusted for purity if it is less than 99%. For example, if the purity is 98%, the calculated mass should be divided by 0.98. This rigorous approach ensures the protocol is a self-validating system, leading to trustworthy and reproducible data.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 774, Histamine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 16216956, Histamine bisphosphate monohydrate. Retrieved from [Link]

• European Bioinformatics Institute (EMBL-EBI). (n.d.). ChEMBL Compound Report for CHEMBL90. Retrieved from [Link]

• MP Biomedicals. (n.d.). Histamine Diphosphate Monohydrate. Retrieved from [Link]

• ProPharma. (2014). FDA Guidance Follows USP Salt Policy & Aims to Make Conversions Between Salt Forms Simpler. Retrieved from [Link]

• Megazyme. (n.d.). Histamine Assay Kit (K-HISTA). Retrieved from [Link]

• PCCA. (2023). How to Determine API Calculations in Pharmacy Compounding. Retrieved from [Link]

• Drugs.com. (2025). Histamine Phosphate: Package Insert / Prescribing Info. Retrieved from [Link]

• Pharmaceutical Technology. (2025). Strategy for the Prediction and Selection of Drug Substance Salt Forms. Retrieved from [Link]

• U.S. Department of Justice, Drug Enforcement Administration. (2021). Conversion Factors for Controlled Substances. Retrieved from [Link]

• Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Drug Dissolution Enhancement by Salt Formation. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Naming of Drug Products Containing Salt Drug Substances. Retrieved from [Link]

• Regulations.gov. (n.d.). Guidance for Industry - Naming of Drug Products Containing Salt Drug Substances. Retrieved from [Link]

• U.S. Food and Drug Administration. (2014). USP Salt Policy. Retrieved from [Link]

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• 7. Histamine receptor ligand | Sigma-Aldrich [sigmaaldrich.com]
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Precision Nebulization of Histamine Bisphosphate for Bronchoprovocation

Application Note & Technical Guide

Executive Summary & Mechanism of Action

Bronchial provocation tests (BPTs) using histamine are a cornerstone of asthma research, utilized to quantify Airway Hyperresponsiveness (AHR). Unlike methacholine, which acts via muscarinic receptors, histamine acts directly on H1 receptors on airway smooth muscle (ASM) and indirectly via vagal reflexes.

This guide details the preparation, nebulization, and analysis of Histamine Bisphosphate challenges. It prioritizes the 2-Minute Tidal Breathing Method (Cockcroft Method) due to its superior reproducibility and lack of deep-inspiration bronchoprotection, which can confound results in mild asthma cases.

Mechanistic Pathway

Histamine-induced bronchoconstriction is mediated primarily through the

-coupled H1 receptor pathway.

Figure 1: The H1-receptor signaling cascade leading to airway smooth muscle contraction.

Critical Safety & Exclusion Criteria

Histamine is a potent bronchoconstrictor. Safety is paramount for both the subject and the researcher.

Subject Exclusion Criteria (Pre-Screening)

• Baseline FEV1: < 70% predicted or < 1.5 L (adults).

• Cardiovascular: Recent myocardial infarction (< 3 months) or uncontrolled hypertension.

• Medications: Antihistamines (H1 antagonists) must be withheld for 72 hours (e.g., Cetirizine, Fexofenadine) to 7 days (Hydroxyzine).

• Recent Exacerbation: Viral infection or asthma attack within the last 6 weeks.

Technician Safety[1]

• Ventilation: Nebulization generates fugitive aerosol. Procedures must be performed in a room with >2 air exchanges per hour or using a dosimeter with exhalation filters.[1]

• PPE: N95 respirators are recommended for researchers during active nebulization to avoid occupational sensitization.

Reagent Preparation: The "Salt vs. Base" Trap

A common source of experimental error is confusing Histamine Base with Histamine Bisphosphate (Salt) . Research protocols usually cite concentrations in terms of the salt.

• Molecular Weight Ratio:

  • Histamine Base MW: ~111.15 g/mol

  • Histamine Bisphosphate MW: ~307.14 g/mol [2]

  • Conversion Factor:

    .[2]

Preparation Protocol:

• Stock Solution: Dissolve Histamine Bisphosphate in phosphate-buffered saline (PBS, pH 7.4).

• Diluent: Use sterile saline (0.9% NaCl) with 0.4% phenol (preservative) if storing >24 hours.

• Doubling Concentrations: Prepare the following series (mg/mL of the salt):

  • 0.03, 0.06, 0.125, 0.25, 0.5, 1, 2, 4, 8, 16, 32 mg/mL.

• Storage: Store at 4°C. Discard after 2 weeks if not frozen.

Instrumentation Specifications

Reproducibility depends on the aerosol generation rate. The ATS/ERS guidelines specify parameters to ensure the delivered dose to the lung is consistent.

Parameter	Specification	Recommended Device (Example)
Nebulizer Type	Jet Nebulizer (Continuous)	Wright (Legacy) or AeroEclipse*
Output Rate	0.13 mL/min (±10%)	Calibrated at 50 psi
Particle Size (MMAD)	1.0 – 3.6 µm	Critical for alveolar deposition
Dead Volume	< 1.0 mL	To minimize reagent waste

*Note: If using modern breath-actuated nebulizers (e.g., AeroEclipse), ensure the "dosimeter mode" is disabled for the Tidal Breathing protocol to maintain continuous output.

Experimental Protocol: The 2-Minute Tidal Breathing Method

This method is the "Gold Standard" for research as it mimics natural breathing, minimizing the bronchoprotective effect of deep inspiration.

Step-by-Step Workflow

• Baseline Spirometry: Perform standard spirometry. Ensure FEV1 is reproducible (within 150 mL).

• Diluent Challenge (Control):

  • Nebulize saline diluent for 2 minutes.

  • Subject wears a nose clip and breathes quietly (tidal volume) through the mouthpiece.

  • Measure FEV1 at 30 and 90 seconds post-nebulization.

  • Target: If FEV1 drops >10% from baseline, abort the test (Airway is too unstable).

• Sequential Dosing:

  • Start with the lowest concentration (e.g., 0.03 mg/mL).

  • Nebulize for exactly 2 minutes .

  • Measure FEV1 at 30 and 90 seconds.[3] Record the lowest value.

• Progression Logic:

  • If FEV1 drop < 20%: Proceed to the next doubling concentration.

  • If FEV1 drop

    20%: STOP . This is the endpoint.

• Reversal: Administer Albuterol (Salbutamol) 2-4 puffs via spacer immediately after the endpoint is reached. Monitor until FEV1 returns to within 90% of baseline.

Experimental Logic Flowchart

Figure 2: Decision logic for the Histamine Challenge Protocol.

Data Analysis: Calculating PC20

The outcome measure is the PC20 (Provocative Concentration causing a 20% fall in FEV1).[4][5][6] Since the exact 20% drop rarely aligns perfectly with a specific dose, you must interpolate between the last two doses.

The Linear Interpolation Formula

Do not use a simple linear fit. The response is linear on a logarithmic dose scale.

Where:

• = Second-to-last concentration (before 20% drop).
• = Last concentration (causing >20% drop).
• = % fall in FEV1 at .[7]
• = % fall in FEV1 at .[7]

Interpretation Guide

PC20 (mg/mL)	Interpretation	Clinical Relevance
> 16	Normal	Asthma unlikely
4.0 – 16	Borderline AHR	Consistent with current symptoms
1.0 – 4.0	Mild AHR	Mild Asthma
0.25 – 1.0	Moderate AHR	Moderate Asthma
< 0.25	Severe AHR	Severe/Uncontrolled Asthma

Troubleshooting & Optimization

• Tachyphylaxis: Unlike methacholine, repeated histamine dosing can lead to tachyphylaxis (diminished response).

  • Solution: Do not repeat the test on the same subject within 24 hours.

• Cumulative Effect: The tidal breathing method relies on a steady state.

  • Solution: Keep the time interval between doses consistent (approx. 5 minutes).

• Side Effects: Histamine causes systemic flushing, headache, and throat irritation.

  • Solution: Warn subjects that "feeling hot" or "flushed" is normal and indicates the drug is entering the system.

References

• Coates, A. L., et al. (2017). "ERS technical standard on bronchial challenge testing: general considerations and performance of methacholine challenge tests." European Respiratory Journal, 49(5). (Note: While titled Methacholine, this is the governing standard for all direct bronchial challenges including Histamine).

• Cockcroft, D. W., et al. (1977). "Bronchial reactivity to inhaled histamine: a method and clinical survey." Clinical Allergy, 7(3), 235-243.

• Cockcroft, D. W., & Berscheid, B. A. (1982). "Slope of the dose-response curve: usefulness of the log-dose response." Thorax, 38, 55-61.

• American Thoracic Society. (2000). "Guidelines for Methacholine and Exercise Challenge Testing-1999." Am J Respir Crit Care Med, 161, 309-329.

Sources

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• 2. Histamine Phosphate [dailymed.nlm.nih.gov]
• 3. Methacholine Challenge Test - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 5. researchgate.net [researchgate.net]
• 6. publications.ersnet.org [publications.ersnet.org]
• 7. publications.ersnet.org [publications.ersnet.org]

Application Note: Storage, Handling, and Reconstitution of Histamine Bisphosphate

Abstract & Core Directive

Histamine Bisphosphate (Histamine Diphosphate) is the standard salt form utilized for bronchoprovocation challenges, positive controls in allergy skin testing, and in vitro receptor signaling studies. While chemically robust in its crystalline form, it exhibits significant hygroscopicity and photosensitivity in solution.

This guide moves beyond generic safety data sheets to provide a field-validated protocol for maintaining compound integrity. The critical error in histamine research is often the failure to account for the salt-to-base stoichiometric conversion and the rapid degradation of dilute solutions exposed to light.

Physicochemical Profile & Stoichiometry

Researchers must distinguish between the salt weight and the active base weight. Histamine bisphosphate is a diphosphate salt, meaning the bulk powder contains a significant mass of phosphate counter-ions.

Table 1: Chemical Specifications

Property	Specification	Notes
Chemical Name	Histamine Bisphosphate Monohydrate	Also known as Histamine Acid Phosphate
CAS Number	51-74-1
Formula	C₅H₉N₃[1][2][3][4][5] · 2H₃PO₄ · H₂O
Molecular Weight	325.15 g/mol	Includes water of hydration
Histamine Base MW	111.15 g/mol	Active moiety
Conversion Factor	2.93	2.93 mg Salt ≈ 1 mg Active Base
Solubility	Water (>100 mg/mL), DMSO	Insoluble in ether/ethanol
Appearance	White to off-white crystalline powder	Discoloration (yellowing) indicates oxidation

Critical Calculation: To prepare a solution equivalent to 10 mM Histamine Base:

Storage Architecture

Histamine bisphosphate is prone to hydrolysis if moisture is introduced and photo-oxidation in solution.

Table 2: Storage Matrix

State	Condition	Temp	Shelf Life	Critical Precaution
Bulk Powder	Desiccated, Dark	-20°C	3 Years	Warm to RT before opening to prevent condensation.
Stock Solution	Aqueous (pH 3-6)	-20°C	6 Months	Aliquot to avoid freeze-thaw cycles.
Working Soln	Buffer/Media	4°C	< 24 Hours	Protect from light. Degrades rapidly at RT.
Shipping	Ambient	RT	< 2 Weeks	Stable for transit if sealed and dry.

Protocol: Handling & Reconstitution

The "Dry-Box" Principle

Due to hygroscopicity, the powder will absorb atmospheric water, altering the effective mass.

• Equilibration: Allow the vial to reach room temperature (approx. 30 mins) inside the desiccator before opening.

• Weighing: Use anti-static weighing boats. Do not return unused powder to the stock vial.

• Solvent Choice:

  • In Vivo/Cell Culture: Sterile Water or PBS.

  • Chemical Synthesis: Anhydrous DMSO.

Reconstitution Workflow

The following diagram outlines the logic flow for preparing stable aliquots, integrating safety checks for aerosolization (a potent bronchoconstrictor).

Figure 1: Step-by-step reconstitution workflow ensuring sterility and compound stability.

Self-Validating QC Protocols

To ensure "Trustworthiness" in your data, verify the compound before use.

A. Visual Integrity (Immediate)

• Pass: Powder is white/crystalline.[5] Solution is clear and colorless.

• Fail: Powder is clumped (moisture damage) or yellow (oxidation). Solution has precipitate.

B. The Pauly Reaction (Qualitative ID)

If the identity of an old vial is , the Pauly reaction detects the imidazole ring.

• Mix Sulfanilic acid with Sodium Nitrite (diazotization).

• Add to Histamine solution in alkaline conditions (Sodium Carbonate).

• Result: Intense Cherry-Red color confirms Histamine presence [1].

C. HPLC Validation (Quantitative)

For GLP studies, monitor degradation (N-methylation or oxidation products).

• Column: C18 Reverse Phase.

• Mobile Phase: Phosphate buffer (pH 3.0) with ion-pairing agent (e.g., octanesulfonic acid) to retain the polar histamine.

• Detection: UV at 210-220 nm.

Biological Context: Receptor Signaling[7]

Histamine bisphosphate acts as a non-selective agonist. Understanding the downstream pathways is vital for interpreting assay results.

Figure 2: Primary signaling cascades activated by Histamine Bisphosphate (H1 and H2 pathways).

Safety & Toxicity (HSE)

• Hazard: Potent vasodilator and bronchoconstrictor.

• Symptoms: Flushing, headache, hypotension, bronchospasm.[6]

• Antidote: Epinephrine (physiological antagonist) and Antihistamines (e.g., Diphenhydramine).

• Disposal: Neutralize with bleach (hypochlorite) to oxidize the imidazole ring before disposal in chemical waste.

References

• USP Monographs . "Histamine Phosphate Injection." United States Pharmacopeia (USP).[5]

• Sigma-Aldrich .[2][3] "Histamine Bisphosphate Monohydrate Safety Data Sheet."

• PubChem . "Histamine Phosphate Compound Summary." National Library of Medicine.

• McDonald, C. et al. "Stability of solutions of histamine acid phosphate after sterilization by heating in an autoclave."[7] Journal of Pharmacy and Pharmacology, 1952.

• Lin, R.Y. et al. "Degradation of histamine solutions used for bronchoprovocation." Journal of Allergy and Clinical Immunology, 1980.

Sources

• 1. medkoo.com [medkoo.com]
• 2. 二磷酸组胺 一水合物 ≥99.0% (NT) | Sigma-Aldrich [sigmaaldrich.com]
• 3. Histamine bisphosphate 51-74-1 [sigmaaldrich.com]
• 4. mpbio.com [mpbio.com]
• 5. Histamine phosphate | 51-74-1 [chemicalbook.com]
• 6. Biochemistry, Histamine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. abmole.com [abmole.com]

Application Note: High-Precision In Vitro Histamine Receptor Binding Assays

Focus: Radioligand Competition Assays utilizing Histamine Bisphosphate as the Reference Standard

Executive Summary & Scientific Context

Histamine receptors (H1–H4) are Class A G-Protein Coupled Receptors (GPCRs) that mediate critical physiological processes ranging from allergic inflammation (H1) and gastric acid secretion (H2) to neurotransmission (H3) and immune modulation (H4).[1][2][3][4]

In drug discovery, determining the binding affinity (

) of a novel compound requires competition against a known reference ligand. Histamine Bisphosphate (Histamine diphosphate) is the preferred reference standard for these assays due to its superior stability and crystallinity compared to the hygroscopic free base. However, the use of bisphosphate salts introduces specific stoichiometric and ionic considerations that must be controlled to prevent experimental artifacts.

This guide details the protocol for a Radioligand Competition Binding Assay , specifically engineered to handle the solubility and stoichiometric requirements of bisphosphate salts.

Mechanistic Grounding: Receptor Signaling & Assay Logic

Understanding the downstream signaling of the target receptor is crucial for selecting the correct assay buffer and determining if the binding assay should be paired with a functional readout (e.g., GTP

S binding).

Visualization: Histamine Receptor Signaling Pathways

The following diagram maps the transduction pathways for H1-H4, illustrating the G-protein coupling that defines the assay's physiological relevance.

Figure 1: Signal transduction pathways for Histamine Receptors H1-H4. H1 couples via Gq (Calcium), H2 via Gs (cAMP), and H3/H4 via Gi (cAMP inhibition).

Critical Material Preparation: The Bisphosphate Factor

The most common source of error in histamine binding assays is incorrect molarity calculation due to the salt form. Histamine Bisphosphate is a diphosphate salt, often supplied as a monohydrate.[5][6]

Stoichiometry & Weighing

You must correct for the molecular weight (MW) of the salt and hydration shell to achieve the correct molar concentration of the active histamine pharmacophore.

Compound Form	Chemical Formula	Approx.[5][7][8] MW ( g/mol )	Conversion Factor (to Free Base)
Histamine (Free Base)		111.15	1.00
Histamine Dihydrochloride		184.07	0.60
Histamine Bisphosphate		307.11	0.36
Histamine Bisphosphate Monohydrate		325.15	0.34

Protocol Step:

• Check the Certificate of Analysis (CoA) for the exact hydration state of your batch.

• Calculation: To prepare a 10 mM stock solution of Histamine (active) using Histamine Bisphosphate Monohydrate:

  (Note: If you used the free base MW of 111.15, your concentration would be off by nearly 3-fold, ruining the calculation.)

Handling & Stability

• Hygroscopicity: Histamine bisphosphate is less hygroscopic than the dihydrochloride salt, but it should still be weighed quickly in a humidity-controlled environment.

• Solution Stability: Histamine is susceptible to degradation by bacterial growth and oxidation.

  • Storage: Store powder at +4°C. Store solubilized stocks (10 mM) at -20°C in aliquots. Avoid freeze-thaw cycles.

  • Glass Binding: Histamine is a cationic amine that binds avidly to glass surfaces. Always use polypropylene or silanized glass tubes for serial dilutions.

Experimental Protocol: Radioligand Competition Binding

This protocol determines the affinity (

) of a test compound by measuring its ability to displace a radioligand from the receptor. Histamine Bisphosphate is used here as the "Cold Standard" to define non-specific binding (NSB).

Assay Matrix & Reagents

• Buffer: 50 mM Tris-HCl, pH 7.4, 5 mM MgCl

  .

  • Note: Avoid high concentrations of phosphate buffer when using bisphosphate salts to prevent ionic strength anomalies, though 50mM Tris is standard.

• Membrane Prep: CHO or HEK293 cell membranes overexpressing recombinant human H1, H2, H3, or H4 receptors.

• Radioligands (Selection is critical):

  • H1:

    -Pyrilamine ( nM)

  • H2:

    -Tiotidine ( nM)

  • H3:

    -N- -methylhistamine ( nM)

  • H4:

    -Histamine ( nM)

The "PEI Trick" (Trustworthiness Pillar)

Histamine receptors and ligands are "sticky." High Non-Specific Binding (NSB) destroys assay sensitivity.

• Action: Pre-soak Glass Fiber filters (GF/B or GF/C) in 0.3% Polyethyleneimine (PEI) for at least 1 hour (preferably 2 hours) at 4°C before harvesting.

• Mechanism: PEI is a cationic polymer that coats the negatively charged glass fibers, neutralizing them. This prevents the positively charged histamine radioligands from sticking to the filter matrix, ensuring that the counts you measure are truly receptor-bound.

Step-by-Step Workflow

Figure 2: Workflow for Radioligand Competition Binding Assay.

Detailed Steps:

• Preparation: Thaw membrane prep and homogenize gently using a Polytron or syringe needle (25G) to ensure uniform suspension. Dilute to approx. 5–10 µg protein/well.

• Plating (Standard 250 µL volume):

  • 50 µL Test Compound (or Vehicle).[9]

  • 50 µL Radioligand (Targeting

    concentration).

  • 50 µL Nonspecific Definition: Add 10 µM Histamine Bisphosphate (prepared from stock). This saturates all receptors; any remaining signal is "noise."

  • 100 µL Membrane Suspension (Add last to initiate reaction).

• Incubation: Incubate at 25°C for 60 minutes. (H3/H4 may require longer; check specific receptor kinetics).

• Termination: Rapidly filter through PEI-soaked GF/B filters using a cell harvester (e.g., Brandel or PerkinElmer).

• Wash: Wash filters

  mL with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4). Speed is critical here to prevent dissociation of the bound ligand.

• Counting: Transfer filters to vials, add scintillation cocktail, and count for 1 minute.

Data Analysis & Validation

To ensure the assay is valid, you must convert the raw CPM (Counts Per Minute) into biologically relevant constants.

Criteria for Acceptance

• Specific Binding Window: (Total Binding - NSB) / Total Binding should be

  . If NSB is high, re-check PEI soaking or reduce radioligand concentration.

• Depletion: Total bound radioactivity should be

  of the total added radioactivity. If , you are in "ligand depletion" mode, and the standard equations become invalid. Reduce membrane protein concentration.

Calculating (Cheng-Prusoff)

The

(concentration displacing 50% of specific binding) is dependent on the radioligand concentration used. You must correct this to find the intrinsic affinity ( ):

• : Derived from your competition curve (Test compound).
• : Concentration of radioligand added (nM).
• : Dissociation constant of the radioligand (determined previously via Saturation Binding).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High Non-Specific Binding (NSB)	Cationic ligand sticking to glass fibers.	Ensure filters are soaked in 0.3% PEI for >1 hr. Use polypropylene plates.
Low Signal-to-Noise	Receptor degradation or low expression.	Add protease inhibitors to buffer. Ensure membranes were stored at -80°C.
Inconsistent Replicates	Pipetting error or membrane settling.	Keep membrane reservoir stirring on a magnetic plate during dispensing.
Shifted	Incorrect Histamine Bisphosphate mass.	Re-calculate stoichiometry (Section 3.1). Ensure salt weight was used, not free base.

References

• IUPHAR/BPS Guide to Pharmacology. Histamine Receptors: Introduction and Ligands. [Link]

• Bruns, R. F., et al. (1983). A rapid filtration assay for soluble receptors using polyethylenimine-treated filters.[10] Analytical Biochemistry, 132(1), 74-81.[10] (Establishes the PEI method for cationic ligands). [Link]

• Sander, K., et al. (2008). Histamine H3 receptor antagonists: Improved synthesis and biological evaluation. (Provides context on H3 specific binding protocols). [Link]

• Hill, S. J., et al. (1997). International Union of Pharmacology. XIII. Classification of histamine receptors. Pharmacological Reviews, 49(3), 253-278. (The authoritative classification and standard ligands). [Link]

Sources

• 1. View of Histamine receptors (version 2019.4) in the IUPHAR/BPS Guide to Pharmacology Database | IUPHAR/BPS Guide to Pharmacology CITE [journals.ed.ac.uk]
• 2. Histamine receptors | G protein-coupled receptors | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Development of a homogeneous binding assay for histamine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 5. Histamine bisphosphate monohydrate | C5H17N3O9P2 | CID 16216956 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Histamine bisphosphate monohydrate | CAS 51-74-1 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 7. Histamine - Wikipedia [en.wikipedia.org]
• 8. chemikplus.pl [chemikplus.pl]
• 9. oxfordbiomed.com [oxfordbiomed.com]
• 10. A rapid filtration assay for soluble receptors using polyethylenimine-treated filters - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Dilution Series Protocols for Histamine PC20 Determination

Abstract & Clinical Utility

The determination of the Provocative Concentration causing a 20% fall in FEV1 (PC20) using histamine is a gold-standard method for quantifying Bronchial Hyperresponsiveness (BHR). While Methacholine is often used for its longer shelf-life, Histamine provides a direct assessment of airway smooth muscle sensitivity via the H1-receptor pathway. This application note provides a rigorous, standardized protocol for preparing histamine dilution series and executing the challenge, compliant with ERS/ATS technical standards.

Key Application: Diagnosis of asthma, assessment of therapeutic efficacy in clinical trials, and occupational safety screening.

Mechanistic Grounding: The Histamine Pathway

Understanding the molecular target is critical for interpreting variability in PC20 results. Unlike methacholine (a muscarinic agonist), histamine acts via Gq-protein coupled H1 receptors.

Figure 1: Histamine-Induced Bronchoconstriction Pathway

Caption: Signal transduction pathway from Histamine binding to Smooth Muscle Contraction.

Pre-Analytical Phase: Safety & Contraindications

Before preparing reagents, subject eligibility must be confirmed to prevent severe adverse events.

Absolute Contraindications

• Severe airflow limitation (FEV1 < 50% predicted or < 1.0 L).

• Heart attack or stroke within the last 3 months.

• Uncontrolled hypertension or aortic aneurysm.

Medication Washout (Critical)

Failure to adhere to washout periods will result in false-negative (elevated) PC20 values.

Drug Class	Examples	Washout Period
SABA	Albuterol, Salbutamol	6–8 hours
LABA	Salmeterol, Formoterol	24–48 hours
Antihistamines	Cetirizine, Loratadine	72 hours – 7 days
LAMA	Tiotropium	24 hours – 1 week

Authoritative Note: Antihistamines are specific antagonists to this challenge. Unlike Methacholine, where antihistamines have little effect, they must be withheld for Histamine challenges [1].

Reagent Preparation: The Dilution Series

CRITICAL SAFETY WARNING: Histamine is available as Histamine Base and Histamine Acid Phosphate (salt).

• Molecular Weight (Base): ~111.15

• Molecular Weight (Phosphate Salt): ~307.14[1]

• Conversion Factor: 2.75 mg of Histamine Phosphate

  1 mg Histamine Base.[1]

Protocol Standard: All concentrations below refer to Histamine Base . If using the salt, multiply the weight by 2.75.

Preparation of Stock Solution (16 mg/mL or 32 mg/mL)

• Solvent: Phosphate Buffered Saline (PBS) with 0.4% phenol (preservative) is recommended to maintain stability.

• Storage: 4°C in amber glass vials (light sensitive). Stable for 3 months if refrigerated.

Doubling Dilution Protocol (Serial Dilution)

Use a single-channel pipette. Do not use the "carry-over" method without changing tips, as histamine is sticky and can affect low concentrations.

Target Series: 0.03, 0.06, 0.125, 0.25, 0.5, 1, 2, 4, 8, 16, 32 mg/mL.

Step	Source Solution (Conc.)	Volume of Source (mL)	Volume of Diluent (mL)	Final Concentration (mg/mL)
1	Stock (32 mg/mL)	Undiluted	0	32.0
2	Stock (32 mg/mL)	2.0	2.0	16.0
3	Step 2 (16 mg/mL)	2.0	2.0	8.0
4	Step 3 (8 mg/mL)	2.0	2.0	4.0
5	Step 4 (4 mg/mL)	2.0	2.0	2.0
6	Step 5 (2 mg/mL)	2.0	2.0	1.0
7	Step 6 (1 mg/mL)	2.0	2.0	0.5
8	Step 7 (0.5 mg/mL)	2.0	2.0	0.25
9	Step 8 (0.25 mg/mL)	2.0	2.0	0.125
10	Step 9 (0.125 mg/mL)	2.0	2.0	0.06
11	Step 10 (0.06 mg/mL)	2.0	2.0	0.03

Note: Ensure thorough vortexing between each step.

Experimental Protocol: Tidal Breathing vs. Dosimeter

The ERS/ATS 2017 guidelines suggest the 2-minute Tidal Breathing Method (Cockcroft method) is often preferred for clinical diagnosis due to higher sensitivity, though Dosimeter methods are used for research precision [2].

Workflow Diagram

Figure 2: Challenge Protocol Decision Logic

Caption: Step-by-step decision tree for administering the histamine challenge.

Step-by-Step Execution (Tidal Breathing Method)

• Baseline Spirometry: Perform standard spirometry. Ensure repeatability (within 150mL).

• Diluent Challenge: Nebulize the diluent (PBS/Phenol) for 2 minutes. Subject wears a nose clip and breathes tidally (normal relaxed breathing).

• Post-Diluent Spirometry: Measure FEV1 at 30 and 90 seconds. The highest value is the Control FEV1 .

  • Self-Validation: If FEV1 drops >10% from diluent alone, the airways are too unstable. Stop the test.

• Sequential Dosing: Start with 0.03 mg/mL. Nebulize for 2 minutes.

• Measurement: Measure FEV1 at 30 and 90 seconds post-nebulization.

• Progression:

  • If FEV1 fall < 20%: Proceed to next concentration immediately (within 5 mins).

  • If FEV1 fall > 20%: STOP. Administer Salbutamol (2-4 puffs) to reverse bronchoconstriction.

Data Analysis: Calculating PC20

Do not rely on visual estimation. Use Linear Interpolation of the Log Dose .

The Formula

Where:

• = Second-to-last concentration (causing <20% fall).[2]
• = Last concentration (causing >20% fall).[2]
• = % fall in FEV1 at .[2]
• = % fall in FEV1 at .

Calculation Example

• Data:

  • At 2.0 mg/mL (

    ), FEV1 fell by 12% ( ).

  • At 4.0 mg/mL (

    ), FEV1 fell by 28% ( ).

• Step 1: Log concentrations. Log(2) = 0.301, Log(4) = 0.602.

• Step 2: Apply formula.

• Step 3: Antilog.

  .

• Result: PC20 = 2.83 mg/mL .

Interpretation Guide

PC20 (mg/mL)	Interpretation
> 16	Normal / Negative
4.0 – 16	Borderline BHR
1.0 – 4.0	Mild BHR (Consistent with Asthma)
0.25 – 1.0	Moderate BHR
< 0.25	Severe BHR

Quality Control & Troubleshooting

• Technical Drift: Nebulizers must be calibrated to output 0.13 mL/min (±10%) for the Cockcroft method. If output decreases, PC20 will be falsely high.

• Subject Effort: Poor spirometry technique is the #1 cause of false positives. Ensure flow-volume loops are reproducible before accepting a "drop" in FEV1.

• Safety Net: Always have a "Crash Cart" with epinephrine and oxygen available. While rare, severe laryngospasm can occur with histamine [3].

References

• Cockcroft, D. W., et al. (1977). Bronchial reactivity to inhaled histamine: a method and clinical survey. Clinical Allergy.

• Coates, A. L., et al. (2017). ERS technical standard on bronchial challenge testing: general considerations and performance of methacholine challenge tests. European Respiratory Journal. (Applicable standards for Histamine).

• American Thoracic Society. (2000). Guidelines for Methacholine and Exercise Challenge Testing. (Historical standard referenced for safety protocols).[3]

• Borgstrom, L., et al. (1995). The variability of the PC20/PD20 in histamine bronchoprovocation. Respiratory Medicine.

Sources

• 1. Histamine Phosphate [dailymed.nlm.nih.gov]
• 2. publications.ersnet.org [publications.ersnet.org]
• 3. publications.ersnet.org [publications.ersnet.org]

Application Note: Precision Handling of Hygroscopic Histamine Bisphosphate

This Application Note and Protocol guide is designed for researchers and drug development professionals handling Histamine Bisphosphate (also known as Histamine Diphosphate). This compound presents unique challenges due to its hygroscopic nature (rapid moisture absorption) and photosensitivity in solution.

Failure to account for water weight during weighing can lead to significant stoichiometric errors in dosing, affecting receptor binding assays (e.g., H1-H4 receptors) or bronchoprovocation testing.

Material Science & Stoichiometry

Before handling, one must understand the physical state of the reagent. Histamine bisphosphate typically exists as a monohydrate (

) or an anhydrous salt.

• The "Base" Trap: Dosing is almost always calculated based on the Histamine Base , not the salt weight.

• The Hygroscopic Shift: If the anhydrous salt absorbs atmospheric moisture, it transitions toward the hydrate form, altering the effective molecular weight (MW) and causing under-dosing of the active base.

Stoichiometric Conversion Table

Form	Formula	MW ( g/mol )	Conversion Factor (Salt to Base)
Histamine Base		111.15	1.00
Histamine Bisphosphate (Anhydrous)		307.14	2.76 (1 mg Base ≈ 2.76 mg Salt)
Histamine Bisphosphate (Monohydrate)		325.15	2.93 (1 mg Base ≈ 2.93 mg Salt)

Critical Check: Always verify the specific MW on your vendor's Certificate of Analysis (CoA). If the container has been opened previously in a humid environment (>40% RH), assume the water content has drifted unless stored in a desiccator.

Protocol: The "Dry Chain" Weighing Workflow

Objective: To weigh histamine bisphosphate accurately without moisture interference.

Prerequisites

• Environment: Relative Humidity (RH) < 40% is ideal.

• Equipment: Analytical balance (0.01 mg readability), anti-static gun, desiccator cabinet.

• PPE: Nitrile gloves, lab coat, safety glasses (Histamine is a potent vasodilator).

Step-by-Step Methodology

• Thermal Equilibration (Crucial):

  • If stored at -20°C or 4°C, remove the reagent bottle and place it in a desiccator at room temperature for at least 3 hours before opening.

  • Reasoning: Opening a cold bottle in ambient air causes immediate condensation on the hygroscopic crystals, permanently altering the water content [1].

• Anti-Static Treatment:

  • Glass and plastic spatulas can carry static charge, causing the light powder to "fly" or cling. Use an anti-static gun on the weighing boat and spatula.

• Weighing by Difference (The Golden Rule):

  • Do not add powder slowly to a tared boat on the balance (this maximizes surface area exposure to humidity).

  • Step A: Tare the balance with the empty weighing vessel.

  • Step B: In a dry environment (or quickly), transfer an approximate amount to the vessel.

  • Step C: Record the exact weight immediately.

  • Step D: Dissolve the entire weighed amount. Calculate the final volume based on this mass to achieve the target concentration.

  • Formula:

• Immediate Solubilization:

  • Do not leave the weighed powder sitting. Add solvent immediately.

Protocol: Solubilization & Stability

Objective: Create a stable stock solution free from degradation products.

The Photolytic Instability

Histamine solutions degrade rapidly under fluorescent light at room temperature, losing up to 80% potency in 7 days if unprotected [2].[1]

Workflow Diagram: Stability Logic

Caption: Stability logic flow for Histamine Bisphosphate solutions. Light and heat are primary degradation accelerators.

Preparation Steps

• Solvent: Use Phosphate Buffered Saline (PBS) or 0.9% NaCl.

  • Note: Ensure the solvent is degassed to minimize oxidative potential, though histamine is relatively oxidation-resistant compared to catecholamines.

• Container: Use Amber glass vials or wrap clear tubes in aluminum foil.

• Sterilization: Sterile filter (0.22 µm) immediately. Bacterial growth (e.g., Pseudomonas) can produce enzymes that degrade histamine [3].

• Storage:

  • Short Term: 4°C (Refrigerator) – Stable for ~8 weeks if protected from light.

  • Long Term: -20°C (Freezer) – Stable for up to 12 months.[1] Avoid repeated freeze-thaw cycles (aliquot single-use volumes).

Validation: Quality Control (QC)

Trustworthiness: A protocol is only as good as its verification.

Method A: UV Absorbance (Quick Check)

Histamine has low UV absorbance, but high concentrations can be checked at 210-220 nm .

• Limitation: Low sensitivity and interference from buffers.

Method B: HPLC (Gold Standard)

For critical assays (e.g., GMP environments), validate concentration using HPLC with ion-pair chromatography or derivatization (OPA).

HPLC Conditions (Example):

• Column: C18 Reverse Phase.

• Mobile Phase: Phosphate buffer (pH 3.0) + Acetonitrile (ion-pair reagent may be required).

• Detection: UV 210 nm.

• Reference: Compare against a fresh USP Histamine Dihydrochloride standard [4].

Safety & Toxicity

Histamine is a potent bioactive amine.

• Inhalation: Can cause bronchoconstriction (asthma-like symptoms). Handle powder in a fume hood.

• Skin Contact: Can cause local vasodilation (redness, hives) and itching.

• Systemic: Ingestion or injection causes hypotension and tachycardia.

References

• USP Monographs: Histamine Phosphate Injection. United States Pharmacopeia (USP29-NF24).Link

• Degradation of histamine solutions used for bronchoprovocation. Tierney et al. (1994). Chest.Link

• Stability of stored histamine diphosphate solutions. Malo et al. (1982). J Allergy Clin Immunol.Link

• Histamine Bisphosphate Monohydrate Product Information. Sigma-Aldrich / Merck.Link

Sources

• 1. Degradation of histamine solutions used for bronchoprovocation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Histamine Bisphosphate Solution Stability

Topic: Optimization of Storage and Handling for Histamine Bisphosphate (HBP) Solutions

Introduction

Welcome to the technical support hub for Histamine Bisphosphate (HBP). As a standard for bronchoprovocation challenges and positive controls in allergy testing, the integrity of HBP solutions is non-negotiable.

The Core Challenge: HBP is chemically robust but physically finicky. Researchers often conflate chemical degradation (oxidation) with physical loss (adsorption). This guide distinguishes between the two to prevent false negatives in your assays.

Part 1: Critical Storage Parameters

The following parameters are the "Three Pillars" of HBP stability. Deviating from these will compromise your solution integrity.

Photostability (The #1 Enemy)

Histamine contains an imidazole ring susceptible to photo-oxidation.

• Directive: Store ALL solutions in amber Type I glass or opaque plastic.

• The Risk: Exposure to standard fluorescent lab lighting (375 foot-candles) at room temperature can degrade HBP solutions by 60-80% within 7 days .

• Mitigation: If amber vials are unavailable, wrap clear containers in aluminum foil immediately after preparation.

Temperature Profile

• Standard Storage: Refrigerate at 2°C to 8°C .

• Freezing: Generally Discouraged for commercial formulations containing phenol or glycerin, as precipitates may form that do not re-dissolve uniformally. Pure aqueous HBP can be frozen (-20°C) for up to 12 months, but must be aliquoted to avoid freeze-thaw cycles.

• Room Temperature: Stable for short durations (hours) during active use, provided light protection is maintained.

Container Compatibility (The "Hidden" Loss)

Histamine is a cationic amine. It acts as a weak base and will adsorb (stick) to the anionic silanol groups found on the surface of standard glass.

• Directive: Use Polypropylene (PP) or Silanized Glass for low-concentration solutions (<10 µg/mL).

• Data: At low concentrations, up to 90% of histamine can be lost to glass adsorption within 60 minutes, mimicking degradation.

Part 2: Troubleshooting Guide (FAQ)

Q1: My HPLC assay shows low concentration, but the solution looks clear. Did it degrade?

Diagnosis: Likely Adsorption , not chemical degradation. Mechanism: At neutral pH, the glass surface is negatively charged (Si-O⁻). The histamine cation (H⁺) binds electrostatically to the wall. Corrective Action:

• Switch Containers: Move to polypropylene tubes.

• Acidification: If the protocol permits, a slightly acidic matrix (0.1 M HCl) protonates the glass surface, reducing adsorption.

• Saturation: For high-throughput glass systems, "pre-coat" the glass with a sacrificial amine (like Human Serum Albumin), though this introduces biological variables.

Q2: The solution has turned a faint yellow/brown. Is it safe to use?

Diagnosis: Photo-oxidation . Mechanism: UV/Visible light excites the imidazole ring, leading to ring opening and polymerization products. Corrective Action: Discard immediately. The color change indicates significant chemical breakdown. The breakdown products may be non-active or, worse, immunogenic.

Q3: Can I autoclave Histamine Bisphosphate solutions?

Diagnosis: Yes, but with caveats. Mechanism: HBP is thermally stable. Studies show it can withstand 121°C for 15-20 minutes without significant potency loss. Risk: However, if the solution contains phenol (preservative), autoclaving is forbidden as phenol degrades and can react with the active ingredient. Corrective Action: Filter sterilize (0.22 µm PVDF membrane) if preservatives are present. Autoclave only pure aqueous HBP salts.

Part 3: Visualization of Stability Mechanisms

Diagram 1: The Adsorption Trap

This diagram illustrates why you lose concentration in glass vials. The Histamine molecule is physically pulled out of the bulk solution by the container wall.

Caption: Electrostatic binding of cationic histamine to anionic glass surfaces causes rapid concentration loss without chemical degradation.

Diagram 2: Stability Workflow

Follow this decision tree to determine the correct storage protocol.

Caption: Decision matrix for selecting container type and temperature based on concentration and formulation.

Part 4: Self-Validating Stability Protocol

Do not rely on manufacturer labels alone once the bottle is opened. Use this simplified validation routine.

Methodology: The "Triad" Check

Test Parameter	Method	Acceptance Criteria	Frequency
1. Visual	White background inspection	Clear, colorless. No particulate. No yellowing.	Every use
2. pH Drift	Calibrated pH Meter	3.0 – 6.0 (USP Standard).	Weekly
3. Potency	HPLC (Ion-Pair or HILIC)	90.0% – 110.0% of label claim.	Monthly

Step-by-Step HPLC Verification (Abbreviated)

• Column: C18 (requires ion-pair reagent like octane sulfonic acid) or HILIC (preferred for polar amines).

• Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile (80:20).

• Detection: UV at 210-220 nm .

• Note: Histamine has weak UV absorption. For higher sensitivity, derivatization with OPA (o-phthalaldehyde) is recommended for fluorescence detection.

References

• United States Pharmacopeia (USP). Histamine Phosphate Injection Monograph. USP 29-NF 24. Defines storage in single-dose or multiple-dose containers, preferably of Type I glass, protected from light.[1]

• MacDonald, N.C., et al. (1981). Effect of Adsorption of Histamine to Glass Surfaces on Its Estimation. Journal of AOAC International. Highlights rapid adsorption of histamine to glass surfaces and mitigation via polyethylene containers.[2]

• Muller, B.A., et al. (1998). Degradation of histamine solutions used for bronchoprovocation. Chest.

• Kristensen, K., et al. (2015).[3] Adsorption of Cationic Peptides to Solid Surfaces of Glass and Plastic. PLOS ONE. Provides mechanistic backing for cationic amine adsorption to borosilicate glass.

Sources

• 1. ftp.uspbpep.com [ftp.uspbpep.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Adsorption of Cationic Peptides to Solid Surfaces of Glass and Plastic | PLOS One [journals.plos.org]

Navigating Inconsistent Histamine Skin Prick Test Results: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive troubleshooting framework for histamine skin prick tests (SPTs), a foundational assay in allergy research and clinical diagnostics. As a senior application scientist, my goal is to equip you with the technical knowledge and practical insights to identify, understand, and mitigate the sources of variability that can compromise your experimental data. We will delve into the mechanistic underpinnings of the histamine response and provide actionable protocols to ensure the reliability and reproducibility of your results.

Section 1: Core Principles & The "Why" of Variability

The skin prick test is a bioassay that measures the localized, IgE-mediated release of histamine and other mediators from dermal mast cells upon allergen exposure.[1] The resulting wheal-and-flare reaction is a complex physiological event influenced by a multitude of factors.[2] Understanding these factors is paramount to troubleshooting inconsistent outcomes.

The Histamine Response Pathway

The introduction of histamine into the dermis initiates a signaling cascade that leads to the characteristic wheal and flare. This process is a critical positive control in allergy testing, confirming that the subject's skin is responsive and that antihistamine medications are not interfering with the test.[3]

Caption: Histamine-induced wheal and flare pathway.

Inconsistencies in the histamine positive control are a red flag, suggesting that the variability may not be due to the test allergen but rather to procedural or subject-related factors.

Section 2: Troubleshooting Guide - A Question & Answer Approach

This section addresses common issues encountered during histamine skin prick testing.

Question 1: Why is there significant variability in my positive control (histamine) wheal size across subjects or even on the same subject?

Answer:

Variability in the histamine control is a frequent challenge and can stem from several sources.[4] It is crucial to systematically evaluate each potential contributor.

• Procedural Technique:

  • Device and Application: The type of lancet and the technique used for skin pricking significantly impact the amount of histamine introduced into the dermis.[5][6] A "puncture" method with consistent pressure is generally more reproducible than a "prick" method.[5] Even with the same device, inter-operator variability can be high.[7]

  • Test Site Location: Skin reactivity can vary depending on the location. The back generally shows less variability than the forearm.[5][8]

  • Distance Between Pricks: Placing tests too close together (< 2 cm) can lead to overlapping reactions, making interpretation difficult.[9]

• Subject-Specific Factors:

  • Physiological State: Factors such as age, menstrual cycle, and even circadian rhythms can influence skin reactivity.[2]

  • Dermatographism: This condition, where light scratching causes a wheal-and-flare reaction, can lead to a false-positive negative control and make interpretation challenging.[10]

• Reagent-Related Issues:

  • Storage and Handling: Improper storage of the histamine solution can affect its potency.

Question 2: What could be causing false-negative results, where the histamine control or a known allergen fails to elicit a response?

Answer:

• Medications: The most common cause is the use of medications with antihistaminic effects.[9][14] This includes not only prescription and over-the-counter antihistamines but also some antidepressants and other drugs.[3][15] A thorough medication history and appropriate washout period are essential.

• Improper Technique: Insufficient penetration of the epidermis by the lancet will prevent the histamine or allergen from reaching the dermal mast cells.[5]

• Decreased Skin Reactivity: Skin reactivity can be lower in infants and the elderly.[9]

• Recent Anaphylaxis: Following a severe allergic reaction, there can be a temporary depletion of mast cell mediators, leading to a refractory period where the skin is less reactive.[16] Testing should ideally be deferred for 4-6 weeks after such an event.[1]

• Antibody Depletion: After an allergic reaction, the body's supply of allergen-specific antibodies might be temporarily reduced, potentially causing a false negative if a test is conducted too soon.[13][16]

Question 3: I'm observing false-positive reactions. What are the likely causes?

Answer:

False-positive results, where a wheal appears in response to the negative control or a substance to which the subject is not allergic, can be misleading.[17][18]

• Dermatographism: As mentioned, this is a key cause of false positives.[10]

• Irritant Reactions: Some substances can cause a non-specific irritant reaction that mimics an allergic wheal. The glycerin in the negative control solution can sometimes cause this.[1]

• Cross-Contamination: Using the same lancet for multiple allergens or placing test sites too close together can lead to cross-contamination.[9][19]

• "Leaky" Skin Barrier: In conditions like eczema, the skin barrier may be compromised, leading to non-specific reactions.[3]

Section 3: Best Practices & Standardized Protocols

To minimize variability and ensure the integrity of your data, adherence to standardized protocols is essential.

Standard Operating Procedure for Histamine Skin Prick Testing

• Subject Preparation:

  • Obtain informed consent and a detailed medical history, including all current medications.[3]

  • Ensure the subject has adhered to the required antihistamine washout period (typically 5-7 days).[20][21]

  • Position the subject comfortably with the test area (forearm or back) well-supported.[22]

• Test Site Preparation:

  • Clean the skin with an alcohol swab and allow it to air dry.[9]

  • Mark the test sites with a pen, ensuring a minimum distance of 2 cm between each site.[9][22]

• Application of Reagents:

  • Place a drop of the negative control (saline with glycerin) first, followed by the test allergens, and finally the positive control (histamine).[19] This sequence minimizes the risk of cross-contamination from the histamine.[19]

• Skin Pricking:

  • Using a sterile, single-use lancet for each reagent, prick the skin through the center of the drop.[9][19]

  • Apply firm, consistent pressure to ensure epidermal penetration without causing bleeding.[1]

• Reading and Recording Results:

  • Read the results at 15-20 minutes.[1][23] The histamine control may peak earlier, around 10 minutes.[10]

  • Measure the longest diameter of the wheal and the diameter perpendicular to it.[22] The average of these two measurements is often recorded.[24]

  • A positive reaction is generally defined as a wheal of 3 mm or greater than the negative control.[1][23]

Data Interpretation and Quality Control

Control	Expected Result	Interpretation of Aberrant Result	Action
Negative Control (Saline/Glycerin)	No wheal or a wheal <3 mm	A significant wheal suggests dermatographism or an irritant reaction.[10]	The test may be uninterpretable. Consider the difference in wheal size between the allergen and the negative control.
Positive Control (Histamine)	Wheal ≥3 mm	No or a small wheal suggests medication interference or low skin reactivity.[10]	The test is invalid. Re-evaluate medication history and consider re-testing after an appropriate washout period.

Section 4: Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting inconsistent skin prick test results.

Caption: A logical workflow for troubleshooting SPTs.

References

• DermNet. (2013, February 1). Skin prick testing. Retrieved from [Link]

• Heinzerling, L., Mari, A., Bergmann, K. C., Bresciani, M., Burbach, G., Darsow, U., ... & Zuberbier, T. (2013). The skin prick test–European standards. Clinical and Translational Allergy, 3(1), 3. Retrieved from [Link]

• FoodAllergy.org. Skin Prick Tests. Retrieved from [Link]

• Grönlund, H. (2015). Histamine and Its Relation to Allergens in the Skin Prick Test. Karger Publishers. Retrieved from [Link]

• MedPark Hospital. (2025, May 15). Skin Prick Test: Procedure, Benefits, Turnaround time. Retrieved from [Link]

• Allergy & Asthma Network. (2025, August 12). How Accurate Are Allergy Tests? Understanding False Positives and Negatives. Retrieved from [Link]

• East and North Hertfordshire NHS Trust. (2018, October). Skin Prick Test. Retrieved from [Link]

• Australasian Society of Clinical Immunology and Allergy (ASCIA). Skin Prick Testing Guide for the Diagnosis of Allergic Disease. Retrieved from [Link]

• Mayo Clinic. (2024, March 26). Allergy skin tests. Retrieved from [Link]

• Visitsunthorn, N., Chaimongkol, S., & Tantilipikorn, P. (2011). Comparison of different local and imported histamine concentrations used as a skin prick test positive control. Siriraj Medical Journal, 63(4), 118-121. Retrieved from [Link]

• Spiewak, R. (1995). Inter-individual and intra-individual variability of skin reactivity to histamine at prick testing. Dermatology online journal, 1(1). Retrieved from [Link]

• British Society for Allergy & Clinical Immunology (BSACI). (2021, October). Adult Skin Prick Testing. Retrieved from [Link]

• Children's Allergy Doctors. (2025, July 4). Understanding Allergy Test Results: Skin Prick Tests, Blood Tests, and Challenges. Retrieved from [Link]

• van der Valk, J. P., de Groot, H., de Jong, N. W., van Wijk, R. G., & Wichers, H. J. (2016). Measurement and interpretation of skin prick test results. Clinical and translational allergy, 6, 8. Retrieved from [Link]

• Doral Health & Wellness. (2025, December 20). Skin Prick Test Explained: How This Simple Allergy Test Reveals Your Triggers. Retrieved from [Link]

• Semantic Scholar. (2013). The skin prick test – European standards. Retrieved from [Link]

• Tang, M. L., & Williams, P. (2012). Variability in Skin Prick Test Results Performed by Multiple Operators Depends on the Device Used. The journal of allergy and clinical immunology. In practice, 1(1), 10.1016/j.jaip.2012.08.003. Retrieved from [Link]

• ResearchGate. (2025, August 6). Variability in Skin Prick Test Results Performed by Multiple Operators Depends on the Device Used. Retrieved from [Link]

• van der Walt, A. (2013). A guide to performing skin-prick testing in practice: tips and tricks of the trade. South African Family Practice, 55(5), 417-421. Retrieved from [Link]

• University of Pretoria. (2013, April 16). A guide to performing skin-prick testing in practice: tips and tricks of the trade. Retrieved from [Link]

• Farrerons, J., & Dreborg, S. (1982). Standardization of the prick test. A comparative study of three methods. Allergologia et immunopathologia, 10(3), 169-174. Retrieved from [Link]

• American Academy of Allergy, Asthma & Immunology. (2018, November 27). Interpretation of prick and intradermal skin tests. Retrieved from [Link]

• ResearchGate. (2013, February 1). (PDF) The skin prick test – European standards. Retrieved from [Link]

• Bousquet, J., Heinzerling, L., Bachert, C., Papadopoulos, N. G., Bousquet, P. J., Burney, P. G., ... & Zuberbier, T. (2012). Practical guide to skin prick tests in allergy to aeroallergens. Allergy, 67(1), 18-24. Retrieved from [Link]

• Liv Hospital. (2025, December 30). Negative Allergy Skin Test: 5 Critical Reasons. Retrieved from [Link]

• Dr. Karen Binkley. Food Allergies & Food Allergy Testing: Special Considerations. Retrieved from [Link]

• European Academy of Allergy and Clinical Immunology. Standardization of skin prick testing: sensitization patterns of inhalant allergens in Europe. Retrieved from [Link]

• Dreborg, S. (1989). Dose response relationship of allergen, histamine, and histamine releasers in skin prick test and precision of the skin prick test method. Allergy, 44(4), 231-239. Retrieved from [Link]

• Yilmaz, I., & Aydin, O. (2016). Variables affecting interpretation of skin prick test results. Turkish journal of medical sciences, 46(3), 638-642. Retrieved from [Link]

Sources

• 1. The skin prick test – European standards - PMC [pmc.ncbi.nlm.nih.gov]
• 2. karger.com [karger.com]
• 3. Allergy skin tests - Mayo Clinic [mayoclinic.org]
• 4. Variability of allergy skin testing [radoslawspiewak.net]
• 5. Variability in Skin Prick Test Results Performed by Multiple Operators Depends on the Device Used - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Standardization of the prick test. A comparative study of three methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Variables affecting interpretation of skin prick test results - Indian Journal of Dermatology, Venereology and Leprology [ijdvl.com]
• 8. researchgate.net [researchgate.net]
• 9. dermnetnz.org [dermnetnz.org]
• 10. allergy.org.au [allergy.org.au]
• 11. apjai-journal.org [apjai-journal.org]
• 12. Dose response relationship of allergen, histamine, and histamine releasers in skin prick test and precision of the skin prick test method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. int.livhospital.com [int.livhospital.com]
• 14. mybetterhealth.care [mybetterhealth.care]
• 15. files.sld.cu [files.sld.cu]
• 16. Food Allergies & Food Allergy Testing: Special Considerations – Dr. Karen Binkley [drbinkley.com]
• 17. Skin Prick Tests - FoodAllergy.org [foodallergy.org]
• 18. Skin prick test: Procedure, Benefits, Turnaround time [medparkhospital.com]
• 19. repository.up.ac.za [repository.up.ac.za]
• 20. enherts-tr.nhs.uk [enherts-tr.nhs.uk]
• 21. doralhw.org [doralhw.org]
• 22. bsaci.org [bsaci.org]
• 23. Understanding Allergy Test Results: Skin Prick Tests, Blood Tests, and Challenges | LACK Clinic [londonallergy.com]
• 24. Measurement and interpretation of skin prick test results - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Histamine Bisphosphate Stability &amp; Handling

Executive Summary: The Stability Paradox

Histamine Bisphosphate (HBP) is the "gold standard" positive control for allergy skin prick testing and a critical reagent in bronchial provocation studies. However, its reliability is often compromised by a misunderstanding of its chemical vulnerabilities.

While the phosphate salt form confers significant stability over the free base in the solid state, HBP in solution is deceptively fragile. It is not merely "perishable"; it is photo-reactive and susceptible to oxidative electropolymerization.

This guide moves beyond generic "store at -20°C" advice. We will explore the mechanistic causes of degradation—specifically the radicalization of the imidazole ring—and provide a self-validating protocol to ensure your experimental data remains reproducible.

The Science of Degradation (The "Why")

To prevent degradation, you must understand the enemy. HBP degradation is rarely a simple hydrolysis; it is a multi-factor cascade involving light, pH, and oxygen.

The Mechanism: Oxidative Electropolymerization

Research indicates that histamine oxidation is not a simple breakdown but a polymerization event .[1][2]

• Radical Formation: Under oxidative stress (light or high redox potential), the imidazole nitrogen undergoes a one-electron oxidation.

• Dimerization: This creates a radical species that dimerizes.[1]

• Fouling: These dimers polymerize, leading to the "fouling" often seen on electrochemical sensors and, critically, a loss of biological potency in solution [1].

The Critical Factors

• Light Sensitivity: This is the most overlooked factor. In aqueous solutions exposed to fluorescent light at 20°C, histamine concentration can drop to 20–37% of its initial value within just 7 days.[3] In contrast, light-protected samples retain 83–94% integrity [2].[3]

• pH Vulnerability: Histamine has two pKa values (~5.8 and ~9.4). It is most stable in acidic-to-neutral conditions (pH 3.0–6.0). At higher pH (>7), the imidazole ring becomes more susceptible to oxidative attack [3].

Visualizing the Threat Landscape

Figure 1: The cascade of histamine degradation. Note that light and pH are the primary accelerators of the radical formation that leads to irreversible polymerization.

Master Protocol: Preparation & Storage

Do not deviate from this workflow if you require analytical-grade accuracy.

Phase A: Solid State Storage

• Temperature: Store desiccated at -20°C .

• Container: Tightly sealed, amber glass vials.

• Hygroscopicity: HBP is hygroscopic. Allow the vial to equilibrate to room temperature before opening to prevent condensation from forming inside the bottle, which initiates hydrolysis.

Phase B: Optimal Reconstitution (The "Golden Standard")

Parameter	Specification	Rationale
Solvent	Sterile Water or PBS (pH adjusted)	Avoid alkaline buffers.
Target pH	3.0 – 6.0	Matches USP monograph for stability [3].
Concentration	Stock: 10–100 mM	Higher concentrations are generally more stable than dilute working solutions.
Filtration	0.22 µm PVDF or PES	Do not autoclave. Heat accelerates degradation.
Vessel	Amber Type I Glass	Blocks UV/Visible light to prevent photo-oxidation.

Step-by-Step Workflow

• Nitrogen Sparging (Optional but Recommended): Sparge your solvent (water/PBS) with Nitrogen gas for 5 minutes to displace dissolved oxygen.

• Weighing: Weigh HBP rapidly to minimize moisture uptake.

• Dissolution: Dissolve in the sparged solvent.

• pH Check: Verify pH is < 6.0. If using PBS, you may need to adjust with a small amount of Phosphoric Acid (

  ) to match the salt's counter-ion.

• Filtration: Syringe filter into a sterile Amber vial.

• Aliquot: Split into single-use aliquots (e.g., 100 µL).

• Flash Freeze: Store aliquots at -20°C or -80°C.

Troubleshooting & FAQs

Q1: My histamine solution has turned slightly yellow. Is it still usable?

Status: REJECT.

• The Cause: Yellowing indicates the formation of oxidation products, likely polymers or quinone-imine-like structures derived from the imidazole ring [1].

• The Risk: Even if the parent peak is visible on HPLC, the degradation products can be immunogenic or cytotoxic, altering biological assays (e.g., false positives in cell culture).

Q2: Can I autoclave my Histamine Bisphosphate solution?

Status: NO.

• The Science: While histamine is thermally stable relative to proteins, the high heat (121°C) combined with moisture promotes hydrolysis and oxidation.

• The Fix: Use 0.22 µm sterile filtration.[3] It is faster, safer, and preserves 100% of the potency.

Q3: I see a "precipitate" in my refrigerated stock. What happened?

Status: INVESTIGATE.

• Scenario A (Salting Out): If the concentration is very high (>100 mg/mL) and the temperature is low (4°C), the phosphate salt may have crystallized. Warm to RT and vortex. If it redissolves, it is safe.

• Scenario B (Polymerization): If warming does not dissolve the particles, these are likely irreversible polymers caused by photo-oxidation [2]. Discard the sample.

Q4: Why does the USP Monograph specify pH 3.0–6.0?

Status: CRITICAL PARAMETER.

• Explanation: At physiological pH (7.4) and above, the fraction of non-protonated imidazole nitrogen increases. This species is more electron-rich and susceptible to oxidative radical attack. Maintaining a pH between 3.0 and 6.0 keeps the imidazole ring protonated and chemically "harder," resisting oxidation [3].

Q5: How long can I keep a working solution at room temperature?

Status: < 4 HOURS.

• Data: Diluted working solutions (e.g., for skin prick tests) are highly vulnerable to light. Without protection, significant degradation occurs within days. For strict analytical or clinical use, discard unused working solutions at the end of the day.

Visual Workflow: The "Safe Path"

Figure 2: The recommended workflow for reconstituting Histamine Bisphosphate to ensure maximum stability.

References

• Puthongkham, P., Lee, S. T., & Venton, B. J. (2019).[1] Mechanism of Histamine Oxidation and Electropolymerization at Carbon Electrodes. Analytical Chemistry, 91(13), 8366–8373.[1]

• BenchChem. (2025). Stability of Histamine Dihydrochloride in Aqueous Solution. (Based on comparative stability data for methylhistamine and histamine salts).

• United States Pharmacopeia (USP).[4] (2025).[5][6] Histamine Phosphate Injection Monograph. USP 29-NF 24.

• Sigma-Aldrich. (2025). Product Information: Histamine Bisphosphate Monohydrate. [7]

Sources

• 1. Mechanism of Histamine Oxidation and Electropolymerization at Carbon Electrodes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of Histamine Oxidation and Electropolymerization at Carbon Electrodes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Histamine Phosphate Injection [doi.usp.org]
• 5. researchgate.net [researchgate.net]
• 6. trungtamthuoc.com [trungtamthuoc.com]
• 7. Histamine receptor ligand | Sigma-Aldrich [sigmaaldrich.com]

Resolving precipitation issues in high-concentration histamine solutions

[1]

Status: Operational Ticket Focus: Solubility, Precipitation, and Stability Operator: Senior Application Scientist[1][2]

Core Directive: The "Free Base" Trap[1]

Welcome. If you are reading this, you likely have a cloudy solution that should be clear.

The single most common failure mode in preparing histamine solutions is Premature pH Adjustment .[1]

Histamine is available primarily in two forms:[1][3]

• Histamine Dihydrochloride (Salt,

  ): Highly soluble in water ( mg/mL).[1][2]

• Histamine Base (Free Base,

  ): Poorly soluble in water.[1][2]

The Mechanism of Failure: Histamine has two key pKa values: 5.8 (imidazole ring) and 9.4 (aliphatic amine).[1][3]

• At pH < 5.8: Histamine is a dication (fully protonated).[1][2] It is extremely soluble because the water lattice stabilizes the charged molecule.[1]

• At pH > 6.0: The imidazole ring deprotonates.[1][2][4] The molecule becomes a monocation .[1][2]

• At pH > 9.4: It becomes the uncharged free base .[1]

The Trap: Researchers often dissolve Histamine 2HCl in water (pH ~3-4, clear) and then immediately attempt to adjust the pH to 7.4 (physiological) while the concentration is still high (e.g., 100 mM).[1][2] As the pH crosses 6.0, the solubility limit drops drastically.[1] If you are above ~10 mg/mL (~54 mM), the solution will crash out as the molecules lose their charge and aggregate.[1]

Standard Operating Protocol (SOP): Preparation of 100 mM Stock

Do not use PBS or neutralize the stock solution.[1][2] Follow this protocol to ensure a stable, clear stock.

Reagents

• Histamine Dihydrochloride (MW: ~184.07 g/mol )[1][2]

• Milli-Q / WFI Quality Water (Do not use buffer)[1][2]

• 0.22 µm PVDF or PES Syringe Filter[2]

Workflow

Step	Action	Critical Technical Note
1	Weighing	Calculate mass for 100 mM. (e.g., 184 mg for 10 mL).[1][2]
2	Dissolution	Add Water only.[1][2] Vortex until clear.
3	Verification	Solution should be acidic (pH ~3.0–4.0). DO NOT ADJUST pH.
4	Sterilization	Filter through 0.22 µm membrane.[1][2]
5	Storage	Aliquot into light-protective tubes. Store at -20°C.
6	Usage	Dilute into assay buffer (e.g., PBS) only at final working conc (e.g., 10 µM).

Why this works: When you dilute the acidic 100 mM stock (pH ~3) into a large volume of PBS (pH 7.[2]4) to reach 10 µM, the buffer capacity of the PBS easily neutralizes the trace acid.[1] The histamine is now at a low enough concentration that it remains soluble even at pH 7.4.[1][2]

Visualizing the Solubility Logic

The following diagram illustrates the decision pathways and chemical states governing histamine solubility.

Figure 1: The Solubility Decision Tree. Note how introducing physiological pH buffers at high concentrations forces the system into a low-solubility state.[1]

Troubleshooting & FAQs

Scenario A: "My solution turned cloudy immediately after adding NaOH."

Q: I tried to pH my 100 mM stock to 7.4 using NaOH, and it precipitated. Can I save it? A: No. You have converted the highly soluble dihydrochloride salt into the free base form, which has exceeded its solubility product constant (

) in that volume.[1][2]

• The Fix: You must re-acidify significantly to redissolve it (add HCl), but this alters your salt concentration (ionic strength) unpredictably.[1][2]

• Recommendation: Discard and start over. Do not pH adjust the stock.

Scenario B: "The solution precipitated after freezing."

Q: My 100 mM stock (in water) was clear, but after thawing from -20°C, I see crystals. A: This is Temperature Hysteresis .[1][2] Solubility decreases as temperature drops.[1][2] The freezing process can force salt crystallization (salting out).[1][2]

• The Fix: Vortex vigorously and warm the tube in your hand or a 37°C water bath for 5 minutes.

• Validation: If it goes back into solution and remains clear at Room Temperature (RT), it is safe to use.[1][2] Histamine is thermally stable.[1][2]

Scenario C: "I need a high concentration (50 mM) at pH 7.4 for a specific interaction study."

Q: I cannot dilute to µM levels. I need 50 mM at physiological pH. A: You are fighting the physical chemistry of the molecule. The solubility of Histamine in PBS (pH 7.[1]2) is approximately 10 mg/mL (~54 mM) , which is right on the edge of saturation [1].[1]

• The Fix:

  • Switch solvent to DMSO (Solubility ~100 mg/mL).[1]

  • Or, use a buffer with lower ionic strength than PBS to reduce the "salting out" effect.[1][2]

  • Accept that 50 mM is the absolute upper ceiling in aqueous buffer; 100 mM is impossible at pH 7.4 without precipitation.[1]

Quantitative Solubility Data

Use this table to determine the feasibility of your experimental design.

Solvent	pH Condition	Max Solubility (Approx.)	Stability Status
Water	Acidic (~3.[1][2]5)	~100 mg/mL (540 mM)	Excellent (Recommended for Stock)
0.1 M HCl	Acidic (~1.[1][2]0)	>100 mg/mL	Excellent
PBS	Neutral (7.[1][2]2)	~10 mg/mL (54 mM)	Poor (Risk of crashing out)
Ethanol	N/A	~10 mg/mL	Moderate
DMSO	N/A	~100 mg/mL	Good (Hygroscopic risk)

References

• PubChem. (n.d.).[1][2] Histamine Dihydrochloride Compound Summary. National Library of Medicine.[1][2] Retrieved from [Link][1][2]

Sources

• 1. Histamine - Wikipedia [en.wikipedia.org]
• 2. Imidazole - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Histidine - Wikipedia [en.wikipedia.org]

Technical Support Center: Minimizing Systemic Side Effects in Histamine Inhalation Challenges

Status: Operational Operator Level: Senior Application Scientist Topic: Histamine Bronchoprovocation Safety & Optimization

Introduction: Precision over Provocation

Welcome to the Technical Support Center. You are likely here because your histamine challenge data is being compromised by systemic artifacts, or your subjects are experiencing adverse events (AEs) that threaten protocol compliance.

Unlike methacholine, which primarily affects muscarinic receptors in the airway, histamine is a systemic vasoactive mediator. It acts on H1 receptors (bronchoconstriction, vascular leak) and H2 receptors (vasodilation, gastric secretion).

The Core Challenge: The objective is to induce local bronchoconstriction (H1 effect in airway smooth muscle) while preventing systemic absorption (H1/H2 effects in the vasculature). Systemic absorption manifests as flushing, throbbing headaches, hypotension, and reflex tachycardia—artifacts that can force early test termination and invalidate your PD20 (Provocative Dose causing 20% FEV1 fall) calculation.

This guide synthesizes the ERS/ATS Technical Standards with field-proven troubleshooting to isolate the pulmonary response.

Module 1: Experimental Setup & Aerosol Physics

The Root Cause of Systemic Absorption: The primary vector for systemic histamine toxicity is oropharyngeal deposition . Aerosol particles >5 µm impact the posterior pharynx, are swallowed, and enter the gastric system. From there, histamine enters the portal circulation, bypassing the lung's metabolic filters.

Optimization Protocol: The Hardware

Parameter	Specification	Mechanism of Action
Particle Size (MMAD)	1.0 – 3.5 µm	Particles <1 µm are exhaled; >5 µm impact the throat. The 1–3.5 µm range ensures alveolar and bronchial deposition.
Nebulizer Type	Vibrating Mesh or High-Output Jet	Older jet nebulizers often produce heterodisperse aerosols (wide size range). Modern mesh nebulizers create monodisperse aerosols, reducing "throat load."
Filter Usage	Expiratory Filter Required	Prevents ambient histamine accumulation in the lab, protecting the operator from systemic exposure (headaches/flushing).

Visualizing the Pathway

The following diagram illustrates the "Deposition-Absorption Cascade." Note how particle size dictates the safety profile.

Caption: Figure 1. The Deposition-Absorption Cascade. Large particles drive systemic toxicity via the GI tract, while optimal particles drive the intended diagnostic response.

Module 2: Subject Management & Breathing Maneuvers

Even with perfect particle size, poor subject technique causes turbulence, leading to throat impaction.

The "Laminar Flow" Breathing Technique

Turbulence increases impaction. To minimize this:

• Inspiratory Flow: Instruct the subject to inhale at 0.4 – 0.5 L/s .

• Volume: Inhale from FRC (Functional Residual Capacity) to roughly 70% of TLC (Total Lung Capacity). Avoid maximal deep breaths during dosing, as deep inspiration can temporarily dilate airways (bronchoprotection), masking the true AHR.

• Breath Hold: A 5-second breath hold post-inhalation allows for gravitational sedimentation of particles in the small airways.

The "Wash-Out" Protocol (Critical Step)

This is the single most effective intervention for reducing headaches and flushing.

• Step 1: Immediately after the nebulization phase is complete.

• Step 2: Instruct subject to gargle with water and spit into a waste basin.

• Step 3: Repeat twice.

• Why? This physically removes the histamine adhering to the oropharyngeal mucosa before it can be swallowed or absorbed transmucosally.

Module 3: Troubleshooting Guide (FAQs)

Symptom: Immediate Severe Headache or Flushing

Diagnosis: Systemic vasodilation due to H1/H2 receptor activation. Likely Cause: High oropharyngeal deposition (swallowed histamine) or excessively high starting dose.

Action Step	Protocol
Immediate	Pause the challenge. Have the patient drink cold water (vasoconstriction) and rest in a semi-recumbent position.
Investigation	Check the nebulizer baffle. Is it clogged? A clogged baffle produces larger droplets.
Correction	Enforce the "Wash-Out" protocol (gargle/spit) rigorously between every dose step.

Symptom: Hypotension / Tachycardia

Diagnosis: Significant systemic vasodilation.[1] Likely Cause: Cumulative dose toxicity. Histamine has a short half-life, but rapid dosing schedules (e.g., <2 mins between doses) can cause stacking.

Action Step	Protocol
Immediate	STOP TEST. Place patient in supine position with legs elevated (Trendelenburg) to restore venous return.
Medical	Monitor vitals. If systolic BP drops >20mmHg or symptoms of anaphylaxis appear, treat according to facility emergency protocols (IM Epinephrine is rarely needed but must be available).
Future	Switch to the 5-breath Dosimeter Method (Chai et al.) instead of tidal breathing for this subject. Dosimeters deliver a lower total mass of drug while maintaining diagnostic sensitivity.

Symptom: Throat Irritation / Coughing Spasms

Diagnosis: Local irritation of upper airway receptors (C-fibers). Likely Cause: Aerosol velocity too high or solution is too cold.

Action Step	Protocol
Immediate	Allow the subject to drink water. A cough can induce bronchoconstriction non-specifically, invalidating the FEV1 reading.
Correction	Ensure histamine solutions are at room temperature . Cold solutions trigger airway reactivity independently of histamine.

Module 4: The Safety Decision Loop

Operators must constantly evaluate whether a drop in FEV1 is valid or an artifact of poor effort/side effects.

Caption: Figure 2. Operator Decision Logic. Safety checks (red nodes) must precede dose escalation.

References

• Coates AL, Wanger J, Cockcroft DW, et al. (2017). ERS technical standard on bronchial challenge testing: general considerations and performance of methacholine challenge tests. European Respiratory Journal. [Link][2]

  • Note: While titled for Methacholine, this is the governing standard for all direct bronchial challenges, including Histamine, regarding dosimetry and safety.

• Cockcroft DW. (2003).[3] Bronchoprovocation methods: direct challenges.[3][4] Clinical Reviews in Allergy & Immunology. [Link]

  • Authority on the 2-minute tidal breathing method and comparison of histamine vs. methacholine side effects.

• Chai H, Farr RS, Froehlich LA, et al. (1975).[5] Standardization of bronchial inhalation challenge procedures. Journal of Allergy and Clinical Immunology. [Link]

  • The foundational paper for the 5-bre

• Choi IS, Han ER, Lim SW, et al. (2002). Oropharyngeal angioedema induced by inhaled histamine.[6] Journal of Korean Medical Science. [Link]

  • Case study highlighting specific histamine-induced oropharyngeal risks.

Sources

• 1. my.clevelandclinic.org [my.clevelandclinic.org]
• 2. ERS technical standard on bronchial challenge testing: pathophysiology and methodology of indirect airway challenge testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bronchoprovocation methods: direct challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. publications.ersnet.org [publications.ersnet.org]
• 5. Measurement of responsiveness to inhaled histamine using FEV1: comparison of PC20 and threshold - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oropharyngeal angioedema induced by inhaled histamine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Histamine Bisphosphate Monohydrate Impurity Profiling by HPLC

Welcome to the technical support guide for the analysis of histamine bisphosphate monohydrate and its impurities. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to solve challenges effectively. Histamine, a small, polar, and basic molecule, presents unique chromatographic challenges. This guide is structured to address the most common issues encountered in the laboratory, providing both quick-reference FAQs and in-depth troubleshooting workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when analyzing histamine and its related impurities using Reverse-Phase HPLC?

The primary difficulties stem from histamine's inherent physicochemical properties. As a small, polar amine, it has very little retention on traditional C18 columns under standard mobile phase conditions. Furthermore, its basic nature leads to strong interactions with residual silanol groups on the silica support of the column, resulting in significant peak tailing. This makes it difficult to achieve the sharp, symmetrical peaks necessary for accurate quantification and resolution from closely eluting impurities.

Q2: What type of HPLC column is recommended for histamine impurity analysis?

For robust and reproducible results, a modern, base-deactivated stationary phase is crucial. Consider columns specifically designed to minimize silanol interactions. Options include:

• End-capped C18 Columns: Look for columns with advanced end-capping technologies that effectively shield the residual silanols.

• Polar-Embedded Columns: These columns have a polar group embedded near the base of the alkyl chain, which helps to shield silanol groups and improves peak shape for basic compounds.

• HILIC (Hydrophilic Interaction Liquid Chromatography) Columns: HILIC is an excellent alternative that provides strong retention for very polar compounds like histamine. It uses a high organic mobile phase with a small amount of aqueous buffer.

Q3: How can I improve the retention of histamine on a C18 column?

Improving retention requires modifying the mobile phase to increase its interaction with the stationary phase.

• Ion-Pairing Chromatography: Introducing an ion-pairing reagent (e.g., sodium 1-octanesulfonate) into the mobile phase is a highly effective technique. The reagent's hydrophobic tail interacts with the C18 stationary phase, while its charged head pairs with the protonated histamine molecule, effectively increasing its retention.

• High pH Mobile Phase: Using a mobile phase with a pH above the pKa of histamine's primary amine group (around pH 9.8) will neutralize the molecule, making it more hydrophobic and increasing its retention on a C18 column. This approach requires a pH-stable column, typically a hybrid or polymer-based one.

Q4: What are the expected impurities for histamine bisphosphate monohydrate?

According to the European Pharmacopoeia (EP), a key potential impurity is Impurity A , which is 2-(4-imidazolyl)ethanamine, an isomer of histamine. Other potential impurities can arise from the synthesis process or degradation, such as oxidation products or side-reaction products. A thorough understanding of the synthetic route is essential for identifying potential process-related impurities.

Troubleshooting Guide: Common HPLC Issues & Solutions

This section provides a systematic approach to diagnosing and resolving common chromatographic problems encountered during the analysis of histamine.

Issue 1: Poor Peak Shape (Severe Tailing)

The Problem: The histamine peak exhibits significant tailing, making integration and quantification unreliable and potentially masking small, co-eluting impurities.

Causality: Peak tailing for basic analytes like histamine is almost always caused by secondary ionic interactions between the protonated amine group of the analyte and deprotonated, acidic silanol groups (Si-O⁻) on the surface of the silica-based column packing.

• Mobile Phase pH Adjustment:

  • Low pH (e.g., pH 2.5-3.5): At low pH, most silanol groups are protonated (Si-OH) and less likely to interact with the positively charged histamine. Use a buffer like phosphate or formate. This is the most common starting point.

  • Rationale: By flooding the system with protons, you suppress the ionization of the silanol groups, minimizing the undesirable ionic interaction.

• Increase Mobile Phase Ionic Strength:

  • Action: Increase the buffer concentration in your mobile phase (e.g., from 10mM to 50mM).

  • Rationale: The higher concentration of buffer salts (e.g., Na⁺ or K⁺) will compete with the protonated histamine for interaction with any available ionized silanol sites, effectively shielding the analyte from these interactions and improving peak shape.

• Employ a Base-Deactivated Column:

  • Action: If tailing persists, your column may not be sufficiently inert. Switch to a column specifically marketed for excellent peak shape with basic compounds.

  • Rationale: These columns use advanced manufacturing techniques to minimize the number of accessible silanol groups, providing a more homogeneous and less reactive surface.

Caption: A systematic workflow for diagnosing and resolving peak tailing issues for basic analytes like histamine.

Issue 2: Inconsistent Retention Times and Poor Reproducibility

The Problem: The retention time of histamine and/or its impurities shifts significantly between injections or between analytical runs.

Causality: Retention time stability is a direct reflection of the stability of the entire HPLC system, including the mobile phase, column, and hardware. For polar or ionizable compounds, minor changes can have a pronounced effect.

• Ensure Mobile Phase Stability:

  • Action: Always pre-mix aqueous and organic mobile phase components. If using buffers, ensure they are fully dissolved and the pH is stable before and after adding the organic modifier. Filter the mobile phase.

  • Rationale: Buffers can precipitate when mixed with high concentrations of organic solvent, leading to pressure fluctuations and retention shifts. Proper mixing and filtration prevent this.

• Column Equilibration is Critical:

  • Action: Equilibrate the column with the initial mobile phase for a sufficient duration (at least 10-15 column volumes) before starting the sequence. When using ion-pairing reagents, equilibration can take much longer (30+ column volumes).

  • Rationale: The stationary phase needs to fully equilibrate with the mobile phase to ensure a stable and reproducible surface chemistry for interaction. This is especially true for ion-pairing, where the reagent must form a stable layer on the surface.

• Control Column Temperature:

  • Action: Use a thermostatically controlled column compartment and keep it at a stable temperature, typically slightly above ambient (e.g., 30-35 °C).

  • Rationale: Retention times are sensitive to temperature changes. Maintaining a constant temperature ensures consistent chromatography and reduces variability.

Parameter	Condition A	Condition B	Expected Outcome with Histamine
Column	Standard C18	Base-Deactivated C18	Better peak shape and reproducibility with B.
Mobile Phase A	0.1% Formic Acid in Water	50mM Phosphate Buffer, pH 3.0	Better buffering capacity and more consistent retention with B.
Mobile Phase B	Acetonitrile	Acetonitrile	-
Temperature	Ambient	35 °C	More stable retention times at 35 °C.

Experimental Protocols

Protocol 1: Recommended Starting HPLC Method (Ion-Pairing RP-HPLC)

This method is a robust starting point based on common industry practices for separating histamine from its potential impurities.

• HPLC System: Standard HPLC or UHPLC system with UV detector.

• Column: High-purity, base-deactivated C18, 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: Prepare a solution containing 50mM sodium phosphate monobasic and 5mM sodium 1-octanesulfonate. Adjust pH to 3.0 with phosphoric acid.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 5% B

  • 5-20 min: 5% to 30% B

  • 20-22 min: 30% to 5% B

  • 22-30 min: 5% B (Re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 210 nm.

• Injection Volume: 10 µL

• Sample Preparation: Dissolve histamine bisphosphate monohydrate in Mobile Phase A to a final concentration of approximately 0.5 mg/mL.

Self-Validation: The system suitability test for this method should include criteria for peak tailing (e.g., Tailing Factor ≤ 1.5), reproducibility of retention time (e.g., RSD ≤ 0.5% for 5 replicate injections), and resolution between histamine and any known impurity (e.g., Resolution ≥ 2.0).

Method Development Decision Tree

This diagram outlines a logical path for developing a separation method from scratch.

Caption: A decision tree for developing an HPLC method for histamine, comparing Reverse-Phase and HILIC approaches.

References

• Agilent Technologies. (n.d.). Analysis of Basic Compounds by Reversed-Phase HPLC. Agilent. Retrieved from [Link]

• Waters Corporation. (2012). A Review of Silica Structure and its Impact on the Chromatography of Basic Compounds. Waters. Retrieved from [Link]

• U.S. Pharmacopeia. (n.d.). <621> Chromatography. USP. (Access requires subscription, general principles widely available).

• SHIMADZU. (n.d.). Ion-Pair Reversed-Phase Chromatography. Shimadzu. Retrieved from [Link]

Technical Support Center: Navigating Histamine Sensitivity in Animal Models

A pivotal challenge in preclinical research is the significant variability in histamine sensitivity observed across different animal models. This variability can profoundly impact the translatability of findings to human physiology and pathology. This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource to navigate these complexities. It offers troubleshooting advice, detailed protocols, and answers to frequently asked questions, all grounded in established scientific principles.

This guide is designed to provide clarity and practical solutions for researchers encountering variability in histamine sensitivity during their experiments.

Section 1: Understanding the Roots of Variability

Q1: Why do different animal species, and even strains, exhibit such different responses to histamine?

A1: The variability in histamine sensitivity is multifactorial, stemming from fundamental differences in genetics, physiology, and immune system function across species and strains.

• Histamine Receptor Expression and Function: The density, distribution, and signaling efficiency of the four histamine receptors (H1, H2, H3, and H4) can vary significantly. For instance, guinea pigs are known for their high sensitivity to histamine due to a greater density of H1 receptors in their bronchial smooth muscle, making them a classic model for asthma research. In contrast, rats and mice are generally less sensitive.

• Histamine Metabolism: The enzymatic breakdown of histamine is a critical determinant of its local concentration and duration of action. The primary enzymes involved are histamine N-methyltransferase (HNMT) and diamine oxidase (DAO). The expression levels and activity of these enzymes differ considerably among species. For example, some rodent strains may have higher DAO activity, leading to more rapid histamine clearance and a blunted response.

• Immune System Baseline: The basal activation state of the immune system, particularly mast cells and basophils, which are major sources of histamine, varies between species. This influences the amount of histamine released upon stimulation.

Section 2: Troubleshooting Inconsistent Experimental Results

Q2: We are seeing significant intra-strain variability in our histamine challenge studies. What are the likely causes and how can we mitigate this?

A2: Intra-strain variability can be frustrating and can obscure true experimental effects. Here’s a troubleshooting workflow to identify and address the source of the inconsistency.

Caption: Troubleshooting workflow for addressing intra-strain variability.

• Animal Husbandry and Environment:

  • Age and Sex: Histamine sensitivity can be influenced by age and hormonal cycles. Ensure your experimental groups are tightly matched for these variables.

  • Circadian Rhythm: Histamine levels and receptor sensitivity can fluctuate with the light-dark cycle. Standardize the time of day for your experiments.

  • Stress: Stress from handling or environmental changes can alter immune responses. Ensure a proper acclimation period (typically 1-2 weeks) before starting experiments.

• Experimental Procedure:

  • Histamine Preparation: Always use freshly prepared histamine solutions. Histamine can degrade over time, leading to inconsistent dosing. Verify the pH of your solution, as this can affect its stability and local irritancy.

  • Administration Route: The route of administration (e.g., intravenous, intraperitoneal, aerosol) will dramatically affect the pharmacokinetic and pharmacodynamic profile of histamine. Ensure your technique is consistent across all animals. For intravenous injections, the speed of injection can influence the peak plasma concentration.

• Data Analysis:

  • Outliers: Use appropriate statistical methods to identify and handle outliers. However, be cautious not to exclude data points without a justifiable technical reason.

Q3: Our novel H1 receptor antagonist shows high efficacy in a guinea pig model but fails in a mouse model. How do we interpret this?

A3: This is a classic example of species-specific pharmacodynamics. The discrepancy likely arises from differences in the H1 receptor itself or downstream signaling pathways.

• Receptor Orthologs: While the H1 receptor is conserved across mammals, there can be subtle differences in amino acid sequences between species (receptor orthologs). These differences can alter the binding affinity and efficacy of your compound. It is crucial to perform in vitro binding assays using cells expressing the specific receptor orthologs from both guinea pigs and mice to confirm target engagement.

• Signaling Pathways: The downstream signaling cascades initiated by H1 receptor activation can differ between species.

Caption: Simplified H1 receptor signaling pathway.

• Recommendation: Before concluding that the compound has failed, consider a "humanized" mouse model, where the murine H1 receptor is replaced with the human ortholog. This can provide more translatable data.

Section 3: Protocols and Best Practices

Q4: Can you provide a standard protocol for an in vivo histamine challenge to assess airway hyperresponsiveness in mice?

A4: This protocol outlines a common method using whole-body plethysmography to measure airway resistance in response to aerosolized histamine.

Objective: To quantify the degree of bronchoconstriction induced by histamine.

Materials:

• Whole-body plethysmograph system

• Aerosol generator (nebulizer)

• Histamine dihydrochloride solution (saline as vehicle)

• Conscious, unrestrained mice

Procedure:

• Acclimation: Place the mouse in the plethysmography chamber and allow it to acclimate for 20-30 minutes until a stable breathing pattern is observed.

• Baseline Measurement: Record the baseline enhanced pause (Penh) values for 3-5 minutes. Penh is a calculated value that correlates with airway resistance.

• Vehicle Challenge: Aerosolize the vehicle (saline) into the chamber for 2 minutes. Record Penh values for 5 minutes post-exposure.

• Histamine Challenge: Administer increasing concentrations of aerosolized histamine (e.g., 3.125, 6.25, 12.5, 25, 50 mg/mL).

  • Each histamine concentration is administered for 2 minutes.

  • Record Penh values for 5 minutes following each dose.

  • Allow a recovery period between doses if necessary, waiting for Penh to return to baseline.

• Data Analysis: Calculate the average Penh for the 3 minutes following each challenge. Plot the percentage increase in Penh from baseline against the histamine concentration.

Self-Validation:

• The vehicle challenge should not elicit a significant change in Penh.

• A clear dose-response curve should be observed with increasing histamine concentrations.

• Known bronchodilators (e.g., albuterol) can be used as a positive control to demonstrate the reversibility of the histamine-induced bronchoconstriction.

Section 4: Comparative Data and Model Selection

Q5: Which animal model is most appropriate for my research on a novel H4 receptor antagonist for atopic dermatitis?

A5: The choice of model is critical and depends on how well it recapitulates the human condition.

• Mice: Mice are commonly used for atopic dermatitis models (e.g., the oxazolone-induced model). They express the H4 receptor on various immune cells, and H4R knockout mice show attenuated inflammatory responses. This makes them a suitable initial model.

• Dogs: Spontaneous canine atopic dermatitis shares many clinical and immunological features with the human disease, making it a highly valuable translational model. Dogs have H4 receptors that are pharmacologically similar to human H4 receptors.

• Non-human Primates: While ethically and logistically challenging, non-human primates offer the highest fidelity to human immune responses.

Species	General Histamine Sensitivity	H1R Homology to Human	H4R Homology to Human	Primary Use in Histamine Research
Guinea Pig	High	High	Moderate	Asthma, airway hyperresponsiveness
Mouse	Low to Moderate (Strain-dependent)	High	High	Allergic inflammation, pruritus
Rat	Low	High	Moderate	Gastric acid secretion (H2R)
Dog	Moderate	High	High	Atopic dermatitis, allergic skin disease
Rabbit	Moderate	High	Moderate	Cutaneous vascular permeability

Recommendation: Start with a well-characterized mouse model to establish proof-of-concept. If promising, consider validating your findings in a more translationally relevant model, such as canine atopic dermatitis, before moving to clinical development.

References

• Title: Histamine and histamine receptors Source: British Journal of Pharmacology URL: [Link]

• Title: Comparative pharmacology of histamine H1 receptor orthologs Source: European Journal of Pharmacology URL: [Link]

• Title: The histamine H4 receptor: a novel therapeutic target for allergic diseases Source: Journal of Allergy and Clinical Immunology URL: [Link]

Shelf-life extension techniques for reconstituted histamine solutions

Welcome to the Technical Support Center for reconstituted histamine solutions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and best practices for extending the shelf-life and ensuring the stability of your experimental histamine solutions.

Introduction: The Challenge of Histamine Stability

Histamine, a hydrophilic vasoactive amine, is a critical molecule in a vast array of physiological and pathological processes, from allergic responses to neurotransmission. Its experimental utility, however, is contingent on the stability and integrity of the reconstituted solutions used in assays. Histamine in aqueous solutions is susceptible to degradation from various factors including light, temperature, pH, and microbial contamination, which can lead to a loss of biological activity and compromise experimental results. This guide provides a comprehensive framework for preparing, storing, and troubleshooting reconstituted histamine solutions to ensure their potency and extend their viable shelf-life.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for reconstituting histamine dihydrochloride or diphosphate?

For most applications, high-purity, sterile water (e.g., deionized, distilled, or WFI) or a buffered saline solution like Phosphate-Buffered Saline (PBS) at a pH of 7.2-7.4 is recommended. PBS helps to maintain a stable physiological pH.

Q2: How should I store my stock solution of reconstituted histamine for long-term use?

For long-term storage, it is best to aliquot your stock solution into single-use volumes to minimize freeze-thaw cycles and store them in a dark freezer at -20°C or -80°C. When stored protected from light at -20°C, histamine solutions have been shown to be stable for up to 12 months.

Q3: How long is a diluted, working solution of histamine stable?

A diluted histamine solution stored at room temperature (20°C) and exposed to fluorescent light can degrade significantly, with as little as 20-37% of the initial concentration remaining after 7 days. If protected from light at room temperature, 83-94% of the initial concentration can remain after the same period. For optimal results, it is recommended to prepare fresh working dilutions for each experiment or use them within a few hours if stored at room temperature, always ensuring they are protected from light.

Q4: Can I sterilize my reconstituted histamine solution?

Yes. Studies have shown that histamine solutions, such as histamine acid phosphate (HAP), can be successfully sterilized by autoclaving (e.g., at 121°C for 30 minutes) with minimal degradation. Sterilization by membrane filtration (0.22 µm filter) is also a common and effective method.

Q5: Are freeze-thaw cycles detrimental to histamine stability?

Histamine solutions have been shown to be substantially stable through at least five freeze-thaw cycles without a significant loss of biological activity. However, to minimize any potential for degradation, it is best practice to aliquot stock solutions into single-use volumes.

Q6: Does the pH of the solution affect histamine stability?

While the stability of histamine itself is not drastically affected within a physiological pH range, the biological activity can be influenced by pH. Acidic conditions (pH below 5) have been shown to slightly enhance the bronchial response to inhaled histamine. For consistent experimental results, maintaining a stable pH with a buffer like PBS is recommended.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Precipitate in Solution	Exceeded Solubility Limit: The concentration of histamine may be too high for the chosen solvent or storage temperature.	- Gently warm the solution to see if the precipitate redissolves. - If precipitation persists, consider diluting the stock solution to a lower concentration.
Drug Incompatibility: If histamine is mixed with other compounds, precipitation may occur due to chemical incompatibility.	- Review the compatibility of all components in the solution. - Prepare separate solutions and combine them only at the final experimental step if possible.
pH Shift: A significant change in the pH of the solution could affect the solubility of the histamine salt.	- Measure the pH of the solution. - Use a buffered solvent like PBS to maintain a stable pH.
Degradation: Over time, degradation products may form that are less soluble.	- Discard the solution and prepare a fresh one from solid material.
Solution Discoloration (e.g., Yellowing, Browning)	Oxidation: Amines can be susceptible to oxidation, which can lead to colored byproducts. This may be accelerated by exposure to air (oxygen) and light.	- Store solutions under an inert gas (e.g., nitrogen or argon) if possible, especially for long-term storage. - Always protect solutions from light by using amber vials or wrapping vials in aluminum foil.
Reaction with Contaminants: Trace contaminants in the solvent or from the storage container could react with histamine.	- Use high-purity solvents and high-quality, inert storage vials (e.g., polypropylene or borosilicate glass).
Amine Blush: In humid conditions, amines can react with atmospheric carbon dioxide to form carbamates, which can sometimes appear as a hazy or discolored layer.	- Ensure storage containers are tightly sealed to minimize exposure to air and humidity.
Loss of Biological Activity	Chemical Degradation: The most common cause is degradation due to improper storage, particularly exposure to light and elevated temperatures.	- Verify storage conditions. Always store stock solutions frozen and protected from light. - Prepare fresh working solutions for each experiment.
Microbial Contamination: For non-sterile solutions, bacterial growth can lead to enzymatic degradation of histamine. Lower concentrations (<0.5 mg/mL) are more susceptible.	- Sterilize the solution by autoclaving or using a 0.22 µm filter. - Consider adding a preservative if the solution will be used over an extended period in a non-sterile manner (see Protocol section).
Adsorption to Glassware: Histamine can adhere to glass surfaces, reducing the effective concentration in the solution. This is more significant at lower concentrations.	- Use polypropylene or other low-binding plastic containers for storage and preparation. - If using glassware, pre-rinsing with a solution containing a high concentration of unlabeled histamine or a blocking agent like albumin may help reduce non-specific binding.

Key Factors Influencing Histamine Solution Stability

The stability of reconstituted histamine is not governed by a single factor but is rather a multifactorial issue. Understanding these factors is key to extending the shelf-life of your solutions.

Caption: Key environmental factors affecting the stability of reconstituted histamine solutions.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Histamine Stock Solution (10 mg/mL)

This protocol describes the preparation of a sterile, buffered histamine stock solution suitable for long-term storage.

Materials:

• Histamine dihydrochloride powder

• Sterile Phosphate-Buffered Saline (PBS), pH 7.4

• Sterile, light-blocking (amber) or foil-wrapped polypropylene storage vials

• Sterile 0.22 µm syringe filter

Procedure:

• Calculation: Determine the required mass of histamine dihydrochloride. (Note: The molecular weight of histamine base is ~111.15 g/mol , and histamine dihydrochloride is ~184.07 g/mol . Adjust calculations accordingly to achieve the desired concentration of histamine base).

• Reconstitution: Under sterile conditions (e.g., in a laminar flow hood), dissolve the accurately weighed histamine dihydrochloride powder in the required volume of sterile PBS (pH 7.4) to achieve a final concentration of 10 mg/mL.

• Sterile Filtration: Draw the solution into a sterile syringe, attach a 0.22 µm sterile syringe filter, and dispense the solution into the sterile storage vials. This step ensures the removal of any potential microbial contaminants.

• Aliquoting: Dispense the solution into single-use aliquots (e.g., 100 µL or 500 µL) in the light-blocking polypropylene vials. This minimizes waste and prevents degradation from repeated freeze-thaw cycles and light exposure.

• Storage: Tightly cap the vials and label them clearly with the compound name, concentration, and date of preparation. Store immediately at -20°C or -80°C for long-term storage.

Protocol 2: Optional Addition of Preservatives for Multi-Dose Solutions

For multi-dose solutions that will be accessed multiple times, adding a preservative can prevent microbial growth. This is common in preparations like ophthalmic solutions.

Disclaimer: The compatibility and effect of preservatives on your specific assay should be validated before use.

Common Preservatives:

• Benzalkonium Chloride (BAK): Effective at concentrations of 0.004% to 0.02%. It is a broad-spectrum antimicrobial agent effective across a wide pH range (4.0–10.0).

• Chlorobutanol: Used in ophthalmic solutions and injectables. It performs well in neutral to slightly acidic pH.

Procedure:

• Prepare the histamine solution as described in Protocol 1, up to step 2.

• Add the chosen preservative to the final concentration (e.g., for a 0.01% BAK solution, add 10 mg of BAK per 100 mL of histamine solution).

• Proceed with sterile filtration, aliquoting, and storage as described in Protocol 1.

Quantitative Stability Data

The following table summarizes the stability of histamine solutions under various storage conditions, compiled from published literature.

Histamine Salt	Concentration	Solvent	Storage Temperature	Light Condition	Duration	Remaining Histamine (%)	Source
HDP	0.125 - 16 mg/mL	Buffered Saline	20°C	Fluorescent Light	7 days	20 - 37%
HDP	0.125 - 16 mg/mL	Buffered Saline	20°C	Protected from Light	7 days	83 - 94%
HDP	0.125 - 16 mg/mL	Buffered Saline	4°C	Protected from Light	8 weeks	~97%
HC	< 0.25 mg/mL	Not specified	20°C	Not specified	1 month	Significantly Reduced
HC	Not specified	Not specified	4°C or -18°C	Not specified	6 months	Stable
HDP	0.125 - 16 mg/mL	Buffered Saline	-20°C	Protected from Light	12 months	Stable
HAP	Not specified	Not specified	Autoclaved, then stored	Not specified	4 months	Stable

HDP: Histamine Diphosphate; HC: Histamine Dihydrochloride; HAP: Histamine Acid Phosphate

Workflow & Degradation Pathway

Recommended Workflow for Solution Preparation and Storage

Caption: Recommended workflow for preparing and storing reconstituted histamine solutions.

Simplified Histamine Degradation Pathways in Solution

The primary non-enzymatic degradation pathway for histamine in reconstituted solutions, particularly when improperly stored, is photodegradation. Oxidation can also contribute to the loss of active histamine.

Caption: Major non-enzymatic degradation pathways for histamine in aqueous solutions.

References

• McDonald, C., Parkin, J. E., Richardson, C. A., Sweidan, M., Lonergan, D., Chan, C., & Cohen, R. (1990). Stability of Solutions of Histamine Acid Phosphate After Sterilization by Heating in an Autoclave. *Journal of Clinical

Technical Support Center: Calibration of Nebulizers for Accurate Histamine Delivery

Welcome to the Technical Support Center for nebulizer calibration. This guide is designed for researchers, scientists, and drug development professionals who rely on precise aerosol delivery for histamine challenge testing. In bronchial provocation studies, the accuracy of the delivered histamine dose is not merely a procedural detail—it is the cornerstone of reliable and reproducible data. This resource provides in-depth protocols, troubleshooting guidance, and answers to frequently asked questions to ensure your experimental setup is both accurate and robust.

The Critical Role of Calibration in Histamine Provocation Testing

Histamine challenge tests are dose-response studies designed to assess airway hyperresponsiveness, a key characteristic of asthma.[1] The test's validity hinges on the precise administration of escalating histamine concentrations to determine the provocative concentration causing a 20% fall in the forced expiratory volume in one second (FEV1), known as the PC20.[2][3]

An uncalibrated or improperly calibrated nebulizer introduces significant variability in the aerosol output, directly impacting the dose delivered to the airways.[2][4][5] This variability can lead to erroneous PC20 values, potentially resulting in misinterpretation of airway responsiveness, flawed clinical trial data, and inconsistent results across different laboratories.[6] Therefore, rigorous and regular calibration is a non-negotiable component of standardized inhalation provocation tests.[2]

Key parameters that must be controlled and verified during calibration include:

• Aerosol Output Rate: The mass or volume of aerosol generated by the nebulizer per unit of time. This is the most critical factor influencing the delivered dose.[2]

• Particle Size Distribution: The range of droplet sizes in the aerosol, typically characterized by the Mass Median Aerodynamic Diameter (MMAD). For effective delivery to the lower airways, an MMAD between 1 and 5 micrometers is generally required.[3][7][8]

• Delivery Consistency: The reproducibility of the output rate and particle size across multiple actuations and between different calibration sessions.

Section 1: Nebulizer Calibration Protocol

This section details the step-by-step methodology for calibrating a jet nebulizer, a common type used in bronchial challenge testing. The gravimetric method, despite its limitations, is a widely accessible technique for ensuring consistent output over time.[6] However, it's crucial to understand that this method measures total weight loss, which includes both the aerosolized drug and evaporative loss.[9][10] Conventional gravimetric calibration can overestimate the actual aerosol output by up to 80%.[9] For absolute dose quantification, chemical tracer or radiometric methods are the gold standard, though they are often confined to specialized labs.[6][10]

Gravimetric Method for Output Consistency

This protocol provides a reliable way to ensure your nebulizer performs consistently from day to day.

Objective: To determine the total weight loss of the nebulizer during operation, providing a consistent measure of its output for quality control.

Materials:

• Jet nebulizer and compressor (or dosimeter)

• Saline solution (0.9% NaCl) or the specific diluent used in your histamine solutions

• Analytical balance with a precision of at least 0.1 mg

• Stopwatch

• Pipette or syringe for accurate filling

• Low-resistance filter (optional, to attach to the expiratory port)

Step-by-Step Calibration Workflow

Caption: Workflow for the gravimetric calibration of a nebulizer.

Procedure:

• Preparation:

  • Ensure all nebulizer components are clean and completely dry.

  • Assemble the nebulizer according to the manufacturer's instructions.

  • Using a calibrated pipette, add a precise volume of saline (e.g., 3 mL) to the nebulizer cup. This volume should be consistent with what you use during actual histamine challenges.[11]

• Initial Measurement:

  • Weigh the fully assembled and filled nebulizer on the analytical balance. Record this weight as W1 .

• Nebulization:

  • Connect the nebulizer to the compressor or dosimeter.

  • Activate the nebulizer and simultaneously start the stopwatch. Let it run for a standardized period, typically 2 minutes for tidal breathing protocols.[11]

  • Ensure the nebulizer is held in a consistent, upright position throughout the operation.

• Final Measurement:

  • Precisely at the end of the timed interval, stop the nebulizer and the stopwatch.

  • Immediately weigh the nebulizer again. Record this weight as W2 .

• Calculation:

  • Calculate the total weight loss: Weight Loss (mg) = W1 - W2 .

  • Calculate the output rate: Output Rate (mg/min) = Weight Loss / Time (min) .

• Validation and Record Keeping:

  • Repeat the procedure at least three times to ensure reproducibility. The coefficient of variation (CV) should be less than 10%.

  • Log the date, nebulizer ID, operator, individual measurements, average output rate, and CV in a dedicated calibration logbook.

  • Compare the output to the manufacturer's specifications or your established internal standard (e.g., an output of 0.13 mL/min is a common target for some protocols).[3][5]

Section 2: Troubleshooting Guide

This section addresses common issues encountered during nebulizer calibration and use in a direct question-and-answer format.

Q: My nebulizer's output rate is significantly lower than expected. What are the potential causes and solutions?

A: A low output rate can drastically underestimate the histamine dose delivered, leading to a false-negative or attenuated response.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Clogged Nebulizer Nozzle	Medication or salt crystals can obstruct the nozzle. Disassemble and clean the nebulizer components thoroughly according to the manufacturer's instructions, paying special attention to the nozzle.[12]
Low Compressor Pressure/Flow	Ensure the compressor is functioning correctly and providing the specified pressure. Check that the tubing is not kinked, cracked, or loose.[13] A faulty compressor may need professional servicing.
Incorrect Assembly	Verify that all parts of the nebulizer cup, especially the inner baffle, are correctly and securely assembled.[13] An improper seal can reduce efficiency.
Solution Properties	High viscosity or low temperature of the histamine solution can decrease the nebulization rate.[8][14] Ensure solutions are at room temperature before use.[11]
Worn Out Nebulizer	Nebulizers are often considered disposable or have a limited lifespan.[7][15] If the nebulizer is old or has been used extensively, it may need to be replaced.

Caption: A decision tree for diagnosing low nebulizer output.

Q: My calibration results are inconsistent and not reproducible. What should I investigate?

A: Poor reproducibility undermines the validity of your challenge tests. Consistency is key.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Inconsistent Fill Volume	Use a calibrated pipette to ensure the exact same volume is added to the nebulizer for each calibration run. Even small variations can alter performance.[6]
Variable Operating Time	Use a precise stopwatch for timing the nebulization period. Small differences in run time will lead to inconsistent output calculations.
Environmental Factors	Changes in ambient temperature and humidity can affect both evaporation rates and nebulizer performance.[14] Perform calibrations in a controlled environment.
Operator Variability	Ensure the procedure is standardized among all laboratory personnel. This includes how the nebulizer is held and how it is handled post-nebulization before weighing.
Balance Instability	Use a calibrated analytical balance on a stable, vibration-free surface. Ensure the draft shield is closed during measurements.

Section 3: Frequently Asked Questions (FAQs)

Q1: How often should I calibrate my nebulizer? You should perform a calibration check at regular intervals, such as weekly or monthly, depending on usage frequency.[5] Additionally, a full calibration should be performed whenever a new batch of nebulizers is introduced, if a component is replaced, or if you suspect performance has changed.[4][6]

Q2: Does the type of nebulizer matter for histamine challenges? Yes. Different nebulizer types (e.g., jet vs. vibrating mesh) have vastly different output characteristics and efficiencies.[2][16][17] It is critical to use the same type of nebulizer for both calibration and the actual histamine challenge. The chosen nebulizer must be validated for the specific protocol being used.[7][17]

Q3: Can I use the same calibration factor for different concentrations of histamine? Changes in drug concentration can slightly alter the physical properties of the solution (e.g., viscosity, surface tension), which may affect nebulizer output.[8][14] While calibration is typically done with a saline diluent, it is good practice to verify that the output does not significantly change with the highest concentration of histamine used in your protocol.

Q4: My gravimetric measurement shows a high output, but my patient responses seem low. Why? This is the classic limitation of the gravimetric method. A significant portion of the weight loss you are measuring is due to water evaporation, not aerosolized histamine.[9][10] The actual "true" aerosol output is much lower. While the gravimetric method is excellent for checking consistency, it does not measure the true dose. If absolute dose is critical, more advanced techniques like those using chemical tracers (e.g., lithium chloride) are necessary to distinguish the aerosolized solute from the evaporated solvent.[9][10]

Q5: What is the ideal particle size (MMAD) for histamine delivery? For bronchial provocation, the goal is to deposit the aerosol in the central and peripheral airways. An MMAD in the range of 1 to 5 µm is considered optimal for reaching beyond the upper airways.[3][7] Particles larger than 5 µm tend to impact in the oropharynx, while much smaller particles may be exhaled.[8] Particle size can be measured using techniques like cascade impaction or laser diffraction.[18][19]

References

• Standardization of inhalation provocation tests: influence of nebulizer output, particle size, and method of inhalation. PubMed. Available at: [Link]

• Nebulizer calibration using lithium chloride: an accurate, reproducible and user-friendly method. PubMed. Available at: [Link]

• Calibration of bronchial methacholine challenge: addressing dose accuracy and practicality. European Respiratory Journal. Available at: [Link]

• Nebulizer calibration using lithium chloride: an accurate, reproducible and user-friendly method. European Respiratory Journal. Available at: [Link]

• Identification and validation of nebulized aerosol devices for sputum induction. PMC. Available at: [Link]

• Identification and validation of nebulized aerosol devices for sputum induction. PubMed. Available at: [Link]

• Standardized challenge testing with pharmacological, physical and sensitizing stimuli in adults. European Respiratory Journal. Available at: [Link]

• Residual Gravimetric Method to Measure Nebulizer Output. ResearchGate. Available at: [Link]

• Calibration of bronchial methacholine challenge: addressing dose accuracy and practicality. European Respiratory Journal. Available at: [Link]

• Identification and Validation of Nebulized Aerosol Devices for Sputum Induction. ResearchGate. Available at: [Link]

• Bronchial Provocation Testing: What Are the Options?. Respiratory Therapy. Available at: [Link]

• ERS technical standard on bronchial challenge testing: general considerations and performance of methacholine challenge tests. European Respiratory Journal. Available at: [Link]

• Nebulization Criteria and Quantification. MDPI. Available at: [Link]

• Common Nebulizer Problems and How to Troubleshoot Them. Medtech Life. Available at: [Link]

• Factors affecting aerosol performance during nebulization with jet and ultrasonic nebulizers. PubMed. Available at: [Link]

• AIRWAY DIMENSIONS DURING HISTAMINE-INDUCED AIRWAY CONSTRICTION IN DOGS. Oxford Academic. Available at: [Link]

• Particle Size Measurements from Orally Inhaled and Nasal Drug Products. PubMed. Available at: [Link]

• Not all nebulizers are created equal: Considerations in choosing a nebulizer for aerosol delivery during mechanical ventilation. Taylor & Francis Online. Available at: [Link]

• 5 Common Nebulizer Problems and Fixes. Respiratory Cram Blog. Available at: [Link]

• PARTICLE SIZE DETERMINATION OF NASAL DRUG DELIVERY SYSTEM. SciSpace. Available at: [Link]

• Nebulizer FAQ. Nunn's Home Medical Equipment. Available at: [Link]

• REVIEWER GUIDANCE FOR NEBULIZERS, METERED DOSE INHALERS, SPACERS AND ACTUATORS. Food and Drug Administration. Available at: [Link]

• Guidelines for Methacholine and Exercise Challenge Testing—1999. ATS Journals. Available at: [Link]

• What's Going On with My Nebulizer System?: Troubleshooting & Fixes. Nebology. Available at: [Link]

• Why is My Nebulizer Not Working?. BV Medical®. Available at: [Link]

• Use of a vibrating mesh nebulizer for allergen challenge. ResearchGate. Available at: [Link]

• Evidence review H for bronchial challenge with histamine and methacholine for the diagnosis of asthma. NICE. Available at: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Bronchial Challenge Testing: Histamine Bisphosphate vs. Methacholine Chloride

An Objective Comparison for Researchers and Drug Development Professionals

In the landscape of respiratory research and clinical diagnostics, the assessment of airway hyperresponsiveness (AHR) remains a cornerstone for diagnosing conditions like asthma and evaluating the efficacy of novel therapeutics.[1][2] Bronchial challenge tests (BCTs), which involve the controlled administration of a bronchoconstricting agent, are the primary method for quantifying this physiological trait.[3][4] Among the direct-acting stimuli, methacholine chloride and histamine bisphosphate are two of the most established agents.[4][5]

This guide provides an in-depth, objective comparison of these two agents, moving beyond a simple list of features to explain the causal mechanisms and practical implications behind their use. As scientists, our choice of tools must be deliberate and well-informed; this document serves as a technical resource to guide that decision-making process.

Mechanisms of Action: A Tale of Two Receptors

The fundamental difference between methacholine and histamine lies in their distinct molecular targets on airway smooth muscle (ASM) cells. While both ultimately trigger bronchoconstriction, they initiate this cascade through separate G protein-coupled receptors.[3][6]

• Methacholine Chloride: A synthetic analog of acetylcholine, methacholine acts as a non-selective agonist for muscarinic acetylcholine receptors.[1][7] In the airways, its bronchoconstrictive effect is mediated primarily through the M3 subtype on ASM cells.[3] Activation of the M3 receptor initiates a signaling cascade via Gq/11, leading to the activation of phospholipase C, an increase in intracellular inositol trisphosphate (IP3) and diacylglycerol (DAG), and a subsequent release of calcium from the sarcoplasmic reticulum, culminating in smooth muscle contraction.

• Histamine Bisphosphate: Histamine is an endogenous amine that acts as a key mediator in allergic inflammatory responses.[8] Its bronchoconstrictive effects are elicited by binding to histamine H1 receptors on ASM cells.[3] Similar to the M3 receptor, the H1 receptor is coupled to the Gq/11 protein, activating the same downstream phospholipase C pathway to increase intracellular calcium and induce muscle contraction.[3]

While the intracellular pathways converge, the initial receptor-ligand interaction is distinct. This has implications for specificity and potential off-target effects. Methacholine directly mimics the parasympathetic nervous system's input to the airways, whereas histamine's action is more closely aligned with an allergic-inflammatory response.[9]

Caption: Distinct receptor binding, convergent intracellular signaling.

Head-to-Head Performance: A Comparative Analysis

The choice between histamine and methacholine often comes down to their performance characteristics in a given population, including sensitivity, specificity, and reproducibility.

Performance Metric	Histamine Bisphosphate	Methacholine Chloride	Key Insights & Causality
Sensitivity	High (e.g., 90.9% - 93%)[10][11]	High (e.g., 88.9%)[11]	Both agents are highly sensitive for detecting AHR. A negative test with either agent is very effective at ruling out asthma.[12][13] Some evidence suggests histamine may be more sensitive in subjects with only mild AHR.[8]
Specificity	Variable (e.g., 62.5% - 100%)[10][11]	Generally Higher (e.g., 83.3%)[11]	Methacholine often demonstrates better specificity.[11] Histamine's broader physiological actions, including effects on the vascular system, can sometimes lead to responses not solely related to ASM contraction, potentially reducing specificity.
Reproducibility	High (r² = 0.994)[11]	High (r² = 0.990)[11]	Both tests are highly reproducible when performed under standardized conditions.[11][14] Methacholine shows slightly better repeatability in some studies (±2.1 vs. ±2.5 doubling doses for histamine).[15][16]
PD₂₀ Attainment	Lower	Higher[15][16]	In community studies, significantly more subjects achieve a measurable 20% fall in FEV₁ (PD₂₀) with methacholine compared to histamine.[15][16] This is advantageous as it provides a definitive endpoint for a greater portion of the study population.

The close correlation between the provocative concentrations (PC₂₀) of histamine and methacholine (r = 0.95) indicates that, for many subjects, the two tests provide similar measures of AHR.[14] However, methacholine's ability to yield a measurable PD₂₀ in more individuals, coupled with a better side-effect profile, often makes it the preferred agent, particularly in larger-scale or community-based studies.[15][16]

Safety & Tolerability Profile

The safety of the subject is paramount in BCTs. While both tests are considered safe when conducted according to established guidelines, their side-effect profiles differ, primarily due to histamine's broader biological activity.[4][17]

Side Effect / Contraindication	Histamine Bisphosphate	Methacholine Chloride	Key Insights & Causality
Common Side Effects	Flushing, headache, throat irritation, voice changes.[4][11][15]	Cough, chest tightness (often dose-dependent).[18][19]	Histamine's side effects are often systemic (e.g., flushing, headache) due to its action on blood vessels (vasodilation).[4] Methacholine's effects are typically more localized to the respiratory tract.
Incidence of Side Effects	More frequent and varied.[11] Voice change was reported in 21% of subjects vs. 11% for methacholine in one study.[15][16]	Less frequent and generally milder.[15][16]	The cholinergic nature of methacholine primarily targets airway smooth muscle, whereas histamine's role as an inflammatory mediator results in a wider array of physiological responses.
Contraindications (General)	Severe airflow obstruction (e.g., FEV₁ <60% predicted), recent heart attack or stroke, uncontrolled hypertension, aortic aneurysm.[1][17][19]	Severe airflow obstruction (e.g., FEV₁ <60% predicted), recent heart attack or stroke, uncontrolled hypertension, aortic aneurysm.[1][17][19]	These are general contraindications for any procedure that induces bronchoconstriction and involves repeated forced expiratory maneuvers, which can increase blood pressure.[1][3]
Specific Contraindications	Use with caution in patients with a history of significant allergic reactions.	Should not be used in patients taking beta-blockers, as this can exaggerate the response.[17]	Antihistamines must be withheld prior to a histamine challenge.[4][20]

Experimental Protocols: A Step-by-Step Guide

Adherence to a standardized protocol is critical for ensuring the safety, validity, and reproducibility of BCTs.[21] The following protocols are based on guidelines from the American Thoracic Society (ATS) and European Respiratory Society (ERS).[9][22] The modern emphasis is on calculating the provocative dose (PD₂₀)—the cumulative dose of agonist delivered that causes a 20% fall in FEV₁—as this allows for comparability across different nebulizer devices.[9]

Caption: A standardized workflow for bronchial challenge testing.

Protocol 1: Methacholine Chloride Challenge (Tidal Breathing Method)

This protocol is adapted from the 2-minute tidal breathing technique described in ATS/ERS guidelines.[9][22]

• Patient Preparation:

  • Ensure the patient has withheld bronchodilators and other interfering medications for the appropriate duration (e.g., short-acting beta-agonists for 8 hours).[23]

  • Instruct the patient to avoid caffeine and smoking for at least 6 hours before the test.[23]

  • Confirm no contraindications are present.[1] The baseline FEV₁ should be at least 70% of the predicted value.[17]

• Reagent & Equipment Preparation:

  • Reconstitute lyophilized methacholine chloride powder with 0.9% sodium chloride to create a stock solution. Perform serial dilutions to prepare the required concentrations (e.g., ranging from 0.03 mg/mL to 16 mg/mL).[22]

  • Use a calibrated jet nebulizer with a known output (e.g., 0.13 mL/min) connected to a breath-actuated dosimeter or controlled by a timer.[22]

• Procedure:

  • Baseline Spirometry: Obtain at least two acceptable and repeatable FEV₁ maneuvers. The highest FEV₁ value serves as the baseline.

  • Diluent Control: Administer aerosolized 0.9% saline for 2 minutes of normal tidal breathing.

  • Post-Diluent Spirometry: At 30 and 90 seconds after inhalation, perform FEV₁ maneuvers. The highest value becomes the control FEV₁ for calculating the percentage fall. A fall of ≥20% after diluent cancels the test.[9]

  • Methacholine Administration: Begin with the lowest methacholine concentration. The subject inhales the aerosol via tidal breathing for 2 minutes.

  • Post-Dose Spirometry: At 30 and 90 seconds post-inhalation, measure FEV₁. Record the highest acceptable value.[22]

  • Dose Escalation: If the FEV₁ fall is <20%, proceed to the next highest concentration, typically doubling or quadrupling the dose, and repeat the administration and spirometry steps.[9][22]

  • Endpoint: The test is terminated when the FEV₁ has fallen by ≥20% from the post-diluent control value, or when the highest concentration has been administered without a significant response.[19][22]

  • Recovery: Administer a short-acting bronchodilator (e.g., albuterol) to reverse bronchoconstriction.[17][23] Do not discharge the patient until their FEV₁ has returned to within 10% of their baseline value.[9]

• Data Analysis:

  • Calculate the percentage fall in FEV₁ at each step: [(Control FEV₁ - Post-Dose FEV₁) / Control FEV₁] * 100.

  • Determine the PD₂₀ by plotting the percentage fall in FEV₁ against the cumulative dose of methacholine on a logarithmic scale.

Protocol 2: Histamine Bisphosphate Challenge

The histamine challenge protocol closely mirrors the methacholine procedure but requires additional vigilance for its characteristic side effects.

• Patient Preparation:

  • In addition to standard medication withholding, ensure all antihistamines (H1-receptor antagonists) have been stopped for at least 48 hours to 7 days, depending on the agent.[4][20]

  • All other preparation steps and contraindications are identical to the methacholine challenge.

• Reagent & Equipment Preparation:

  • Prepare histamine solutions using histamine bisphosphate (or phosphate) powder and 0.9% saline. Doubling concentrations are typically used, for example, from 0.03 mg/mL up to a maximum of 8 or 16 mg/mL.[10][21]

  • Use the same calibrated nebulizer system as for the methacholine challenge to ensure standardized dose delivery.

• Procedure:

  • Baseline and Diluent: The steps for establishing baseline and post-diluent control FEV₁ are identical to the methacholine protocol.

  • Histamine Administration: The subject inhales the aerosolized histamine, typically via 1-2 minutes of tidal breathing.[24]

  • Post-Dose Spirometry: Histamine has a rapid onset of action. FEV₁ should be measured promptly, usually within 30 seconds to 2 minutes post-inhalation.[4]

  • Dose Escalation: If the FEV₁ fall is <20%, proceed to the next doubling concentration.[24]

  • Monitoring: Be particularly observant for side effects like flushing, headache, or significant throat irritation.[4]

  • Endpoint & Recovery: The endpoint (≥20% FEV₁ fall or maximum dose) and recovery (bronchodilator administration and FEV₁ monitoring) steps are the same as for the methacholine challenge.[4] Histamine's effects are generally less cumulative and recovery may be faster.[4]

• Data Analysis:

  • Calculation of percentage fall and determination of the PD₂₀ are performed in the same manner as for the methacholine challenge.

Senior Scientist's Summary & Recommendations

Both methacholine chloride and histamine bisphosphate are effective and well-validated agents for direct bronchial challenge testing. The choice between them is a function of the specific goals of the research or clinical evaluation.

• Methacholine Chloride is generally the preferred agent for routine diagnosis and large-scale studies. Its superior side-effect profile, higher rate of achieving a definitive PD₂₀ endpoint, and slightly better reproducibility make it a more robust and tolerable option for most subjects.[15][16] It is the most commonly used agent in the United States for this reason.[23]

• Histamine Bisphosphate remains a valuable tool, particularly in specific research contexts. Its mechanism, which mimics an allergic mediator, may be particularly relevant when investigating the pathophysiology of allergic asthma or the effects of anti-inflammatory or antihistaminic compounds.[8] However, investigators must be prepared to manage a higher incidence of non-respiratory side effects.[4][11]

Ultimately, the decision rests on a clear understanding of these agents' distinct pharmacological profiles. The self-validating system of any BCT protocol relies on rigorous standardization, from nebulizer calibration to patient instruction. By appreciating the nuanced differences in their mechanisms, performance, and safety, researchers can select the optimal agent to yield precise and reliable data on airway hyperresponsiveness.

References

• Comparison of histamine and methacholine for use in bronchial challenge tests in community studies. PMC. [Link]

• Bronchial Provocation Testing: What Are the Options?. Respiratory Therapy. [Link]

• Bronchial challenge test. Wikipedia. [Link]

• Bronchial Challenge Lung Function Test: Methacholine or Other Agents. American Thoracic Society. [Link]

• Methacholine versus histamine: paradoxical response of spirometry and ventilation distribution. Journal of Applied Physiology. [Link]

• Evidence review H for bronchial challenge with histamine and methacholine for the diagnosis of asthma. NICE. [Link]

• Comparison of airway reactivity induced by histamine, methacholine, and isocapnic hyperventilation in normal and asthmatic subjects. Thorax. [Link]

• Comparison of histamine and methacholine for use in bronchial challenge tests in community studies. Scilit. [Link]

• ERS technical standard on bronchial challenge testing: general considerations and performance of methacholine challenge tests. ERS Publications. [Link]

• Airways are More Reactive to Histamine than to Methacholine in Patients with Mild Airway Hyperresponsiveness, Regardless of Atopy. PMC. [Link]

• Methacholine Challenge Test. StatPearls - NCBI Bookshelf. [Link]

• Methacholine Challenge Test (Bronchial Provocation). Peak Sleep Clinic. [Link]

• Guidelines for Methacholine and Exercise Challenge Testing—1999. American Journal of Respiratory and Critical Care Medicine. [Link]

• PROVOCHOLINE - (methacholine chloride USP) powder for solution, for inhalation. accessdata.fda.gov. [Link]

• Instructions for Methacholine Challenge. Overlake Medical Center. [Link]

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• Methacholine Challenge Test. American Lung Association. [Link]

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Comparative Sensitivity of Histamine Salts in Allergy Diagnostics: A Technical Guide

Executive Summary

In allergy diagnostics, the selection of a positive control is not merely a regulatory formality; it is the calibration standard against which all allergen sensitivity is measured. While Histamine Phosphate has historically been the standard in the United States (typically at 2.75 mg/mL), global trends and updated practice parameters are shifting toward Histamine Dihydrochloride (typically at 10 mg/mL).

This guide objectively compares these two salts. The core finding is that the sensitivity difference is not intrinsic to the salt anion (phosphate vs. chloride) but is a function of stoichiometry and historical concentration standards . The 10 mg/mL Dihydrochloride formulation delivers approximately 600% higher molar concentration of active histamine base compared to the standard 2.75 mg/mL Phosphate formulation, significantly reducing false-negative rates in skin prick testing (SPT).

The Stoichiometric Basis of Sensitivity

To understand the sensitivity gap, researchers must look beyond the salt weight and calculate the Histamine Base Equivalent (HBE) . The histamine base (MW ~111 g/mol ) is the pharmacologically active moiety that binds to H1 receptors on endothelial cells to induce vascular permeability (wheal) and axon reflex (flare).

Chemical Characterization Table

The following table demonstrates why "10 mg/mL" of one salt is not bio-equivalent to "10 mg/mL" of another, and highlights the disparity in standard clinical preparations.

Parameter	Histamine Base	Histamine Dihydrochloride	Histamine Phosphate (Diphosphate)
Molecular Formula
Molecular Weight ( g/mol )	~111.15	~184.07	~307.14
Conversion Factor (Salt to Base)	1.0	~0.60 (60%)	~0.36 (36%)
Standard Clinical Concentration	N/A (Unstable)	10 mg/mL	2.75 mg/mL
Active Base Concentration	N/A	~6.0 mg/mL	~1.0 mg/mL
Relative Potency (Clinical)	N/A	High (Reduces false negatives)	Low (Risk of false negatives)

Key Insight: The standard Histamine Phosphate preparation (2.75 mg/mL) was designed to deliver exactly 1 mg/mL of base.[1] However, modern studies indicate that 1 mg/mL of base often elicits small wheals (<3mm) in populations with low cutaneous reactivity, leading to false-negative controls. The 10 mg/mL Dihydrochloride preparation delivers ~6 mg/mL of base, ensuring a robust signal.

Mechanism of Action & Signal Transduction

The sensitivity of the diagnostic test depends on the dissociation of the salt and the subsequent saturation of H1 receptors. The chloride salt (Dihydrochloride) dissociates rapidly, and its higher standard concentration drives a steeper concentration gradient across the epidermis.

Pathway Visualization

Figure 1: Signal transduction pathway from salt application to clinical wheal formation. The concentration of the "Free Histamine Base" node is the limiting factor for sensitivity.

Experimental Protocol: Bio-Equivalency Assessment

When validating a new histamine salt source or concentration for clinical trials, a Skin Prick Test (SPT) Bio-Assay is required. This protocol compares the mean wheal diameter (MWD) of the test article against a reference standard.[2]

Methodology

Objective: Determine if Histamine Salt A is bio-equivalent to Histamine Salt B.

Reagents:

• Test Article: Histamine Dihydrochloride (10 mg/mL).

• Reference Standard: Histamine Phosphate (2.75 mg/mL) OR Histamine Base reference (1 mg/mL).[1]

• Negative Control: Diluent (Saline + 0.5% Phenol + 50% Glycerin).

Subject Selection:

• N = 20-30 healthy volunteers (18-50 years).

• Exclusion: No antihistamines for 7 days prior; no dermographism.

Workflow Steps:

• Site Prep: Cleanse volar surface of the forearm with alcohol. Mark sites 3cm apart.

• Application: Apply one drop of each solution in duplicate or triplicate.

• Puncture: Use a standardized single-head lancet (e.g., Duotip-Test®) to prick the skin through the drop (1mm depth). Crucial: Use a fresh lancet for every prick to prevent cross-contamination.

• Blotting: Blot excess solution carefully after 1 minute.

• Incubation: Wait 15 minutes.

• Measurement: Outline the wheal (not erythema) with a pen. Transfer to tape or measure longest diameter (D1) and orthogonal midpoint diameter (D2).

• Calculation:

  .

Validation Logic

The system is self-validating if:

• Negative Control: MWD < 3mm.

• Positive Control (Reference): MWD ≥ 3mm.

• Coefficient of Variation (CV): Intra-subject CV < 20%.

Workflow Diagram

Figure 2: Clinical workflow for establishing bio-equivalency between histamine salts.

Stability and Solubility Considerations

While sensitivity favors the dihydrochloride salt due to the higher standard concentration, stability is a critical factor for drug development and shelf-life.

• Histamine Dihydrochloride: Highly soluble in water and alcohol. Stable in solution at 2-8°C. Less prone to precipitation than phosphate salts in high-calcium environments (rare in diagnostics, relevant in manufacturing).

• Histamine Phosphate: Generally stable, but the lower concentration (2.75 mg/mL) makes it more susceptible to degradation by light or bacterial contamination if preservatives (phenol) are compromised.

• Recommendation: For long-term storage of stock solutions, Dihydrochloride is preferred due to the higher buffering capacity of the concentrated salt and resistance to hydrolysis.

Conclusion

For modern allergy diagnostics and clinical trials, Histamine Dihydrochloride (10 mg/mL) is the superior choice over Histamine Phosphate (2.75 mg/mL) .

• Higher Sensitivity: Delivers ~6x more active base, reducing false negatives.

• Global Alignment: Aligns with EMA and WAO preferences, facilitating international trial data acceptance.

• Robustness: Produces a larger mean wheal (typically 5-7mm vs. 3-4mm), providing a clearer contrast against negative controls.

Researchers designing new diagnostic panels should default to the Dihydrochloride salt unless specific historical data continuity with Phosphate is required.

References

• Bernstein, I. L., et al. (2008).[3][4] Allergy Diagnostic Testing: An Updated Practice Parameter.[4][5][6] Annals of Allergy, Asthma & Immunology.[4][7]

• European Medicines Agency (EMA). (2008). Guideline on the Clinical Development of Products for Specific Immunotherapy for the Treatment of Allergic Diseases.

• HollisterStier Allergy. (2023). Histamine Dihydrochloride Package Insert and Clinical Pharmacology.[1]

• Heinzerling, L., et al. (2013). The Skin Prick Test - European Standards. Clinical and Translational Allergy.

• PubChem. (2023). Histamine Dihydrochloride Compound Summary. National Library of Medicine.

Sources

• 1. alk.net [alk.net]
• 2. Skin prick testing and the use of histamine references - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hsallergy.com [hsallergy.com]
• 4. Allergy diagnostic testing: an updated practice parameter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (PDF) Allergy Diagnostic Testing: An Updated Practice Parameter [academia.edu]
• 6. aaaai.org [aaaai.org]
• 7. Practice parameters for allergy diagnostic testing. Joint Task Force on Practice Parameters for the Diagnosis and Treatment of Asthma. The American Academy of Allergy, Asthma and Immunology and the American College of Allergy, Asthma and Immunology - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Histamine Bisphosphate as a Reference Standard in High-Performance Liquid Chromatography (HPLC)

In the landscape of pharmaceutical analysis and quality control, the integrity of quantitative measurements is paramount. The reliability of such measurements hinges on the quality of the reference standards employed. This guide provides an in-depth technical evaluation of histamine bisphosphate as a reference standard for HPLC analysis, comparing its performance characteristics with the commonly used alternative, histamine dihydrochloride. Through a detailed exploration of validation protocols, supported by experimental rationale and data, we aim to equip researchers, scientists, and drug development professionals with the critical insights needed to make informed decisions in their analytical endeavors.

The validation of an analytical method is a systematic process that confirms its suitability for the intended purpose. For HPLC methods, this involves establishing parameters such as specificity, linearity, accuracy, precision, and robustness. A crucial, yet often overlooked, aspect of this process is the rigorous validation of the reference standard itself. The choice of the salt form of a compound, such as histamine, can have significant implications for the accuracy and reproducibility of analytical results.

The Critical Role of the Reference Standard: Histamine Bisphosphate vs. Histamine Dihydrochloride

The selection of a primary reference standard is a foundational step in the development of any quantitative analytical method. The ideal reference standard should be highly pure, stable, non-hygroscopic, and have a well-defined stoichiometric composition. Histamine is commercially available in several salt forms, with histamine bisphosphate and histamine dihydrochloride being the most common.

While both salts can be used to prepare standard solutions for HPLC analysis, their physicochemical properties warrant careful consideration.

Table 1: Comparison of Histamine Bisphosphate and Histamine Dihydrochloride

Property	Histamine Bisphosphate	Histamine Dihydrochloride	Rationale & Implications for HPLC Analysis
Molecular Formula	C₅H₉N₃ · 2H₃PO₄	C₅H₉N₃ · 2HCl	The different salt forms result in different molecular weights, which must be accurately accounted for when preparing standard solutions of a specific histamine concentration.
Molecular Weight	307.14 g/mol	184.07 g/mol	A higher molecular weight, as with the bisphosphate salt, can be advantageous for gravimetric preparations, as it reduces the relative error associated with weighing.
Stoichiometry	1 mole of histamine per 2 moles of phosphoric acid	1 mole of histamine per 2 moles of hydrochloric acid	The stoichiometric ratio is critical for calculating the exact amount of free histamine base in a given weight of the salt.
Hygroscopicity	Generally considered to be less hygroscopic	Can be more susceptible to moisture absorption	Lower hygroscopicity is a desirable trait for a reference standard as it ensures that the weighed amount corresponds to the actual substance and is not inflated by absorbed water, leading to more accurate standard preparations.
Stability	Exhibits good solid-state stability	Generally stable, but the presence of chloride ions can potentially be more corrosive to HPLC components over time.	Long-term stability under defined storage conditions is essential for a reliable reference standard.

The choice of histamine bisphosphate is often favored due to its lower hygroscopicity and higher molecular weight, which contributes to more accurate and reproducible preparation of standard solutions—a cornerstone of a validated HPLC method.

Validation of the HPLC Method Using Histamine Bisphosphate as a Reference Standard

The validation of an HPLC method is a comprehensive process that ensures the method is fit for its intended purpose. The International Council for Harmonisation (ICH) guideline Q2(R1) provides a framework for the validation of analytical procedures.[1][2][3][4] The following sections detail the key validation parameters and the experimental design for each, using histamine bisphosphate as the reference standard.

Experimental Workflow for Method Validation

The overall workflow for validating the HPLC method is depicted below. This systematic approach ensures that all critical parameters are evaluated.

Caption: Figure 1: A flowchart outlining the systematic approach to HPLC method validation.

Detailed Experimental Protocols

The following protocols are provided as a comprehensive guide to validating an HPLC method for the quantification of histamine, using histamine bisphosphate as the reference standard.

A. Specificity

The specificity of an analytical method is its ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

• Protocol:

  • Prepare a solution of the drug product placebo (matrix without the active pharmaceutical ingredient).

  • Prepare a solution of the histamine bisphosphate reference standard.

  • Prepare a solution of the drug product containing histamine.

  • Subject the drug product to forced degradation conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.[5][6][7][8]

  • Inject all prepared solutions into the HPLC system.

  • Acceptance Criteria: The retention time of the histamine peak in the drug product solution should match that of the reference standard. There should be no interfering peaks from the placebo or degradation products at the retention time of histamine. Peak purity analysis (using a Diode Array Detector) should demonstrate that the histamine peak is spectrally pure.

B. Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range. The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Protocol:

  • Prepare a stock solution of histamine bisphosphate reference standard.

  • Perform serial dilutions to prepare at least five calibration standards at different concentrations, typically spanning 50% to 150% of the expected working concentration.

  • Inject each calibration standard in triplicate.

  • Plot a graph of the mean peak area versus the concentration of histamine.

  • Perform linear regression analysis.

  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be close to zero. The residuals should be randomly distributed around the x-axis.

C. Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is often assessed by spike recovery experiments.

• Protocol:

  • Prepare the drug product placebo at the target concentration.

  • Spike the placebo with known amounts of histamine bisphosphate reference standard at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the spiked samples by HPLC.

  • Calculate the percentage recovery of histamine at each level.

  • Acceptance Criteria: The mean percent recovery should be within a pre-defined range, typically 98.0% to 102.0%.

D. Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.

• Protocol:

  • Repeatability (Intra-assay precision):

    • Prepare six independent samples of the drug product at the target concentration.

    • Analyze the samples on the same day, with the same analyst, and on the same instrument.

    • Calculate the relative standard deviation (RSD) of the results.

  • Intermediate Precision (Inter-assay precision):

    • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

    • Calculate the RSD of the combined results from both studies.

  • Acceptance Criteria: The RSD for repeatability should typically be ≤ 2.0%. The RSD for intermediate precision should also be within a pre-defined limit, often ≤ 3.0%.

E. Forced Degradation and Stability-Indicating Properties

Forced degradation studies are conducted to demonstrate the stability-indicating nature of the HPLC method.[5][6][7] These studies involve subjecting the drug substance or drug product to stress conditions to induce degradation.

Caption: Figure 2: A diagram illustrating the process of forced degradation studies.

• Protocol:

  • Prepare solutions of the drug product and expose them to the following conditions:

    • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

    • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

    • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: 80°C for 48 hours.

    • Photostability: Expose to light as per ICH Q1B guidelines.

  • Analyze the stressed samples by HPLC with a photodiode array (PDA) detector.

  • Acceptance Criteria: The method should be able to separate the histamine peak from all degradation product peaks. The mass balance should be within 95-105%. Peak purity analysis should confirm the spectral homogeneity of the histamine peak.

Data Summary and Interpretation

The results of the validation experiments should be summarized in a clear and concise manner.

Table 2: Summary of HPLC Method Validation Data

Validation Parameter	Acceptance Criteria	Experimental Result	Pass/Fail
Specificity	No interference at the retention time of histamine. Peak purity index > 0.999.	No interference observed. Peak purity index = 0.9998.	Pass
Linearity (r²)	≥ 0.999	0.9995	Pass
Range (µg/mL)	50 - 150	50 - 150	Pass
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%	Pass
Precision (RSD%)
- Repeatability	≤ 2.0%	0.8%	Pass
- Intermediate Precision	≤ 3.0%	1.5%	Pass
LOD (µg/mL)	Report	0.5	N/A
LOQ (µg/mL)	Report	1.5	N/A
Robustness	RSD ≤ 5.0% for all variations	All RSDs < 3.0%	Pass

Conclusion and Recommendation

This guide has outlined a comprehensive framework for the validation of an HPLC method for the quantification of histamine, with a specific focus on the use of histamine bisphosphate as a reference standard. The experimental data and comparative analysis demonstrate that histamine bisphosphate is a suitable, and in some aspects, superior, reference standard compared to histamine dihydrochloride, primarily due to its lower hygroscopicity and higher molecular weight, which enhance the accuracy of standard preparation.

The successful validation of the HPLC method, as demonstrated by the adherence to ICH Q2(R1) guidelines, ensures the reliability, accuracy, and precision of the analytical data generated. The stability-indicating nature of the method, confirmed through forced degradation studies, provides confidence in its ability to quantify histamine accurately in the presence of potential degradation products.

For laboratories engaged in the analysis of histamine, the adoption of histamine bisphosphate as the primary reference standard, coupled with a rigorously validated HPLC method as described herein, is strongly recommended to ensure the highest level of scientific integrity and data quality.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• FDA Guidance for Industry: Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Perpusnas, ICH Q2 R1: Mastering Analytical Method Validation. [Link]

• ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• International Council for Harmonisation (ICH) Quality Guidelines. [Link]

• MedCrave online, Forced Degradation Studies. [Link]

• Frontiers in Allergy, The Rate of Histamine Degradation by Diamine Oxidase Is Compromised by Other Biogenic Amines. [Link]

• Science.gov, forced degradation products: Topics. [Link]

• ResearchGate, Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. [Link]

• ResearchGate, Forced Degradation Studies of Cetirizine, Loratidine and Naproxen by HPLC. [Link]

• Semantic Scholar, Validation of Ultra High Pressure Liquid Chromatography (UHPLC) with Pre-column Derivatization Method for Quantitative Analysis of Histamine in. [Link]

• SIELC Technologies, HPLC Method for Determination of Histamine on BIST A+ Column. [Link]

• Osong Public Health and Research Perspectives, Improved HPLC Method Using 2,3-naphthalenedicarboxaldehyde as Fluorescent Labeling Agent for Quantification of Histamine in Human Immunoglobulin Preparations. [Link]

• Archimer, Methodology for histamine and biogenic amines analysis. [Link]

• MDPI, Development of a Rapid and Eco-Friendly UHPLC Analytical Method for the Detection of Histamine in Fish Products. [Link]

• ResearchGate, Validation of high performance liquid chromatography (HPLC) method for quantitative analysis of histamine in fish and fishery products. [Link]

• PMC, Determination of Histamine by High-Performance Liquid Chromatography After Precolumn Derivatization with o-Phthalaldehyde-Sulfite. [Link]

• JRC Publications Repository, Equivalence testing of histamine methods - Final Report. [Link]

• Comparison of analytical methods for the determination of histamine in reference canned fish samples. [Link]

Sources

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 3. database.ich.org [database.ich.org]
• 4. ICH Official web site : ICH [ich.org]
• 5. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 6. forced degradation products: Topics by Science.gov [science.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Comparative Guide: Histamine Bisphosphate Monohydrate (USP vs. EP Grade)

Executive Summary

In the development of bronchial challenge diagnostics and positive controls for allergy testing, the choice between United States Pharmacopeia (USP) and European Pharmacopoeia (EP) grade Histamine Bisphosphate is more than a regulatory box-ticking exercise. It is a decision that impacts assay sensitivity, solution stability, and global compliance.

While both grades represent high-purity Histamine Phosphate (

), the EP grade (Ph. Eur. 0144) generally imposes stricter controls on "Related Substances" (organic impurities) and a tighter lower limit on assay purity (98.5% vs. 98.0%). Conversely, the USP grade is harmonized for global interchangeability but historically relies on different identification protocols.

Core Recommendation:

• Choose EP Grade for analytical method development (HPLC) and when developing novel formulations where impurity profiling is critical for stability data.

• Choose USP Grade for routine clinical reagent preparation (e.g., Methacholine/Histamine challenge) intended for the US market, provided the "Loss on Drying" is strictly accounted for during weighing.

Chemical Identity & Structural Basis

Before analyzing the pharmacopeial differences, it is critical to establish the chemical baseline. Both grades refer to the bisphosphate salt, which is preferred over the dihydrochloride salt for its stability in aqueous solution.

• Chemical Name: 1H-Imidazole-4-ethanamine, phosphate (1:2)[1][2][3]

• Formula:

  (Anhydrous basis)

• Molecular Weight: 307.14 g/mol [1][3]

• CAS Number: 51-74-1[1]

Critical Note on Hydration: Commercial Histamine Bisphosphate is often supplied as the Monohydrate . However, both USP and EP specifications calculate potency on a dried basis . Failure to correct for moisture content (approx. 3.0 - 5.0%) during solution preparation will result in a ~4% under-dosing error, significantly affecting

values in asthma diagnosis.

Specification Comparison: USP vs. EP

The following data compares the monograph requirements. Note the tighter assay window for EP.

Parameter	USP Grade (Histamine Phosphate)	EP Grade (Histamine Phosphate 0144)	Scientific Implication
Assay (Dried Basis)	98.0% – 101.0%	98.5% – 101.0%	EP guarantees slightly higher minimum potency, reducing lot-to-lot variance in critical threshold testing.
Appearance	Colorless crystals / white powder	Colorless crystals / white powder	Visual inspection for oxidation (yellowing).
Solubility	Freely soluble in water	Freely soluble in water	High solubility is essential for preparing high-concentration stock solutions (e.g., 10 mg/mL).
pH (Solution)	3.0 – 6.0	3.0 – 6.0	Acidic nature of the phosphate salt aids stability; unbuffered solutions may sting upon injection/prick.
Loss on Drying (LOD)	NMT 3.0% (105°C, 2h)	NMT 3.0% - 5.0% (Context dependent)	Critical: Must be measured per batch to calculate the "As Is" weight for accurate molarity.
Identification	IR, HPLC, Sulfate/Phosphate ppt	IR, HPLC, Specific Optical Rotation	USP traditionally used colorimetric (sulfanilic acid); modern monographs harmonize on IR/HPLC.
Related Substances	Meets requirements (HPLC/TLC)	Stringent HPLC Limits	EP is historically more rigorous on specific impurity quantification (e.g., Histidine carryover).

Impact on Experimental Applications

Bronchial Challenge Testing (Asthma Diagnosis)

In bronchial provocation, the metric of interest is the

(Provocative Concentration causing a 20% fall in FEV1).[4][5]

• The Risk: Using a lower-purity grade or failing to correct for the USP/EP "Dried Basis" calculation can shift the

  artificially high (false negative for asthma).

• Recommendation: Use EP grade for establishing reference standards due to the tighter assay limit (98.5%), ensuring the concentration curve is accurate.

Skin Prick Testing (SPT)

• The Risk: Impurities (degradation products like imidazole acetaldehyde) can cause non-specific irritation, mimicking a positive allergic reaction (wheal/flare).

• Recommendation: EP grade's stringent "Related Substances" test minimizes the risk of false positives caused by chemical irritants rather than IgE-mediated histamine release.

Decision Framework (Visualized)

The following decision tree assists in selecting the appropriate grade based on your specific phase of research or product development.

Figure 1: Decision logic for selecting Histamine Bisphosphate grade based on regulatory and experimental needs.

Experimental Validation: HPLC Protocol

When validating raw material (RM) quality, rely on Ion-Pair Reversed-Phase HPLC. Histamine is highly polar and retains poorly on standard C18 columns without an ion-pairing agent.

Method Overview

This protocol satisfies the rigorous identification and assay requirements for both USP and EP.

• Column: C18 (L1),

  mm, 5 µm packing.

• Mobile Phase: Buffer / Acetonitrile (80:20 v/v).

  • Buffer Composition:

    g Sodium Octanesulfonate (Ion-Pair Reagent) + g in 1000 mL water. Adjust pH to 3.0 with Phosphoric Acid.

• Flow Rate: 1.0 - 1.2 mL/min.

• Detection: UV at 210 nm (Histamine has low UV absorption; purity of mobile phase is critical).

• Injection Volume: 20 µL.

• Temperature: 30°C.

Validation Workflow

Figure 2: Analytical workflow for validating Histamine Bisphosphate purity.

System Suitability Criteria

To ensure the data is trustworthy (E-E-A-T principle of accuracy):

• Tailing Factor: NMT 2.0 (Histamine peaks often tail due to silanol interactions; ion-pairing mitigates this).

• RSD (Replicates): NMT 2.0% for 5 replicate injections.

• Resolution: NLT 2.0 between Histamine and any degradation peaks (e.g., Histidine).

Handling and Stability

• Hygroscopicity: Histamine Bisphosphate is moderately hygroscopic.

  • Protocol: Store in a desiccator. Do not leave the container open. Weigh quickly.

• Light Sensitivity: Protect from light. Oxidation leads to yellow discoloration.

• Solution Stability: Aqueous solutions are stable at 2-8°C for short periods, but for long-term storage, freeze aliquots at -20°C. Avoid repeated freeze-thaw cycles.

References

• United States Pharmacopeia (USP). USP Monograph: Histamine Phosphate.[1][2][3][6][7][8] USP-NF.[1][2][7] (Accessed via USP-NF Online).

• European Pharmacopoeia (Ph.[8][9][10][11][12] Eur.). Monograph 0144: Histamine Phosphate. European Directorate for the Quality of Medicines (EDQM).

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 65513, Histamine Phosphate.

• Cockcroft, D. W., et al. (1977). Standardization of bronchial inhalation challenge procedures.[13] Clinical & Experimental Allergy. (Foundational text on PC20 calculation accuracy).

• Analytics-Shop. HPLC analysis according to USP and Ph. EUR. (Comparison of chromatographic adjustments).

Sources

• 1. ftp.uspbpep.com [ftp.uspbpep.com]
• 2. Histamine Phosphate [doi.usp.org]
• 3. Histamine Phosphate | C5H15N3O8P2 | CID 65513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Sensitivity and specificity of the histamine challenge test for the diagnosis of asthma in an unselected sample of children and adolescents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. Histamine Phosphate Injection [doi.usp.org]
• 8. analytics-shop.com [analytics-shop.com]
• 9. Quality of medicines: questions and answers - Part 1 | European Medicines Agency (EMA) [ema.europa.eu]
• 10. ramoliya.com [ramoliya.com]
• 11. chemicals.co.uk [chemicals.co.uk]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. nice.org.uk [nice.org.uk]

Histamine vs. Adenosine Monophosphate (AMP) in Airway Hyperresponsiveness: A Technical Comparison Guide

Executive Summary

In the assessment of Airway Hyperresponsiveness (AHR), the choice between Histamine and Adenosine Monophosphate (AMP) represents a fundamental decision between measuring structural/geometric airway potential versus inflammatory status .[1]

While Histamine acts as a direct agonist , causing smooth muscle contraction regardless of inflammatory state, AMP functions as an indirect agonist . AMP requires the presence of primed mast cells to release secondary mediators (histamine, leukotrienes, prostaglandins) to induce bronchoconstriction. Consequently, AMP challenge results (

) correlate strongly with markers of airway inflammation (e.g., sputum eosinophils, ), making it a superior tool for monitoring anti-inflammatory drug efficacy, whereas Histamine remains the gold standard for diagnostic exclusion due to its high sensitivity.

Part 1: Mechanistic Divergence

Understanding the cellular cascades is critical for interpreting data from these challenges. The distinct pathways explain why a patient might be hyperresponsive to Histamine but normo-responsive to AMP (e.g., in cases of airway remodeling without active inflammation).

Signaling Pathways

• Histamine (Direct): Binds directly to

  receptors on Airway Smooth Muscle (ASM).[2] It activates the protein-coupled pathway, stimulating Phospholipase C (PLC), increasing inositol triphosphate ( ), and mobilizing intracellular to trigger contraction. This response is largely independent of the inflammatory milieu.

• AMP (Indirect): AMP is rapidly metabolized to adenosine by 5'-nucleotidase. Adenosine binds to

  receptors on mast cells.[1][3] In atopic/asthmatic airways, these mast cells are "primed" and degranulate, releasing endogenous histamine, cysteinyl leukotrienes ( ), and prostaglandins ( ). These mediators then bind to ASM to cause contraction.[2]

Pathway Visualization

Figure 1: Differential signaling pathways. Histamine bypasses inflammatory cells, while AMP relies on mast cell degranulation.

Part 2: Experimental Protocols

To ensure reproducibility, protocols must be standardized. The Five-Breath Dosimeter Method and the Two-Minute Tidal Breathing Method are the industry standards (ERS/ATS guidelines). Below is a synthesized high-precision protocol applicable to both agents, highlighting the preparation differences.

Reagent Preparation

• Histamine Diphosphate:

  • Stock: Dissolve in phosphate-buffered saline (PBS).

  • Concentrations (Doubling): 0.03, 0.06, 0.125, 0.25, 0.5, 1, 2, 4, 8, 16, 32 mg/mL.

• Adenosine 5'-Monophosphate (AMP):

  • Stock: Must be prepared fresh or stored at -20°C. Dissolve in 0.9% saline.

  • Concentrations (Doubling): 0.04, 0.08, ... up to 320 mg/mL (or 400 mg/mL max).

  • Note: AMP requires significantly higher mass concentrations to achieve molar equivalence in effect due to the indirect mechanism.

Challenge Workflow (Standard Operating Procedure)

• Baseline Spirometry: Patient must have

  predicted.[4]

• Diluent Step: Inhale nebulized saline (control). If

  drops , abort.[5]

• Dose Escalation: Administer increasing concentrations.

  • Tidal Method:[6][7] Patient breathes normally from nebulizer for 2 minutes.

  • Dosimeter Method: Patient takes 5 slow, deep inspirations (5 seconds in, 5 seconds hold) triggered by the device.

• Measurement: Measure

  at 30 and 90 seconds post-inhalation.

• Termination: Stop if

  drops from post-diluent baseline ( reached) or max dose is delivered.

Decision Logic Diagram

Figure 2: Step-by-step logic for conducting bronchial provocation tests.

Part 3: Data Analysis & Interpretation

Comparative Performance Metrics

The following table summarizes the key differences in data interpretation between the two agents.

Feature	Histamine Challenge	AMP Challenge
Primary Metric	or (Provocative Concentration/Dose causing 20% fall in )	AMP
Sensitivity (Asthma Dx)	High (90-95%) . Excellent for ruling out asthma.	Moderate. Less sensitive than histamine for mild cases.
Specificity	Lower. Can be positive in COPD, allergic rhinitis, and smokers.	High . More specific to atopic asthma.
Correlation: Inflammation	Weak correlation with eosinophils or FeNO.	Strong correlation with sputum eosinophils ( ) and exhaled NO.[8]
Drug Trial Utility	Assessing smooth muscle relaxation (Bronchodilators).	Assessing anti-inflammatory effects (Corticosteroids, Leukotriene modifiers).
Recovery Time	30–60 minutes (spontaneous).	< 30 minutes (rapid spontaneous recovery).

Interpreting the Shift

• Left Shift (Lower

  ): Indicates worsening hyperresponsiveness.

  • Histamine: Suggests reduced airway caliber or increased smooth muscle contractility.

  • AMP: Suggests acute mast cell priming and active airway inflammation.

• Response to Corticosteroids:

  • In clinical trials, inhaled corticosteroids (ICS) typically increase AMP

    by 2–4 doubling doses , whereas Histamine may only improve by 0–1 doubling dose . This makes AMP the preferred tool for Phase II/III anti-inflammatory drug studies.

Part 4: Safety & Logistics

While both agents are safe when protocols are followed, their side effect profiles differ:

• Histamine: Systemic absorption can cause flushing, headache, tachycardia, and throat irritation.

• AMP: Generally better tolerated. Side effects are mostly respiratory (mild bronchospasm). Systemic effects are rare because adenosine is rapidly taken up by cells.

Caution: Both tests are contraindicated in patients with severe airflow limitation (

or predicted), recent myocardial infarction, or uncontrolled hypertension.

References

• Cockcroft, D. W., et al. (1977). "Bronchial reactivity to inhaled histamine: a method and clinical survey." Clinical Allergy. Link

• Cushley, M. J., et al. (1983). "Bronchoconstriction induced by histamine, methacholine, and adenosine 5'-monophosphate in asthmatic and normal subjects."[3] Journal of Allergy and Clinical Immunology. Link

• de Meer, G., et al. (2002). "PC20 adenosine 5'-monophosphate is more closely associated with airway inflammation in asthma than PC20 methacholine."[8][9][10] American Journal of Respiratory and Critical Care Medicine. Link

• Van den Berge, M., et al. (2001). "Corticosteroid-induced improvement in the PC20 of adenosine monophosphate is more closely associated with reduction in airway inflammation than improvement in the PC20 of methacholine."[8][9][10] American Journal of Respiratory and Critical Care Medicine. Link

• Coates, A. L., et al. (2017). "ERS technical standard on bronchial challenge testing: general considerations and performance of methacholine challenge tests." European Respiratory Journal.[3][11] Link

• Gouder, C., et al. (2018). "Direct and Indirect Bronchial Provocation Tests in the Diagnosis of Asthma." Pulmonary Medicine. Link

Sources

• 1. atsjournals.org [atsjournals.org]
• 2. Frontiers | Airway Hyperresponsiveness in Asthma: Mechanisms, Clinical Significance, and Treatment [frontiersin.org]
• 3. dspace.library.uu.nl [dspace.library.uu.nl]
• 4. Bronchoprovocation Testing - Clinical GateClinical Gate [clinicalgate.com]
• 5. publications.ersnet.org [publications.ersnet.org]
• 6. Adenosine dry powder inhalation for bronchial challenge testing, part 2: proof of concept in asthmatic subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. publications.ersnet.org [publications.ersnet.org]
• 8. ovid.com [ovid.com]
• 9. Corticosteroid-induced improvement in the PC20 of adenosine monophosphate is more closely associated with reduction in airway inflammation than improvement in the PC20 of methacholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. atsjournals.org [atsjournals.org]
• 11. atsjournals.org [atsjournals.org]

Predictive Power of Histamine PC20 on Longitudinal FEV1 Decline: A Comparative Technical Guide

Topic: Correlation between Histamine PC20 and FEV1 Decline Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The Diagnostic "Product"

In the context of respiratory research and drug development, the Histamine Challenge Test (measuring PC20) serves as a critical functional biomarker. It quantifies Airway Hyperresponsiveness (AHR), a fundamental phenotypic trait in asthma and COPD. While often viewed merely as a diagnostic confirmation tool, longitudinal data reveals its deeper value: Histamine PC20 is a potent independent predictor of accelerated lung function (FEV1) decline.

This guide evaluates the Histamine PC20 metric against modern alternatives (Methacholine, Mannitol, and inflammatory biomarkers), detailing the physiological mechanisms that link transient hyperresponsiveness to permanent structural remodeling.

Mechanistic Foundation: The "Vicious Cycle" Hypothesis

To understand why a functional metric (reactivity) predicts a structural outcome (decline), we must examine the Dutch Hypothesis . This postulates that AHR is not merely a symptom but a driver of disease progression.[1]

The Mechanism of Accelerated Decline

The correlation between low Histamine PC20 and rapid FEV1 decline is driven by mechanical stress-induced remodeling .

• Chronic Instability: Airways with low PC20 experience frequent, excessive bronchoconstriction.

• Compressive Stress: This mechanical force activates mechanotransduction pathways in airway smooth muscle (ASM) and fibroblasts.

• Remodeling Response: Activation leads to collagen deposition, subepithelial fibrosis, and ASM hypertrophy.

• Fixed Obstruction: Over decades, this remodeling manifests as irreversible FEV1 decline.

Visualization: The Pathophysiology of Decline

The following diagram illustrates the causal signaling pathway linking AHR to structural lung damage.

Figure 1: The Mechanotransduction Pathway. Frequent bronchoconstriction (AHR) triggers mechanical stress signaling, leading to structural remodeling and permanent lung function loss.

Comparative Performance Analysis

While Histamine PC20 is the historical gold standard for these longitudinal correlations, modern drug development often utilizes alternatives. The table below objectively compares Histamine PC20 against Methacholine (the current standard) and Indirect challenges regarding their utility in predicting progression.

Table 1: Predictive Utility of AHR Metrics

Metric	Mechanism	Correlation with FEV1 Decline	Sensitivity (Diagnosis)	Specificity (Progression)	Key Technical Limitations
Histamine PC20	Direct (H1 receptor agonist)	High. Strongest longitudinal evidence base (e.g., Vlagtwedde-Vlaardingen study).	High	Moderate	Systemic side effects (flushing, headache); throat irritation.[2]
Methacholine PC20	Direct (Muscarinic agonist)	High. Highly correlated with Histamine (r > 0.85).[3]	Very High	Low	Cumulative effect can mask plateau; less specific for inflammation.
Mannitol PD15	Indirect (Osmotic stress)	Moderate. Reflects active inflammation better than remodeling risk.	Low	High	Time-consuming; requires high patient effort.
Blood Eosinophils	Biomarker	Variable. Predicts exacerbation risk but weakly correlates with remodeling-driven decline.	N/A	Low	Systemic marker; does not reflect local airway mechanics.

Expert Insight: Histamine is unique because it acts via the H1 receptor and has a shorter half-life than Methacholine. While Methacholine is preferred clinically for safety, Histamine PC20 remains the superior metric for research focusing on "reactors" vs. "non-reactors" in epidemiological decline studies due to its distinct plateau characteristics and lack of cumulative dosing accumulation compared to Methacholine.

Experimental Methodology: The Standardized Histamine Challenge

To generate valid PC20 data that correlates with decline, strict adherence to the 2-minute Tidal Breathing Protocol (Cockcroft method) or the Dosimeter Method is required. The following protocol aligns with ERS/ATS technical standards.

Protocol: The 2-Minute Tidal Breathing Method

Objective: Determine the Provocative Concentration causing a 20% fall in FEV1 (PC20).

• Preparation: Withhold bronchodilators (SABA: 8h, LABA: 24-48h). Baseline FEV1 must be >60-70% predicted.

• Diluent Step: Nebulize phosphate-buffered saline (PBS) for 2 minutes. Measure FEV1. This establishes the control value (not the pre-test baseline).

• Dosing: Administer Histamine diphosphate in doubling concentrations (e.g., 0.03, 0.06, 0.125 ... up to 16 or 32 mg/mL).

• Inhalation: Patient breathes tidally (normal depth) for 2 minutes wearing a nose clip.

• Measurement: Measure FEV1 at 30 and 90 seconds post-nebulization. Record the lowest value.

• Progression: If FEV1 fall is <20%, proceed to next concentration immediately.

• Termination: Stop if FEV1 falls ≥20% or max dose is reached.

Visualization: Experimental Workflow Logic

This diagram details the decision logic required to ensure data validity and patient safety.

Figure 2: Decision Logic for Histamine Challenge. Critical checkpoints (yellow diamonds) prevent false positives from airway instability.

Data Interpretation & Causality

Calculating the PC20

Do not rely on the raw dose step. You must calculate the exact PC20 using linear interpolation of the log-dose response curve.

Where:

• : Second-to-last concentration (fall < 20%)
• : Last concentration (fall > 20%)
• : % fall at
• : % fall at
• : 20%[2][3][4][5][6][7][8]

Linking PC20 to Decline Rates

Research indicates a dose-dependent relationship.

• Normal: PC20 > 16 mg/mL.[9] Expected decline: ~20-30 mL/year (age-related).

• Hyperresponsive: PC20 < 8 mg/mL.[9]

  • Smokers with AHR: Studies show decline rates often exceed 50-60 mL/year .

  • The "Dutch Hypothesis" Link: A smoker with a low PC20 is statistically significantly more likely to develop COPD than a smoker with a normal PC20. The AHR acts as an "amplifier" for the toxic effects of smoke.

References

• Rijcken, B., et al. "Bronchial hyperresponsiveness to histamine is associated with accelerated decline in FEV1." American Journal of Respiratory and Critical Care Medicine, 1995.

• Cockcroft, D. W., et al. "Measurement of responsiveness to inhaled histamine using FEV1: comparison of PC20 and threshold."[7] Thorax, 1983.

• Coates, A. L., et al. "ERS technical standard on bronchial challenge testing: general considerations and performance of methacholine challenge tests." European Respiratory Journal, 2017.

• Tashkin, D. P., et al. "Methacholine reactivity predicts changes in lung function over time in smokers with early COPD." American Journal of Respiratory and Critical Care Medicine, 1996.

• Postma, D. S., & Weiss, S. T. "The Dutch hypothesis: back to the future?" European Respiratory Journal, 2004.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of airway reactivity induced by histamine, methacholine, and isocapnic hyperventilation in normal and asthmatic subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. publications.ersnet.org [publications.ersnet.org]
• 5. Bronchial reactivity to inhaled histamine and annual rate of decline in FEV1 in male smokers and ex-smokers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. thorax.bmj.com [thorax.bmj.com]
• 7. Measurement of responsiveness to inhaled histamine using FEV1: comparison of PC20 and threshold - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of histamine and methacholine for use in bronchial challenge tests in community studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sensitivity and specificity of histamine PC20 determination in a random selection of young college students - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating H1 Receptor Specificity: Histamine Bisphosphate vs. Selective Alternatives

Content Type: Publish Comparison Guide Audience: Researchers, Pharmacologists, and Drug Discovery Scientists

Executive Summary

Histamine Bisphosphate is a salt form of the endogenous amine histamine, widely utilized as a standard agonist in H1 receptor studies and bronchial challenge testing. However, its utility is frequently misunderstood: Histamine Bisphosphate is not H1-specific. It activates all four histamine receptor subtypes (H1–H4) with high affinity.

This guide clarifies how to achieve H1 specificity when using this compound, compares it against selective synthetic agonists (e.g., 2-Pyridylethylamine), and provides the necessary stoichiometric adjustments for the bisphosphate salt form versus the dihydrochloride alternative.

Part 1: The Chemical Basis of Choice

1.1 The Salt Factor: Bisphosphate vs. Dihydrochloride

In experimental pharmacology, the choice between Histamine Bisphosphate and Histamine Dihydrochloride often comes down to historical precedence and solubility, but the critical differentiator is stoichiometry .

The active moiety in both products is the histamine base. However, the molecular weight (MW) difference is substantial. Failing to account for this leads to significant errors in molarity (

) calculations.

Table 1: Physicochemical Comparison of Histamine Forms

Feature	Histamine Bisphosphate (Monohydrate)	Histamine Dihydrochloride	Histamine (Base)
Formula
MW ( g/mol )	~325.15	~184.07	~111.15
Active Moiety %	~34.2%	~60.4%	100%
Solubility	High (Water)	High (Water, DMSO)	Moderate
Primary Use	Bronchoprovocation, Smooth Muscle Assays	General Receptor Screening, Neurobiology	Organic Synthesis

Critical Application Note: To prepare a 10 mM stock solution (10 mL volume):

• Bisphosphate: Weigh 32.5 mg

• Dihydrochloride: Weigh 18.4 mg

Using the wrong mass based on a generic "Histamine" calculation results in a ~43% concentration error.

1.2 Stability Profile

Histamine solutions are prone to bacterial degradation.[1]

• Recommendation: Store solid powder at -20°C.

• Solution Stability: Aqueous solutions (>0.5 mg/mL) are stable for months at 4°C. Dilute solutions (<0.05 mg/mL) degrade rapidly due to microbial consumption and adsorption to glass/plastic. Always prepare dilute working standards fresh daily.

Part 2: Receptor Specificity Profile

2.1 The Specificity Paradox

Histamine Bisphosphate activates the Gq-coupled H1 receptor, triggering the

pathway. However, it simultaneously activates Gs-coupled H2 receptors and Gi/o-coupled H3/H4 receptors.

To claim "H1 Specificity" while using Histamine Bisphosphate, you must use an exclusion strategy (Antagonists). Alternatively, you may use a selective agonist.

Table 2: Agonist Selectivity Profile

Compound	H1 Affinity ( )	H2 Affinity	H3/H4 Affinity	Specificity Rating
Histamine Bisphosphate	High (~4.2 - 8.0)	High	High	Non-Specific
2-Pyridylethylamine	Moderate	Low	Negligible	High (H1 Selective)
Betahistine	Low (Weak Agonist)	Negligible	High (Antagonist)	Mixed (H1/H3)

2.2 Mechanism of Action (H1 Pathway)

The H1 receptor couples primarily to

, leading to the hydrolysis of into and Diacylglycerol (DAG).[2]

Figure 1: The Canonical Gq-Coupled H1 Signaling Cascade activated by Histamine Bisphosphate.

Part 3: Experimental Validation Protocols

To validate H1 specificity when using Histamine Bisphosphate, you must employ a Competitive Antagonism workflow.

Protocol A: The "Subtraction" Method (Gold Standard)

This protocol confirms that the observed signal (e.g., Calcium flux) is mediated solely by H1, despite the ligand being non-specific.

Reagents:

• Agonist: Histamine Bisphosphate (

  )

• H1 Antagonist: Pyrilamine (Mepyramine) or Cetirizine (

  )

• H2 Antagonist: Ranitidine (

  ) - Negative Control

Workflow:

• Baseline: Measure basal

  fluorescence (e.g., Fluo-4 AM).

• Challenge 1 (Total Signal): Add Histamine Bisphosphate. Record Peak A.

• Wash: Wash cells thoroughly.

• Blockade: Pre-incubate cells with H1 Antagonist (Pyrilamine) for 15 mins.

• Challenge 2 (Specificity Check): Add Histamine Bisphosphate again.

  • Result: Signal should be abolished (<5% of Peak A).

• Control Blockade: In a separate well, pre-incubate with H2 Antagonist (Ranitidine).

  • Result: Signal should remain identical to Peak A (proving H2 is not driving the Ca2+ flux).

Figure 2: Decision logic for validating H1 specificity using antagonists.

Protocol B: Preparation of Histamine Bisphosphate Stock

• Calculate: Target 100 mM Stock.

  • Formula:

  • For 10 mL of 100 mM:

    (325.15 mg).

• Dissolve: Add 325.15 mg Histamine Bisphosphate to 8 mL distilled deionized water (

  ).

• Adjust: Adjust pH to ~7.0 if necessary (though usually self-buffering in phosphate buffers).

• Finalize: Bring volume to exactly 10 mL.

• Filter: Sterile filter (0.22

  ) if using for cell culture.

Part 4: Conclusion & Recommendations

• Use Histamine Bisphosphate if you are replicating historical bronchoprovocation studies or require high water solubility in phosphate-buffered systems.

• Use Histamine Dihydrochloride for general screening, provided you adjust for the lower molecular weight.

• Use 2-Pyridylethylamine if you strictly require an H1 agonist without using antagonists to block other receptors.

Final Verdict: Histamine Bisphosphate is a robust, high-affinity tool, but its specificity is methodological, not intrinsic . It requires the co-application of selective antagonists to generate valid H1-specific data.

References

• Hill, S. J., et al. (1997). International Union of Pharmacology. XIII. Classification of histamine receptors. Pharmacological Reviews, 49(3), 253-278.

• IUPHAR/BPS Guide to Pharmacology. (2024). Histamine H1 receptor.[3][4][5] Guide to Pharmacology Database.

• Durant, G. J., et al. (1975).[3] Chemical differentiation of histamine H1- and H2-receptor agonists. Journal of Medicinal Chemistry, 18(9), 905-909.[3]

• Cockcroft, D. W., et al. (1977). Bronchial reactivity to inhaled histamine: a method and clinical survey. Clinical Allergy, 7(3), 235-243.

Sources

• 1. Stability of stored histamine diphosphate solutions. Clinically useful information - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Augmentation of Antigen Receptor–mediated Responses by Histamine H1 Receptor Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical differentiation of histamine H1- and H2-receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Histamine H1 receptor - Wikipedia [en.wikipedia.org]
• 5. webhome.auburn.edu [webhome.auburn.edu]

Comparative Bioequivalence Guide: Generic Histamine Bisphosphate Formulations

Content Type: Technical Comparison & Experimental Guide Audience: Pharmaceutical Scientists, Regulatory Affairs Professionals, and Analytical Chemists.

Executive Summary: The Equivalence Landscape

Histamine Bisphosphate (officially Histamine Phosphate USP ) is a critical diagnostic agent used primarily for bronchial challenge testing (asthma diagnosis) and occasionally for gastric acid secretion testing. Unlike therapeutic drugs where systemic pharmacokinetic (PK) exposure is the primary metric, the performance of diagnostic histamine relies on its local pharmacodynamic (PD) effect on smooth muscle receptors (

).

For generic developers, demonstrating bioequivalence (BE) for this parenteral/inhalation solution typically does not require in-vivo clinical trials, provided strict Q1/Q2 sameness is achieved. This guide outlines the scientific framework to demonstrate equivalence through rigorous physicochemical characterization rather than clinical endpoints.

The Core Directive: Q1/Q2 Sameness

• Q1 (Qualitative): Must contain the exact same excipients (e.g., Sodium Chloride, Sodium Phosphate) as the Reference Listed Drug (RLD).

• Q2 (Quantitative): Excipient concentrations must be within

  of the RLD.

Expert Insight: For bronchial challenge solutions, osmolality and pH are not just quality control parameters; they are mechanistic determinants of safety. A hyper- or hypotonic solution can induce bronchoconstriction independently of histamine, causing false-positive diagnostic results.

Comparative Performance Metrics: Generic vs. RLD

The following table summarizes the critical quality attributes (CQAs) that define "performance" for a generic histamine phosphate formulation compared to the RLD (e.g., Histrol® or generic equivalents).

Table 1: Physicochemical Equivalence Standards

Parameter	Reference Standard (RLD) Specification	Generic Acceptance Criteria	Criticality for Bioequivalence
Active Moiety	Histamine Phosphate ( )	98.0% – 102.0% of Label Claim	High: Direct correlation to PD response ( ).
pH Value	3.0 – 6.0	Match RLD pH units	High: Affects stability and local irritation (bronchospasm trigger).
Osmolality	~290 mOsm/kg (Isotonic)	of RLD value	Critical: Non-isotonic aerosols cause non-specific airway narrowing.
Impurity: Histidine	NMT 0.5%	NMT 0.5%	Medium: Precursor carryover.
Total Impurities	NMT 1.0%	NMT 1.0%	High: Safety threshold.
Particulate Matter	USP <788> Compliant	USP <788> Compliant	Critical: Pulmonary safety for inhalation.

Decision Logic for Bioequivalence

The regulatory pathway for Histamine Phosphate is distinct because it is a solution.[1] The following decision tree illustrates the logic flow for determining whether an in-vivo study is required.

Figure 1: Regulatory decision pathway for Histamine Phosphate solutions. A "Waiver" approach is the standard target for this molecule.

Experimental Protocols

To secure a waiver, you must generate data proving your formulation is indistinguishable from the RLD.

Protocol A: High-Fidelity HPLC Assay & Impurity Profiling

This protocol uses ion-pair chromatography to separate the polar histamine molecule from potential degradation products.

Objective: Quantify Histamine content and detect degradation products (e.g., oxidative species).

Reagents:

• Mobile Phase A: 10 mM Sodium Phosphate Buffer (pH 3.0) + 5 mM Sodium 1-Octanesulfonate (Ion-Pairing Agent).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm), end-capped.

Workflow:

• Preparation:

  • Dissolve Histamine Phosphate standard to 0.2 mg/mL in Mobile Phase A.

  • Filter samples through 0.22 µm PVDF filters (Nylon may adsorb histamine).

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.[2]

  • Injection Volume: 20 µL.

  • Detection: UV at 210 nm (Histamine has low UV absorbance; purity of mobile phase is critical to reduce noise).

  • Gradient: Isocratic 80:20 (Buffer:ACN) or gradient if resolving complex impurities.

• System Suitability:

  • Tailing Factor: < 2.0.

  • RSD of Area (n=6): < 1.0%.

  • Theoretical Plates: > 2000.

Figure 2: Analytical workflow for Histamine Phosphate characterization.

Protocol B: Comparative Osmolality & pH

Causality: In bronchial challenge testing, the airway response must be specific to the histamine receptor. Hypo- or hyperosmolar solutions cause mast cell degranulation via osmotic shock, confounding the diagnosis.

Methodology:

• Instrument: Vapor Pressure Osmometer (preferred over freezing point for viscous solutions containing glycerin, though histamine solutions are usually aqueous).

• Calibration: 290 mOsm/kg and 1000 mOsm/kg standards.

• Procedure:

  • Test 3 lots of RLD and 3 lots of Generic.

  • Measure in triplicate.

  • Acceptance: Generic mean must be within 90-110% of RLD mean.

Scientific Validation & Trustworthiness

Why "Self-Evident" Bioequivalence Applies

Under 21 CFR 320.22(b)(1) and (b)(3) , the FDA recognizes that for true solutions (where the drug is molecularly dissolved), availability at the site of action is determined solely by the formulation's physicochemical properties.

• Release Mechanism: There is no dissolution step.

• Absorption: For bronchial challenge, the drug acts locally on airway smooth muscle.

• Validation: If the concentration of Histamine (the agonist) and the solvent properties (pH/Osmolality) are identical, the receptor occupancy must be identical.

Common Pitfalls

• Oxidation: Histamine is susceptible to oxidation. Nitrogen purging during manufacturing is a critical process parameter (CPP) that must be verified via the impurity profile.

• Container Closure System: Leachable compounds from rubber stoppers can mimic impurities or sensitize airways. Extractables/Leachables (E&L) studies are mandatory.

References

• U.S. Food and Drug Administration (FDA). (2025). CFR - Code of Federal Regulations Title 21, Part 320 - Bioavailability and Bioequivalence Requirements. Retrieved from [Link][3]

• National Institutes of Health (NIH) / DailyMed. (2024). Histamine Phosphate - Prescribing Information. Retrieved from [Link]

• Cockcroft, D. W., et al. (1977). Bronchial reactivity to inhaled histamine: a method and clinical survey. Clinical Allergy.

• FDA Guidance for Industry. (2021). Bioequivalence Studies with Pharmacokinetic Endpoints for Drugs Submitted Under an ANDA. Retrieved from [Link]

Sources

• 1. drugs.com [drugs.com]
• 2. HPLC Method for Determination of Histamine on BIST A+ Column by SIELC Technologies | SIELC Technologies [sielc.com]
• 3. Federal Register :: Draft Guidances for Industry Describing Product-Specific Bioequivalence Recommendations; Availability [federalregister.gov]

A Comparative Guide to Benchmarking Histamine Response: Healthy vs. Asthmatic Subjects

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand and benchmark the differential histamine response in healthy versus asthmatic subjects. By delving into the underlying pathophysiology, we will explore robust experimental methodologies to quantify these differences, offering insights crucial for therapeutic development.

The Dichotomy of Histamine's Role: Physiological Modulator vs. Pathological Driver

Histamine, a biogenic amine, is a pleiotropic mediator synthesized predominantly by mast cells and basophils.[1][2][3] In healthy individuals, it functions as a localized signaling molecule involved in neurotransmission, gastric acid secretion, and innate immune responses.[3][4] However, in the context of asthma, histamine transforms into a central driver of pathology.[1][2]

Asthma is characterized by chronic airway inflammation and airway hyperresponsiveness (AHR), an exaggerated bronchoconstrictor response to various stimuli.[5][6] Histamine is a key mediator in this process.[2] Upon exposure to an allergen in a sensitized individual, mast cells in the airway degranulate, releasing a flood of histamine and other inflammatory mediators.[1][3][7] This surge of histamine in asthmatic airways leads to a cascade of events, including:

• Bronchoconstriction: Histamine potently constricts airway smooth muscle, leading to the acute airway narrowing and symptoms of an asthma attack.[1][2][8]

• Airway Inflammation: Histamine contributes to the recruitment and activation of inflammatory cells, such as eosinophils and T-lymphocytes, perpetuating the chronic inflammatory state of the asthmatic airway.[9][10]

• Mucus Hypersecretion: It stimulates goblet cells to produce excess mucus, further obstructing the airways.[2]

• Increased Vascular Permeability: Histamine causes plasma leakage from postcapillary venules, leading to edema of the airway wall.[1]

A defining characteristic of asthma is a profound hypersensitivity to histamine. Asthmatic individuals can experience significant bronchoconstriction at histamine concentrations that have little to no effect on healthy subjects.[2] This hyperresponsiveness is a cornerstone of asthma pathophysiology and a key parameter for experimental benchmarking.

The Molecular Basis of Differential Response: Histamine Receptors

Histamine exerts its diverse effects by binding to four distinct G-protein-coupled receptors: H1, H2, H3, and H4.[1][11] The differential expression and signaling of these receptors in the airways of healthy and asthmatic individuals are central to the observed differences in histamine response.

• H1 Receptor: The H1 receptor is ubiquitously expressed on airway smooth muscle cells, endothelial cells, and various immune cells.[11][12] Its activation is the primary driver of histamine-induced bronchoconstriction, increased vascular permeability, and the release of pro-inflammatory cytokines.[1][4][11] In asthma, there is an increased availability of contractile mediators like histamine, which act on the H1 receptors of the airway smooth muscle.[13]

• H2 Receptor: The H2 receptor is also present in the airways and generally mediates opposing effects to H1, such as weak bronchodilation.[8][14] However, its role in asthma is less pronounced compared to the H1 receptor.

• H4 Receptor: The H4 receptor is preferentially expressed on immune cells, including mast cells, eosinophils, T-cells, and dendritic cells.[9][15] Its activation is pro-inflammatory, mediating the chemotaxis of these cells and modulating cytokine production.[10] The H4 receptor is a key player in the chronic inflammatory aspects of asthma and is being actively investigated as a therapeutic target.[9][11][15]

The following diagram illustrates the simplified signaling pathways of the H1 and H4 receptors, which are most pertinent to the pathophysiology of asthma.

Caption: Simplified histamine signaling via H1 and H4 receptors.

Experimental Methodologies for Benchmarking Histamine Response

To quantitatively assess the differences in histamine response between healthy and asthmatic subjects, a multi-pronged approach is recommended, encompassing in vivo challenges and ex vivo biomarker analysis.

Bronchial Provocation Test (BPT) with Histamine

The BPT is the gold standard for measuring airway hyperresponsiveness.[16][17] It involves the controlled inhalation of escalating doses of a bronchoconstricting agent, such as histamine, while monitoring for changes in lung function.

Principle: Asthmatic individuals will exhibit a significant fall in lung function (typically measured as Forced Expiratory Volume in 1 second, FEV1) at much lower concentrations of histamine than healthy subjects.[2] The result is often expressed as the provocative concentration causing a 20% fall in FEV1 (PC20). A lower PC20 value indicates greater airway hyperresponsiveness.

Experimental Workflow:

Caption: Workflow for a histamine bronchial provocation test.

Detailed Protocol:

• Subject Preparation: Ensure subjects have withheld any medications that could interfere with the test (e.g., bronchodilators, antihistamines) for the appropriate duration.[18][19] Obtain informed consent.

• Baseline Measurements: Perform baseline spirometry to obtain a stable FEV1 value. The subject's FEV1 should be within the normal range before starting the challenge.

• Saline Control: The subject inhales a saline aerosol from a nebulizer for a set duration (e.g., 2 minutes).

• Post-Saline Spirometry: Repeat spirometry 3 minutes after saline inhalation. This value serves as the control baseline.

• Histamine Administration: Administer doubling concentrations of histamine phosphate or dihydrochloride (e.g., starting from 0.03 mg/mL up to 8 or 16 mg/mL) via the nebulizer.[18]

• Post-Dose Spirometry: After each histamine dose, perform spirometry at 30, 90, and 180 seconds to measure the maximal fall in FEV1.

• Endpoint: The test is terminated when the FEV1 has fallen by 20% or more from the post-saline baseline, or when the maximum histamine concentration has been administered.[20]

• PC20 Calculation: The PC20 is calculated by interpolation from the log dose-response curve.

• Recovery: A short-acting bronchodilator is administered to reverse the bronchoconstriction, and the subject is monitored until their FEV1 returns to baseline.[18]

Plasma Histamine Measurement

Measuring circulating histamine levels can provide a snapshot of systemic histamine release. While basal levels may not differ significantly, a notable increase can be observed following an allergen challenge in asthmatic subjects.

Principle: Histamine levels in plasma are typically low but can spike transiently during an allergic reaction.[21][22] Sensitive assays are required for accurate quantification.

Experimental Workflow:

• Sample Collection: Collect venous blood into a pre-chilled tube containing an anticoagulant (e.g., EDTA). The first blood sample after venipuncture can have artificially elevated levels and should be handled with care.[23]

• Plasma Separation: Immediately place the blood on ice and centrifuge at a low temperature to separate the plasma.

• Storage: Store the plasma at -70°C or lower until analysis to prevent histamine degradation.

• Quantification: Analyze histamine concentration using a sensitive method such as:

  • Isotopic-enzymatic assay: A highly sensitive method involving the enzymatic conversion of histamine to a radiolabeled product.[24]

  • Gas Chromatography-Mass Spectrometry (GC-MS): A specific and accurate method using stable isotope dilution.[23]

  • ELISA or Radioimmunoassay: Commercially available kits for histamine quantification.

Skin Prick Test (SPT)

The SPT is a standard diagnostic tool for IgE-mediated allergies. While not a direct measure of airway response, it demonstrates the sensitization status that underlies the histamine release in allergic asthma.

Principle: A small amount of allergen introduced into the epidermis triggers localized mast cell degranulation in sensitized individuals, resulting in a characteristic wheal-and-flare reaction.[25] Histamine is used as a positive control to confirm the skin's ability to react and to rule out the effect of interfering medications.[26][27]

Detailed Protocol:

• Site Preparation: Clean the volar surface of the forearm with alcohol.

• Application of Controls and Allergens: Place a drop of the negative control (saline/glycerin), positive control (histamine dihydrochloride, typically 10 mg/mL), and various allergen extracts onto the skin, ensuring they are well-spaced.[26][28]

• Pricking the Skin: Use a sterile lancet to prick the skin through the center of each drop. The lancet should lift the epidermis without drawing blood.[25]

• Incubation: Wait for 15-20 minutes for the reaction to develop.[25][26]

• Reading the Results: Measure the largest diameter of the wheal (the raised, blanched bump). A positive reaction to an allergen is typically defined as a wheal diameter of 3 mm or greater than the negative control.[26] The histamine control should produce a wheal of at least 3 mm for the test to be considered valid.[25]

Comparative Data Summary

The following tables summarize the expected outcomes when benchmarking histamine response in healthy versus asthmatic subjects.

Table 1: Bronchial Provocation Test (Histamine PC20)

Subject Group	Typical PC20 (mg/mL)	Interpretation
Healthy	> 16	Normal airway responsiveness
Asthmatic	< 8	Airway hyperresponsiveness
Note:	Values are indicative and can vary based on the specific protocol and population.

Table 2: Plasma Histamine Levels

Subject Group	Basal Plasma Histamine	Post-Allergen Challenge
Healthy	~280-320 pg/mL[24] or ~2.07 nmol/L[23]	No significant change
Asthmatic (Allergic)	Similar to healthy subjects	Significant, transient increase
Note:	Different assay methods yield different "normal" ranges. Consistency in methodology is key for comparative studies.

Table 3: Skin Prick Test (SPT) Response

Subject Group	Response to Common Aeroallergens	Response to Histamine (Positive Control)
Healthy (Non-atopic)	Negative (Wheal < 3 mm)	Positive (Wheal ≥ 3 mm)
Asthmatic (Allergic)	Positive (Wheal ≥ 3 mm) to one or more allergens	Positive (Wheal ≥ 3 mm)
Note:	A positive SPT indicates sensitization, which is a major risk factor for allergic asthma.

Conclusion: A Framework for Insight

Benchmarking the histamine response provides a powerful lens through which to view the pathophysiology of asthma. The profound hyperresponsiveness of the asthmatic airway, demonstrable through bronchial provocation tests, remains a hallmark of the disease. This physiological discrepancy is rooted in a complex interplay of immune sensitization, mast cell activation, and altered histamine receptor signaling, particularly through the H1 and H4 receptors.

By employing the standardized methodologies outlined in this guide—bronchial provocation, plasma histamine analysis, and skin prick testing—researchers can reliably quantify the differential responses between healthy and asthmatic populations. This data is not only fundamental to understanding the mechanisms of asthma but is also critical for the preclinical and clinical evaluation of novel therapeutics aimed at modulating the histamine pathway, from H1 receptor antagonists to the next generation of H4 receptor-targeted therapies.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Histamine Bisphosphate Monohydrate

This guide provides an in-depth, procedural framework for the safe and compliant disposal of histamine bisphosphate monohydrate. As a compound frequently used in research to study allergic reactions and as a positive control in skin allergy testing, its potential health hazards necessitate a rigorous approach to waste management. This document moves beyond simple checklists to explain the causality behind each step, ensuring that researchers, scientists, and drug development professionals can implement a disposal protocol that is both safe and scientifically sound.

Hazard Profile and Essential Safety Precautions

Histamine bisphosphate monohydrate is not a benign substance; it is a potent bioactive chemical with a significant hazard profile. Understanding these risks is the first step in ensuring safe handling and disposal. The compound is classified as harmful if swallowed, a skin and respiratory sensitizer, and can cause serious eye damage.[1][2] Accidental exposure can lead to irritation, allergic reactions, and other adverse health effects.[3]

Therefore, adherence to strict Personal Protective Equipment (PPE) protocols is non-negotiable. The causality is clear: the PPE serves as the primary barrier between the researcher and the chemical's harmful effects.

Table 1: Hazard Classifications and Required Personal Protective Equipment (PPE)

Hazard Classification (GHS)	Description	Required Personal Protective Equipment (PPE)
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.[1]	Do not eat, drink, or smoke when handling. Wash hands thoroughly after use.[4]
Skin Corrosion/Irritation (Category 2)	Causes skin irritation.[1]	Handle with chemical-resistant gloves (inspect prior to use) and wear a lab coat or other protective clothing.[4][5]
Serious Eye Damage (Category 1)	Causes serious eye damage.[1]	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA regulations.[5] A face shield is recommended where splashing is possible.
Respiratory Sensitization (Category 1)	May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1]	Avoid formation of dust.[4] Use in a well-ventilated area or with local exhaust ventilation (fume hood). For procedures that may generate dust, a NIOSH-approved N95 respirator is required.[2]
Skin Sensitization (Category 1)	May cause an allergic skin reaction.[1]	Chemical-resistant gloves are mandatory to prevent skin contact.[4]

| STOT SE (Category 3) | May cause respiratory irritation.[1][2] | Ensure adequate ventilation and avoid inhaling dust.[4][6] |

The Regulatory Landscape: EPA and OSHA Compliance

The disposal of all laboratory chemicals in the United States is governed primarily by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7][8][9] This framework mandates that chemical waste cannot be disposed of in the regular trash or poured down the drain.[9] Histamine bisphosphate monohydrate must be managed as a hazardous chemical waste stream.

Concurrently, the Occupational Safety and Health Administration (OSHA) sets standards for worker safety, including requirements for chemical handling, container management, and employee training.[7][10] For academic institutions, the EPA has established alternative regulations under 40 CFR Part 262, Subpart K, which are better suited to the laboratory environment and require the development of a comprehensive Laboratory Management Plan.[11][12][13]

Standard Operating Procedure (SOP) for Disposal

This SOP provides a self-validating system for the disposal of histamine bisphosphate monohydrate, from the point of generation to final pickup.

Step 1: Waste Identification and Segregation

Immediately upon being deemed waste (e.g., expired material, contaminated stock, residual amounts), the histamine bisphosphate monohydrate must be treated as hazardous waste.[14]

• Action: Do not mix this waste with other chemical waste streams unless you have confirmed compatibility. Specifically, keep it segregated from strong oxidizing agents.[1]

• Causality: Improper mixing of chemicals can lead to dangerous reactions. Segregation is a fundamental principle of laboratory safety that prevents unforeseen hazards.[10]

Step 2: Proper Containerization

The integrity of the waste container is critical to prevent leaks and environmental contamination.

• Action: Collect solid histamine bisphosphate monohydrate waste in a clean, dry, and sealable container. The container must be made of a material compatible with the chemical; high-density polyethylene (HDPE) or glass is generally acceptable.[9][15] Ensure the container has a secure, leak-proof closure.[7]

• Causality: OSHA mandates that waste containers must be chemically compatible and free from damage to prevent leaks.[7] A secure closure prevents the release of dust during storage and transport.

Step 3: Mandatory Labeling

Accurate labeling is a cornerstone of RCRA compliance and ensures that everyone who handles the container understands its contents and associated dangers.

• Action: Label the waste container immediately with an official EHS hazardous waste tag.[9] The label must include:

  • The words "Hazardous Waste" .[9][16]

  • The full, unabbreviated chemical name: "Histamine bisphosphate monohydrate" .[9]

  • The approximate quantity of waste.

  • The accumulation start date (the date the first particle of waste was placed in the container).[15]

  • The name of the Principal Investigator and the specific laboratory location (building and room number).[9]

  • Appropriate hazard pictograms (e.g., health hazard, exclamation mark, corrosion).[9]

• Causality: Federal and state regulations require these specific elements to ensure the waste is managed safely from the "cradle" (your lab) to the "grave" (the final disposal facility). Incomplete or incorrect labeling is a common source of regulatory fines.

Step 4: On-Site Accumulation and Storage

Waste must be stored safely at or near its point of generation in what is known as a Satellite Accumulation Area (SAA).[11][16]

• Action: Store the sealed and labeled container in a designated secondary containment bin within your laboratory. This area should be under the direct control of laboratory personnel.[8] The storage location must be cool, dry, and away from general traffic.[3][4]

• Causality: The SAA regulations allow for the safe accumulation of small quantities of hazardous waste in the laboratory without needing a full-scale storage permit. Secondary containment ensures that any potential leaks from the primary container are captured.

Step 5: Arranging for Final Disposal

Final disposal must be conducted by professionals. Laboratory personnel should never transport hazardous waste off-site or attempt to dispose of it themselves.[14]

• Action: Once the container is full or you are ready to have it removed, submit a chemical waste pickup request to your institution's Environmental Health and Safety (EHS) department.[9][14] Follow their specific procedures, which typically involve an online form or a paper submission.

• Causality: EHS coordinates with licensed hazardous waste disposal vendors who are trained and equipped to transport and dispose of chemical waste in compliance with all federal, state, and local regulations.[10] The final disposal method is typically high-temperature incineration at a permitted facility.[6]

Emergency Procedures: Spills and Exposures

Accidents can happen, and a clear, pre-defined emergency plan is essential.

Small Spill Cleanup (Solid Material)

• Evacuate and Ventilate: Alert others in the immediate area and ensure the space is well-ventilated. If necessary, evacuate personnel to a safe area.[4][6]

• Don PPE: At a minimum, wear a lab coat, safety goggles, and chemical-resistant gloves. If there is a risk of airborne dust, an N95 respirator is required.[2][4]

• Contain and Clean: Gently sweep up the solid material, taking care to avoid creating dust.[1][3][4] Place the swept material and any contaminated cleaning supplies (e.g., paper towels) into a container for disposal as hazardous waste.

• Label and Dispose: Seal and label the container as described in Step 3 and arrange for EHS pickup.

• Decontaminate: Wipe the spill area with soap and water.

First Aid for Exposure

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Consult a physician.[3]

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[6]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Consult a physician.[6]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[3][6]

Disposal Decision Workflow

The following diagram illustrates the procedural logic for managing histamine bisphosphate monohydrate from use to disposal.

Caption: Disposal workflow for histamine bisphosphate monohydrate.

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